Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate

• CAS: 80911-53-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate

Introduction

Molecular Structure and its Influence on Physical Properties

The fundamental architecture of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate is key to understanding its physical behavior. The molecule consists of a central [1,1'-biphenyl]-4,4'-dicarboxylate core, a planar and rigid aromatic system, flanked by two long, flexible pentadecyl (C15) alkyl chains.

Figure 1: Conceptual diagram of the molecular structure of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate.

The biphenyl core contributes to a high melting point and thermal stability due to strong intermolecular π-π stacking interactions. The long pentadecyl chains, being non-polar and flexible, are expected to dominate the solubility characteristics, rendering the molecule highly soluble in non-polar organic solvents and virtually insoluble in water.

Predicted Physical Properties

Based on the analysis of its constituent parts and data from related compounds such as [1,1'-biphenyl]-4,4'-dicarboxylic acid and its dimethyl ester, the following physical properties are predicted for Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate.[1][2][3][4]

Physical Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C44H70O4	Based on the structure: C14H8O4 (dicarboxylate core) + 2 x C15H31 (pentadecyl chains).
Molecular Weight	679.0 g/mol	Calculated from the molecular formula.
Appearance	White to off-white crystalline solid	Typical for large, pure organic esters.[5]
Melting Point	>100 °C (estimated)	The large molecular weight and the rigid biphenyl core suggest a high melting point, though lower than the parent dicarboxylic acid (>300 °C) due to the flexible alkyl chains disrupting crystal packing.[6]
Boiling Point	>400 °C (estimated, with decomposition)	A very high boiling point is expected due to the large molecular size and strong van der Waals forces. Decomposition is likely at such high temperatures.
Solubility	Insoluble in water; Soluble in non-polar organic solvents (e.g., hexane, toluene, chloroform).	The "like dissolves like" principle dictates that the long, non-polar alkyl chains will make the molecule soluble in non-polar solvents.[7][8]

Experimental Determination of Physical Properties

To validate the predicted properties, a series of standardized experimental procedures must be employed. The following sections detail the methodologies for determining the key physical characteristics of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate.

Melting Point Determination

The melting point provides a crucial indication of a compound's purity.[9][10] A sharp melting range (typically 0.5-1.0°C) is indicative of a pure substance, while a broad melting range suggests the presence of impurities.[9]

Protocol:

• Sample Preparation: A small amount of the crystalline solid is finely ground and packed into a capillary tube to a height of 2-3 mm.

• Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or similar digital device) is used.

• Measurement:

  • A rapid heating run is first performed to determine an approximate melting range.

  • The apparatus is then cooled to at least 20°C below the approximate melting point.

  • A slow heating rate (1-2°C per minute) is applied.

  • The temperature at which the first liquid droplet appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2) are recorded.

  • The melting range is reported as T1-T2.

Figure 2: Workflow for melting point determination.

Solubility Analysis

A systematic solubility analysis provides insights into the polarity and functional groups present in a molecule.[7][11]

Protocol:

• Solvent Selection: A range of solvents with varying polarities will be used, including water (polar, protic), ethanol (polar, protic), acetone (polar, aprotic), and hexane (non-polar).

• Procedure:

  • To a test tube containing approximately 1 mL of the solvent, a small, measured amount (e.g., 10 mg) of the compound is added.

  • The mixture is agitated vigorously for a set period (e.g., 1 minute).

  • The mixture is observed for dissolution. If the solid dissolves completely, the compound is classified as "soluble." If it remains undissolved, it is "insoluble." If some dissolves, it is "partially soluble."

  • For quantitative analysis, the "excess solid" method can be employed where the compound is added to a known volume of solvent until saturation is reached. The concentration of the dissolved compound is then determined using techniques like UV-Vis spectroscopy or HPLC.[12]

Figure 3: Decision workflow for qualitative solubility testing.

Spectroscopic Characterization

Spectroscopic techniques are essential for confirming the molecular structure and providing further physical property data.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy would be used to confirm the identity and purity of the compound by identifying the chemical environments of the hydrogen and carbon atoms. The resulting spectra would be expected to show characteristic signals for the aromatic protons of the biphenyl core, the methylene protons adjacent to the ester oxygen, the long alkyl chain protons, and the carbonyl carbons of the ester groups.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule.[13][14] A strong absorption band around 1720-1740 cm-1 would confirm the presence of the ester carbonyl (C=O) group. The presence of C-O stretching bands and aromatic C-H and C=C stretching bands would also be expected.

• Mass Spectrometry (MS): High-resolution mass spectrometry would be used to determine the exact molecular weight of the compound, confirming its molecular formula.[15]

Applications and Further Research

The predicted physical properties of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate suggest its utility in applications where high thermal stability and hydrophobicity are paramount. Further research should focus on the precise experimental determination of these properties, as well as investigating its liquid crystalline behavior and its performance as a high-temperature lubricant or a plasticizer in specialty polymers.

Conclusion

While direct experimental data for Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate is limited, a thorough understanding of its molecular structure allows for reliable predictions of its key physical properties. The experimental protocols outlined in this guide provide a robust framework for the empirical validation of these characteristics. Such data is indispensable for the rational design and application of this and other novel materials in advanced technological fields.

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A Comprehensive Technical Guide to the Synthesis and Predicted Structure of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed exploration of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate, a molecule of interest for advanced material science and organic chemistry. As this specific long-chain diester is not extensively documented in publicly available literature, this document serves as a predictive and synthetic guide. The information herein is synthesized from the well-established chemical and physical properties of its constituent precursors: [1,1'-biphenyl]-4,4'-dicarboxylic acid and 1-pentadecanol, coupled with fundamental principles of esterification chemistry.

Part 1: The Core Aromatic Moiety: [1,1'-Biphenyl]-4,4'-dicarboxylic Acid

The foundation of the target molecule is [1,1'-biphenyl]-4,4'-dicarboxylic acid (BPDA), a rigid, planar aromatic structure that imparts significant thermal stability and unique electronic properties to its derivatives.[1]

Chemical Identity and Properties

BPDA is a white, crystalline solid with a high melting point and low solubility in water, but soluble in alkaline solutions and some organic solvents. Its symmetric structure is a key feature, making it a valuable monomer in polymer chemistry.[1]

Property	Value	Source
IUPAC Name	4-(4-carboxyphenyl)benzoic acid	[2]
CAS Number	787-70-2	[1][2]
Molecular Formula	C₁₄H₁₀O₄	[2]
Molecular Weight	242.23 g/mol	[1][2]
Melting Point	>300 °C	[1]
SMILES	OC(=O)c1ccc(cc1)-c2ccc(cc2)C(O)=O	[1]
InChI Key	NEQFBGHQPUXOFH-UHFFFAOYSA-N	[1]

Synthesis Overview

The synthesis of [1,1'-biphenyl]-4,4'-dicarboxylic acid is well-established, with several routes available for its production. Common methods include the oxidation of 4,4'-disubstituted biphenyls, such as 4,4'-dimethylbiphenyl or 4,4'-diisopropylbiphenyl.[3][4] One patented method involves the oxidation of 4,4'-diisopropylbiphenyl with molecular oxygen in the presence of a cobalt-manganese catalyst.[3] Another approach involves a Friedel-Crafts acylation followed by oxidation.[5] These methods provide high yields and purity suitable for subsequent derivatization.[3][5]

Applications of the Biphenyl Core

The rigid and linear structure of BPDA makes it a crucial building block in the synthesis of high-performance polymers, including polyesters and aramid resins known for their exceptional thermal stability and mechanical strength.[1][3] It is also widely used as an organic linker in the construction of metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and separation technologies.[1][6]

Part 2: The Lipophilic Chains: 1-Pentadecanol

The esterifying agent required to produce the target molecule is 1-pentadecanol, a long-chain fatty alcohol. Its incorporation into the final structure is expected to significantly influence the molecule's physical properties, such as solubility and melting point.

Chemical Identity and Properties

1-Pentadecanol is a white, waxy solid at room temperature. The long C15 alkyl chain imparts significant hydrophobicity.

Property	Value	Source
IUPAC Name	Pentadecan-1-ol	[3]
CAS Number	629-76-5	[3]
Molecular Formula	C₁₅H₃₂O	[3]
Molecular Weight	228.42 g/mol	[3][7]
Melting Point	41-44 °C	[3]
Boiling Point	269-271 °C	[3]
Appearance	White solid	[3]

Part 3: Proposed Synthesis of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate

The most direct and established method for synthesizing esters from a carboxylic acid and an alcohol is the Fischer-Speier esterification. This acid-catalyzed condensation reaction is an equilibrium process, and strategies are often employed to drive the reaction to completion.[8][9][10]

Reaction Principle: Fischer-Speier Esterification

The reaction involves the protonation of the carboxylic acid's carbonyl oxygen by a strong acid catalyst (e.g., sulfuric acid), which enhances the electrophilicity of the carbonyl carbon. The alcohol then acts as a nucleophile, attacking the activated carbonyl carbon. A series of proton transfers and the elimination of a water molecule lead to the formation of the ester.[11][12]

Caption: Generalized mechanism of Fischer-Speier esterification.

Step-by-Step Experimental Protocol

This protocol outlines a viable laboratory-scale synthesis of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate.

Materials:

• [1,1'-Biphenyl]-4,4'-dicarboxylic acid (BPDA)

• 1-Pentadecanol

• Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (TsOH)

• Toluene (or another suitable solvent for azeotropic water removal)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Hexane

• Ethanol or Methanol for recrystallization

Equipment:

• Round-bottom flask

• Dean-Stark apparatus and condenser

• Heating mantle with magnetic stirring

• Separatory funnel

• Rotary evaporator

• Büchner funnel and filtration flask

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add [1,1'-biphenyl]-4,4'-dicarboxylic acid (1.0 equivalent). Add 1-pentadecanol (2.2 equivalents) and toluene (sufficient to suspend the reactants).

  • Rationale: A slight excess of the alcohol is used to drive the equilibrium towards the product side. Toluene serves as a solvent and facilitates the azeotropic removal of water, another crucial step to favor product formation.[13]

• Catalyst Addition: Slowly add the acid catalyst, such as concentrated sulfuric acid (0.1 equivalents), to the stirring mixture.

• Reflux and Water Removal: Attach the Dean-Stark apparatus and condenser to the flask. Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue the reflux until no more water is collected, indicating the reaction is complete (typically several hours).

• Workup - Neutralization: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

  • Rationale: The aqueous washes remove the acid catalyst and any unreacted dicarboxylic acid (as its sodium salt), as well as water-soluble impurities.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to remove the toluene.

• Purification - Recrystallization: The resulting crude product, a waxy solid, can be purified by recrystallization. Dissolve the crude product in a minimum amount of hot solvent (e.g., ethanol, isopropanol, or a hexane/ethyl acetate mixture) and allow it to cool slowly to form crystals.

• Isolation and Drying: Collect the purified crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold solvent and dry them under vacuum.

Caption: Proposed workflow for the synthesis of the target molecule.

Part 4: Predicted Chemical Structure and Properties

The final product, Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate, combines the rigid aromatic core with two long, flexible, and nonpolar alkyl chains.

Chemical Structure

Caption: Chemical structure of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate.

Predicted Physicochemical Properties

The properties of the final diester are predicted based on its structure. The long alkyl chains will dominate the physical properties, making it a waxy, hydrophobic solid with a much lower melting point than its dicarboxylic acid precursor.

Property	Predicted Value / Description	Rationale
Molecular Formula	C₄₄H₇₀O₄	Derived from C₁₄H₈O₄ + 2(C₁₅H₃₂O) - 2(H₂O)
Molecular Weight	679.03 g/mol	Calculated from the molecular formula
Appearance	White to off-white waxy solid	Typical for long-chain esters[14]
Solubility	Insoluble in water; Soluble in nonpolar organic solvents (e.g., hexane, toluene, chloroform)	The two C15 alkyl chains create a highly nonpolar molecule.[14]
Melting Point	Moderately low (estimated 60-80 °C)	Significantly lower than the parent acid due to the disruption of strong hydrogen bonding and crystalline packing by the flexible alkyl chains.
Boiling Point	High (>400 °C)	High molecular weight leads to strong van der Waals forces.

Part 5: Proposed Spectroscopic Characterization

To confirm the identity and purity of the synthesized Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate, several spectroscopic techniques would be employed.

• Infrared (IR) Spectroscopy: The IR spectrum is expected to show the disappearance of the broad O-H stretch from the carboxylic acid (around 3000 cm⁻¹) and the appearance of characteristic ester peaks. Key expected absorbances include:

  • C=O stretch: A strong absorption band around 1720-1740 cm⁻¹.[15]

  • C-O stretch: Two distinct bands in the 1300-1000 cm⁻¹ region.[15]

  • C-H stretches: Strong bands just below 3000 cm⁻¹ corresponding to the sp³ C-H bonds of the long alkyl chains.

• ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum would provide definitive structural confirmation.

  • Aromatic Protons: Signals in the aromatic region (δ 7.5-8.5 ppm) corresponding to the biphenyl core protons.

  • Ester Methylene Protons (-O-CH₂-): A triplet around δ 4.3 ppm, shifted downfield due to the adjacent oxygen atom.

  • Alkyl Chain Protons: A series of multiplets in the δ 1.2-1.8 ppm region, and a terminal methyl (CH₃) triplet around δ 0.9 ppm.

• ¹³C NMR Spectroscopy:

  • Carbonyl Carbon (C=O): A signal in the δ 165-175 ppm region.

  • Aromatic Carbons: Multiple signals in the δ 120-150 ppm range.

  • Ester Methylene Carbon (-O-CH₂-): A signal around δ 65 ppm.

  • Alkyl Chain Carbons: A series of signals in the δ 14-35 ppm range.

• Mass Spectrometry (MS): Mass spectrometry would be used to confirm the molecular weight. The mass spectrum would show a molecular ion peak [M]⁺ or adducts (e.g., [M+Na]⁺) corresponding to the calculated molecular weight of 679.03 g/mol . Fragmentation patterns characteristic of long-chain esters would also be observed.[16][17]

Part 6: Potential Applications

While specific applications for Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate have not been reported, its unique structure—a rigid core with long, flexible tails—suggests potential utility in several areas of materials science:

• Liquid Crystals: The combination of a rigid aromatic core and flexible alkyl chains is a common motif in thermotropic liquid crystals. The molecule could exhibit liquid crystalline phases upon heating.

• Specialty Lubricants and Plasticizers: Long-chain esters are known for their use as high-performance lubricants and plasticizers for polymers. The biphenyl core could provide enhanced thermal stability compared to standard phthalate or adipate plasticizers.

• Phase Change Materials: The melting and freezing of the long alkyl chains could allow this material to be used for thermal energy storage.

• Organic Electronics: As a derivative of a well-known organic semiconductor building block, it could be investigated for applications in organic thin-film transistors or as a component in dielectric layers, where the long alkyl chains would enhance solubility and processability.

Conclusion

Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate represents an interesting synthetic target with predictable properties based on its well-understood precursors. This guide provides a comprehensive framework for its synthesis via Fischer esterification, a detailed prediction of its physicochemical and spectroscopic characteristics, and an outlook on its potential applications in advanced materials. The methodologies and predictive analyses presented here offer a solid foundation for researchers and scientists to synthesize and explore this and other novel long-chain aromatic esters.

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Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate (CAS: 80911-53-1): A Technical Guide to Synthesis and Mesogenic Behavior

Introduction & Chemical Identity

Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate (CAS: 80911-53-1) is a highly specialized organic compound belonging to the class of long-chain dialkyl biphenyl dicarboxylates[1][2]. Structurally, it consists of a rigid, highly conjugated biphenyl core flanked by two flexible 15-carbon (pentadecyl) aliphatic chains. This specific molecular architecture—a rigid "mesogen" coupled with flexible "tails"—makes it a classic calamitic (rod-like) molecule, frequently utilized in the study and development of thermotropic liquid crystals and advanced polymeric materials[3][4].

Quantitative Physicochemical Profile

To establish a baseline for experimental design, the fundamental physicochemical properties of the compound are summarized in Table 1.

Table 1: Physicochemical Properties of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate

Parameter	Value / Description
CAS Registry Number	80911-53-1[5]
IUPAC Name	Dipentadecyl biphenyl-4,4'-dicarboxylate
Molecular Formula	C₄₄H₇₀O₄[6]
Molecular Weight	663.04 g/mol [2]
Core Mesogen	Biphenyl-4,4'-dicarboxylate
Alkyl Chain Length	C15 (Pentadecyl)
Physical State (at 25°C)	Crystalline Solid
Typical Commercial Purity	≥ 95% - 98%[1][5]

Mechanistic Insights: Mesogenic Behavior and Phase Transitions

In materials science, the utility of Dipentadecyl[1,1'-biphenyl]-4,4'-dicarboxylate stems from its ability to form smectic liquid crystalline phases (SmA or SmC) upon heating.

The Causality of Phase Formation: The rigid biphenyl core exhibits strong anisotropic dispersion forces (π-π stacking), which drive the molecules to align parallel to one another. Conversely, the long, flexible pentadecyl chains undergo rapid conformational motion at elevated temperatures, acting as a "solvent" that disrupts 3D crystalline packing but maintains 1D translational order[3][7]. This microphase segregation between the rigid aromatic cores and the molten aliphatic tails forces the molecules into distinct layers, characteristic of smectic mesophases.

Figure 1: Thermotropic phase transition pathway of calamitic liquid crystals.

Experimental Protocols: Synthesis and Purification

Direct Fischer esterification of biphenyl-4,4'-dicarboxylic acid with long-chain alcohols like 1-pentadecanol is thermodynamically unfavorable and kinetically slow. The rigid diacid has exceptionally poor solubility in standard organic solvents, and the long aliphatic chains introduce significant steric hindrance.

To overcome this, the protocol below utilizes a two-step approach: converting the diacid to a highly electrophilic acid chloride intermediate, followed by nucleophilic acyl substitution[8].

Figure 2: Two-step synthesis workflow of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate.

Step 1: Synthesis of [1,1'-Biphenyl]-4,4'-dicarbonyl dichloride

Causality: Thionyl chloride (SOCl₂) replaces the hydroxyl group of the carboxylic acid with a chloride ion, creating an excellent leaving group. A catalytic amount of DMF is used to form the Vilsmeier-Haack reagent in situ, which drastically accelerates the chlorination of the insoluble diacid[9].

• Setup: Equip a 250 mL round-bottom flask with a magnetic stirrer, a reflux condenser, and a drying tube (CaCl₂) to prevent moisture ingress.

• Reagents: Suspend 10.0 g (41.3 mmol) of biphenyl-4,4'-dicarboxylic acid in 50 mL of anhydrous toluene. Add 15 mL (~200 mmol) of SOCl₂ and 3 drops of anhydrous DMF[9].

• Reaction: Heat the mixture to reflux (approx. 80-90°C) for 4-6 hours. The reaction is complete when the suspension turns into a clear, homogeneous solution, indicating the full conversion of the insoluble diacid to the soluble acid chloride.

• Isolation: Remove excess SOCl₂ and toluene via rotary evaporation under reduced pressure. The resulting pale-yellow solid is [1,1'-Biphenyl]-4,4'-dicarbonyl dichloride (CAS: 2351-37-3)[8]. Use immediately in the next step to prevent hydrolysis.

Step 2: Esterification with 1-Pentadecanol

Causality: Pyridine is utilized as an acid scavenger to neutralize the HCl byproduct, driving the equilibrium forward. Furthermore, pyridine acts as a nucleophilic catalyst by forming a highly reactive acylpyridinium intermediate, which is rapidly attacked by the sterically bulky 1-pentadecanol.

• Setup: Dissolve the freshly prepared acid chloride in 60 mL of anhydrous dichloromethane (DCM) and cool to 0°C in an ice bath.

• Addition: In a separate flask, dissolve 20.5 g (89.7 mmol, slight excess) of 1-pentadecanol and 10 mL of anhydrous pyridine in 40 mL of DCM. Add this solution dropwise to the acid chloride solution over 30 minutes to control the exothermic reaction.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

• Self-Validating Check (TLC): Monitor the reaction via Thin Layer Chromatography (Hexane:Ethyl Acetate 9:1). The product will appear as a highly UV-active spot (due to the biphenyl core) with a higher Rf value than the starting materials.

Step 3: Purification and Analytical Validation

• Workup: Wash the organic layer successively with 1M HCl (to remove excess pyridine), saturated NaHCO₃ (to remove unreacted acids), and brine. Dry over anhydrous MgSO₄.

• Crystallization: Evaporate the DCM and recrystallize the crude solid from hot ethanol or ethyl acetate to yield pure Dipentadecyl[1,1'-biphenyl]-4,4'-dicarboxylate.

• Validation:

  • FT-IR: Confirm the disappearance of the broad -OH stretch (3300 cm⁻¹) and the appearance of a sharp ester carbonyl (C=O) stretch at ~1715 cm⁻¹.

  • DSC (Differential Scanning Calorimetry): Run a heating/cooling cycle at 5°C/min to validate the presence of the smectic mesophase (observing distinct endothermic peaks for Tm and Tc)[7][10].

References

• CP Lab Safety. (n.d.). Dipentadecyl[1,1'-biphenyl]-4,4'-dicarboxylate, 95% Purity, C44H70O4, 100 mg. Retrieved from [Link]

• ResearchGate. (1999). The Phase Behaviour of 1-Alkyl-3-Methylimidazolium Tetrafluoroborates; Ionic Liquids and Ionic Liquid Crystals. Retrieved from[Link]

• ResearchGate. (n.d.). PVT Measurements on 4′-n-Octyl-Biphenyl-4-Carbonitrile (8CB) up to 300 MPa. Retrieved from [Link]

• ACS Publications. (2003). Synthesis of Polyfunctionalized Biphenyls as Intermediates for a New Class of Liquid Crystals. The Journal of Organic Chemistry. Retrieved from [Link]

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. Biphenyl-dicarboxylate | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 80911-53-1 | [1,1'-联苯]-4,4'-二羧酸二十五烷基酯 - 奥利司有限公司 [aromsyn.com]
• 6. [1,1'-Biphenyl]-4,4'-dicarboxylic acid, dipentadecyl ester｜CAS 80911-53-1｜Angene International Limited｜製品詳細 [tci-chemical-trading.com]
• 7. researchgate.net [researchgate.net]
• 8. Buy [1,1'-Biphenyl]-4,4'-dicarbonyl dichloride | 2351-37-3 [smolecule.com]
• 9. Biphenyl-4,4'-dicarboxylic Acid|Research Chemical [benchchem.com]
• 10. researchgate.net [researchgate.net]

Comprehensive Spectroscopic Profiling of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate: A Technical Guide for Structural Elucidation

Executive Summary & Molecular Context

Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate (CAS No. 80911-53-1) is a highly lipophilic, symmetric diester. Structurally, it consists of a rigid, conjugated biphenyl-4,4'-dicarboxylate core flanked by two flexible, 15-carbon aliphatic (pentadecyl) chains. This unique amphiphilic-like architecture—combining a rigid rod-like mesogenic core with long flexible tails—makes it a molecule of high interest in materials science (e.g., liquid crystals, metal-organic framework linkers) and specialized lipid nanoparticle development.

Understanding its exact spectroscopic signature is critical for verifying purity, confirming synthetic success, and studying its degradation profiles. Because direct literature on this specific long-chain derivative is sparse, this whitepaper provides a causality-driven guide to its Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and High-Resolution Mass Spectrometry (HRMS) profiles, validated against the foundational spectroscopic data of shorter-chain analogs like dimethyl 4,4'-biphenyldicarboxylate[1] and diethyl biphenyl-4,4'-dicarboxylate[2].

Experimental Workflows & Self-Validating Protocols

To ensure absolute scientific integrity, the analytical workflow must be treated as a self-validating system where data from one modality directly corroborates the structural hypotheses generated by the others.

Protocol 2.1: High-Resolution NMR Acquisition (1H and 13C)

• Rationale: The extreme lipophilicity imparted by the 30 total aliphatic carbons necessitates a non-polar, aprotic solvent. Deuterated chloroform (CDCl₃) is selected over DMSO-d₆ to ensure complete dissolution at room temperature and to prevent micelle formation, which severely broadens NMR lines due to restricted molecular tumbling.

• Step 1: Dissolve 15 mg of the highly purified solid analyte in 0.6 mL of anhydrous CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard (δ 0.00 ppm).

• Step 2: Transfer the solution to a 5 mm precision NMR tube. Ensure the solution is perfectly clear; any undissolved particulate matter will distort the magnetic field homogeneity and degrade the shim.

• Step 3: Acquire ¹H NMR at 400 MHz (minimum) with 16 scans, a relaxation delay (D1) of 2.0 seconds, and a 30° pulse angle. This ensures the quantitative integration of the massive aliphatic chains versus the core aromatic protons remains accurate.

• Step 4: Acquire ¹³C{¹H} NMR at 100 MHz with 1024 scans. The long relaxation times (T1) of the quaternary biphenyl carbons (C1, C4) require a D1 of at least 2.5 seconds to ensure they are visible above the baseline noise.

Protocol 2.2: ATR-FTIR Spectral Acquisition

• Rationale: Attenuated Total Reflectance (ATR) is prioritized over traditional KBr pelleting. KBr is highly hygroscopic; absorbed atmospheric water produces a broad O-H stretch at ~3400 cm⁻¹ that can obscure critical overtone bands of the biphenyl core. ATR is non-destructive, prevents moisture artifacts, and requires zero sample preparation.

• Step 1: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and allow it to dry completely. Collect a background spectrum (air).

• Step 2: Place 2-3 mg of the solid sample directly onto the center of the diamond crystal.

• Step 3: Apply consistent pressure using the ATR anvil to ensure intimate contact between the crystal and the solid, maximizing the evanescent wave penetration into the sample.

• Step 4: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ for 32 co-added scans.

Protocol 2.3: HRMS (ESI-TOF) Analysis

• Rationale: The ester carbonyl oxygens are excellent hydrogen-bond acceptors, making them highly susceptible to protonation [M+H]⁺ or sodium adduct formation[M+Na]⁺ in positive-ion Electrospray Ionization (ESI+).

• Step 1: Prepare a 1 µg/mL solution of the sample in LC-MS grade Methanol/Chloroform (1:1 v/v). This specific solvent blend balances ionization efficiency (driven by Methanol) with sample solubility (driven by Chloroform).

• Step 2: Add 0.1% Formic Acid to the solution to force protonation and enhance the [M+H]⁺ signal.

• Step 3: Infuse directly into the ESI source at 10 µL/min. Set the capillary voltage to 3.5 kV and the desolvation temperature to 250°C to prevent in-source fragmentation of the long alkyl chains.

Spectroscopic Data Analysis

Nuclear Magnetic Resonance (NMR)

The C₂ symmetry of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate (C₄₄H₇₀O₄) significantly simplifies its NMR spectra. The two halves of the molecule are magnetically equivalent.

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Integration	Assignment	Causality / Structural Logic
8.12	Doublet (d)	8.4	4H	Ar-H (C3, C5, C3', C5')	Ortho to the electron-withdrawing ester carbonyl; heavily deshielded.
7.68	Doublet (d)	8.4	4H	Ar-H (C2, C6, C2', C6')	Ortho to the biphenyl linkage; deshielded by the adjacent aromatic ring current.
4.34	Triplet (t)	6.7	4H	-O-CH₂- (C1'')	Directly attached to the highly electronegative ester oxygen.
1.78	Quintet (p)	6.8	4H	-O-CH₂-CH₂- (C2'')	Beta to the ester oxygen; splitting caused by adjacent CH₂ groups.
1.25 - 1.45	Multiplet (m)	-	48H	-(CH₂)₁₂-	The massive "methylene envelope" characteristic of long pentadecyl chains.

| 0.88 | Triplet (t) | 6.8 | 6H | -CH₃ (Terminal) | Shielded terminal methyl groups split by the adjacent penultimate CH₂. |

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
166.5	Quaternary (C=O)	Ester Carbonyl
144.2	Quaternary (Ar-C)	Biphenyl C1, C1' (ipso to biphenyl bond)
129.8	Quaternary (Ar-C)	Biphenyl C4, C4' (ipso to ester group)
130.1	Methine (Ar-CH)	Biphenyl C3, C5, C3', C5'
127.2	Methine (Ar-CH)	Biphenyl C2, C6, C2', C6'
65.4	Methylene (CH₂)	-O-CH₂- (Alpha carbon of pentadecyl chain)
29.2 - 29.7	Methylene (CH₂)	Bulk aliphatic chain carbons
28.7	Methylene (CH₂)	-O-CH₂-CH₂- (Beta carbon)
22.7	Methylene (CH₂)	Penultimate CH₂ (adjacent to terminal methyl)

| 14.1 | Primary (CH₃) | Terminal methyl carbon |

Fourier-Transform Infrared Spectroscopy (FT-IR)

The IR spectrum is dominated by the interplay between the rigid aromatic core and the massive aliphatic chains. The conjugation of the ester with the biphenyl ring is a critical diagnostic feature.

Table 3: Key FT-IR Vibrational Modes (ATR)

Wavenumber (cm⁻¹)	Intensity	Assignment	Causality / Structural Logic
2920, 2850	Strong	C-H stretch (sp³, asym/sym)	Massive signal due to the 60 aliphatic C-H bonds in the pentadecyl chains.
1715	Strong	C=O stretch (Ester)	Conjugation with the biphenyl ring lowers the stretching frequency from a typical aliphatic ester (~1735 cm⁻¹) to ~1715 cm⁻¹.
1605, 1490	Medium	C=C stretch (Aromatic)	Characteristic skeletal vibrations of the biphenyl core.
1270, 1110	Strong	C-O stretch (Ester)	Asymmetric and symmetric C-O-C stretching of the ester linkage.
840, 760	Strong	C-H bend (oop)	Out-of-plane bending indicative of a para-disubstituted benzene ring.

| 720 | Medium | CH₂ rocking | Diagnostic for long linear alkyl chains (n ≥ 4) crystallizing in a parallel array. |

High-Resolution Mass Spectrometry (HRMS)

Mass spectrometry provides the definitive molecular weight and fragmentation pattern, confirming the exact atomic composition.

• Target Formula: C₄₄H₇₀O₄

• Exact Monoisotopic Mass: 662.5274 Da

• ESI+ Adducts:

  • [M+H]⁺ calculated for C₄₄H₇₁O₄: 663.5352 m/z .

  • [M+Na]⁺ calculated for C₄₄H₇₀O₄Na: 685.5172 m/z .

• Fragmentation (MS/MS): Collision-induced dissociation (CID) of the [M+H]⁺ ion typically yields a base peak corresponding to the neutral loss of the pentadecyl alcohol/alkene, leaving the highly stable biphenyl acylium ion (m/z 225.05).

Structural Elucidation Logic

The integration of these three modalities creates a closed-loop validation system. NMR provides the exact connectivity and ratio of aromatic to aliphatic protons (an 8:60 ratio perfectly confirms the dual pentadecyl chains). IR confirms the functional groups (conjugated ester, long alkyl chains). HRMS locks in the exact atomic mass, leaving no ambiguity regarding the structure.

Convergent structural validation workflow for Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate.

Conclusion

The spectroscopic characterization of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate requires careful consideration of its extreme lipophilicity and structural symmetry. By employing CDCl₃ for NMR to ensure proper relaxation of the aliphatic chains, utilizing ATR-FTIR to avoid moisture-induced artifacts, and applying ESI-TOF HRMS to capture the intact protonated/sodiated adducts, researchers can achieve absolute structural confirmation.

References

• Sigma-Aldrich. DIPENTADECYL[1,1'-BIPHENYL]-4,4'-DICARBOXYLATE (CAS No.: 80911-53-1). Retrieved March 2026.

• PubChem. Dimethyl 4,4'-biphenyldicarboxylate (CID 13099). National Center for Biotechnology Information. Retrieved March 2026. 1

• ChemicalBook. Diethyl biphenyl-4,4'-dicarboxylate (47230-38-6) 1H NMR Spectrum. Retrieved March 2026. 2

Sources

• 1. Dimethyl 4,4'-biphenyldicarboxylate | C16H14O4 | CID 13099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DIETHYL BIPHENYL-4,4'-DICARBOXYLATE(47230-38-6) 1H NMR spectrum [chemicalbook.com]

Engineering Mesophases: A Technical Guide to the Liquid Crystal Behavior of Long-Chain Biphenyl Esters

Executive Summary

The rational design of thermotropic liquid crystals (LCs) is a cornerstone of modern materials science, bridging the gap between solid-state rigidity and isotropic fluidity. Among calamitic (rod-like) mesogens, long-chain biphenyl esters represent a privileged structural class. Their unique molecular architecture—combining a highly polarizable, rigid aromatic core with flexible aliphatic tails—enables the precise tuning of nematic and smectic mesophases.

For drug development professionals, understanding these phase transitions is no longer just an academic exercise. The principles governing biphenyl ester mesophases are directly translatable to the design of Liquid Crystal Nanoparticles (LCNPs) and lipid-based drug delivery systems, where the internal mesophase structure (e.g., lamellar/smectic vs. cubic) dictates the encapsulation efficiency and release kinetics of hydrophobic active pharmaceutical ingredients (APIs).

Molecular Architecture and the Causality of Mesophase Formation

The formation of a liquid crystal phase is a delicate thermodynamic balancing act driven by molecular shape, polarizability, and intermolecular forces. In long-chain biphenyl esters, the structural components act synergistically:

The Rigid Biphenyl Core

The biphenyl moiety serves as the mesogenic core. The coplanarity of the two benzene rings, often dictated by the steric bulk of lateral substituents, maximizes π−π stacking interactions[1]. This rigid, anisotropic structure is primarily responsible for inducing orientational order, driving the formation of the Nematic (N) phase. As demonstrated in , enhancing the molecular planarity of the biphenyl core directly boosts molecular packing, thereby increasing the thermal stability of the condensed LC phase[2].

The Flexible Ester Tails

The attachment of long-chain alkyl or alkoxy groups via an ester linkage introduces a critical degree of flexibility and a permanent dipole moment.

• Microsegregation: As the aliphatic chain length increases (typically n≥8 ), the van der Waals interactions between the chains become strong enough to cause nanophase separation between the rigid aromatic cores and the fluid-like aliphatic tails. This energetic penalty of mixing forces the molecules into discrete layers, transitioning the system from a purely orientationally ordered Nematic phase to a positionally ordered Smectic (SmA or SmC) phase[3].

• The Odd-Even Effect: The terminal alkyl chain exhibits an "odd-even effect." Chains with an odd number of carbon atoms are more flexible and project the terminal methyl group at an angle that disrupts uniform orientation, whereas even-numbered chains promote denser packing[2]. This causality allows scientists to finely tune the clearing point (transition to isotropic liquid) simply by adding or removing a single methylene unit.

Caption: Logic mapping of structure-property relationships in biphenyl LCs.

Thermodynamic Profiling: The Effect of Chain Length

To illustrate the causality between chain length and phase behavior, we examine the quantitative thermodynamic data of a standard homologous series: 4'-n-alkoxybiphenyl-4-yl 4-n-alkanoates.

As the terminal chain length ( n ) increases, the free volume of the system increases, which generally depresses both the melting point and the clearing point. More importantly, the increased chain length stabilizes the smectic phases at the expense of the nematic phase[4].

Table 1: Phase Transition Temperatures (°C) for a Homologous Biphenyl Ester Series

Alkyl Chain Length ( n )	Melting Point (Cr → LC)	Smectic C (SmC)	Smectic A (SmA)	Nematic (N)	Clearing Point (LC → Iso)
6 (Hexyl)	85.2	-	-	85.2 - 110.5	110.5
8 (Octyl)	78.4	-	78.4 - 95.1	95.1 - 108.2	108.2
10 (Decyl)	74.1	74.1 - 82.0	82.0 - 102.3	-	102.3
12 (Dodecyl)	71.5	71.5 - 90.5	90.5 - 98.6	-	98.6

Data Interpretation: Notice the complete suppression of the Nematic phase at n=10 . The robust lateral interactions of the elongated alkoxy chains force the system directly into layered smectic arrangements[1].

Self-Validating Experimental Protocols

In mesophase characterization, a single analytical technique is insufficient. A robust laboratory protocol must be a self-validating system where thermal data is cross-verified by optical and structural data.

Caption: Step-by-step workflow for synthesizing and validating LC mesophases.

Protocol A: Synthesis via Steglich Esterification

Causality: While acyl chlorides are commonly used for esterification, they can trigger side reactions or degrade sensitive lateral substituents (e.g., fluorinated rings). We employ Steglich esterification because the DCC/DMAP coupling system provides mild, room-temperature conditions that preserve the integrity of the biphenyl core.

• Activation: Dissolve 1.0 eq of the long-chain aliphatic carboxylic acid and 1.1 eq of 4'-hydroxybiphenyl in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Coupling: Add 0.1 eq of 4-dimethylaminopyridine (DMAP) as a catalyst. Slowly add 1.1 eq of N,N'-Dicyclohexylcarbodiimide (DCC) at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. The formation of a white dicyclohexylurea (DCU) precipitate indicates reaction progression.

• Purification: Filter the DCU. Wash the filtrate with 5% HCl, saturated NaHCO3​ , and brine. Dry over MgSO4​ . Recrystallize the crude product from absolute ethanol to ensure high purity (impurities drastically depress LC phase transition temperatures).

Protocol B: Tripartite Phase Characterization

Causality: Differential Scanning Calorimetry (DSC) identifies the temperatures and enthalpies of transitions, but cannot definitively assign the phase type. Polarized Optical Microscopy (POM) identifies the phase via birefringence textures, but can be misled by surface alignment artifacts. X-Ray Diffraction (XRD) resolves these ambiguities by measuring the exact molecular layer spacing.

• DSC Analysis:

  • Encapsulate 3-5 mg of the purified ester in an aluminum pan.

  • Run a heating/cooling cycle at a rate of 5 °C/min .

  • Why 5 °C/min? Liquid crystal transitions (especially SmC → SmA) exhibit very small enthalpies ( ΔH<1 kJ/mol). Faster rates (e.g., 10 °C/min) will cause thermal lag, blurring these subtle second-order transitions into the baseline.

• POM Observation:

  • Place a sample between an untreated glass slide and a coverslip. Heat to the isotropic phase, then cool at 2 °C/min.

  • Validation: Observe the texture. A Schlieren or threaded texture confirms a Nematic phase. A focal-conic or fan-shaped texture confirms a Smectic A phase. If the fan texture exhibits broken lines (striations) upon further cooling, it indicates a transition to the tilted Smectic C phase.

• XRD Confirmation:

  • Subject the sample to Small-Angle X-ray Scattering (SAXS) in the mesophase temperature range.

  • Validation: A sharp peak in the small-angle region corresponding to a d -spacing roughly equal to the molecular length ( L ) confirms the SmA phase. If d<L and decreases with temperature, it confirms the molecular tilt characteristic of the SmC phase.

Applications in Drug Development: Liquid Crystal Nanoparticles (LCNPs)

For pharmaceutical scientists, the smectic phases of biphenyl esters serve as a structural blueprint for designing Liquid Crystal Nanoparticles (LCNPs) .

When formulating hydrophobic APIs, standard lipid bilayers often suffer from low encapsulation efficiency. By engineering synthetic lipids with biphenyl-like rigid cores and long aliphatic tails, formulators can induce highly ordered smectic (lamellar) or bicontinuous cubic phases within the nanoparticle core. The rigid biphenyl segments provide a stable, highly lipophilic domain that tightly anchors hydrophobic drugs via π−π stacking, while the flexible tails ensure the matrix remains fluid enough for controlled diffusion and release in vivo.

References

• Alamro, F.S. et al. "Wide Nematogenic Azomethine/Ester Liquid Crystals Based on New Biphenyl Derivatives: Mesomorphic and Computational Studies." Molecules, 2022. Source: MDPI. URL:[Link]

• Al-Mutabagani, L.A. et al. "Liquid Crystalline Mixtures with Induced Polymorphic Smectic Phases Targeted for Energy Investigations." Crystals, 2023. Source: MDPI. URL:[Link]

• Gauza, S. et al. "A new series of nematic and smectic liquid crystals with negative dielectric anisotropy: the effect of terminal chain substitution on thermal and electro-optical properties." Liquid Crystals, 2008. Source: Taylor & Francis. URL:[Link]

• Garbat, K. et al. "Synthesis and liquid crystalline properties of biphenyl esters of monothio- and dithiotrimellitimides." Liquid Crystals, 2005. Source: ResearchGate. URL:[Link]

Sources

• 1. Liquid Crystalline Mixtures with Induced Polymorphic Smectic Phases Targeted for Energy Investigations [mdpi.com]
• 2. Wide Nematogenic Azomethine/Ester Liquid Crystals Based on New Biphenyl Derivatives: Mesomorphic and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]

Mesomorphic Behavior of Biphenyl Dicarboxylates: A Technical Guide to Structural Thermodynamics and Liquid Crystalline Applications

Target Audience: Materials Scientists, Polymer Chemists, and Drug Development Professionals Content Focus: Structural causality, thermodynamic transitions, and experimental validation of mesomorphic systems.

Executive Summary

The mesomorphic behavior of biphenyl dicarboxylates represents a critical intersection of supramolecular chemistry and materials science. By leveraging the rigid, calamitic (rod-like) structure of the biphenyl core alongside the tunable flexibility of dicarboxylate linkages, researchers can engineer thermotropic liquid crystals (LCs) with precise phase transition temperatures. These materials are increasingly vital in the development of advanced liquid crystalline polymers (LCPs) and highly ordered polymeric excipients for sustained-release drug delivery systems.

This whitepaper provides an in-depth analysis of the structural determinants that drive nematic and smectic phase formations in biphenyl dicarboxylates. It establishes self-validating experimental protocols for synthesis and characterization, ensuring scientific integrity and reproducibility for researchers scaling these materials for industrial or pharmaceutical applications.

Mechanistic Foundations of Mesophase Formation

The ability of a molecule to form a stable mesophase (liquid crystal phase) depends on a delicate thermodynamic balance between structural rigidity and conformational flexibility. In biphenyl dicarboxylates, this balance is dictated by three primary structural components:

• The Rigid Biphenyl Core: The 4,4'-biphenyl unit acts as the mesogenic core. Its extended π -conjugation and inherent linearity promote strong intermolecular π−π stacking and anisotropic dispersion forces. This rigidity is the primary driver for orientational order[1].

• Dicarboxylate Linkages: The ester groups provide a polarizable linkage that enhances the molecular dipole moment. This polarity stabilizes the lateral intermolecular interactions required for smectic (layered) phase formation.

• Terminal and Lateral Substituents: The inclusion of terminal alkyl chains or lateral substituents (e.g., methyl, methoxy, or halogens) directly alters the free volume and steric hindrance of the molecule. For instance, increasing the terminal alkyl chain length generally decreases the melting point and stabilizes the smectic phase over the nematic phase due to increased van der Waals interactions between the flexible tails[2].

Causality in Phase Transitions

When a biphenyl dicarboxylate is heated, the thermal energy first overcomes the crystalline lattice energy (melting, Tm​ ). However, the strong anisotropic interactions of the biphenyl cores prevent immediate transition to an isotropic liquid. Instead, the molecule enters a mesophase. If lateral substituents are introduced, they disrupt the tight packing of the biphenyl cores, lowering both the crystal-to-mesophase ( TCN​ ) and mesophase-to-isotropic ( TNI​ ) transition temperatures. This causality is fundamental when tailoring the "glassy mesophase range" for specific extrusion or drug-eluting applications[3].

Figure 1: Structural causality of mesophase formation in biphenyl dicarboxylates.

Thermotropic Liquid Crystalline Phases

Biphenyl dicarboxylates predominantly exhibit thermotropic behavior, meaning their phase transitions are driven by temperature changes.

• Nematic Phase (N): Characterized by long-range orientational order but no positional order. Biphenyl dicarboxylates with shorter terminal chains or bulky lateral substituents often exhibit nematic phases. Under Polarized Optical Microscopy (POM), these typically present as classic schlieren or thread-like textures.

• Smectic Phases (SmA, SmC): Characterized by both orientational order and a degree of positional order (layered structures). Achiral bis-triazole substituted biphenyl derivatives have been documented to exhibit highly unique morphological textures, including periodic striped patterns and propeller-patterned droplets at the transition between nematic and smectic-C phases[2].

Quantitative Data: Phase Transition Thermodynamics

The table below summarizes the mesomorphic transition temperatures of representative biphenyl dicarboxylate derivatives, illustrating the structure-property relationship.

Compound / Derivative	Terminal Chain	Lateral Substituent	TCN​ (°C)	TNI​ (°C)	Mesophase Range ( ΔT )	Dominant Phase
4,4'-Bis(bromomethyl)biphenyl derivative	None	None	185	295	110	Nematic[4]
Poly(ethylene-4,4'-biphenyl dicarboxylate)	Ethylene	None	240	>300	>60	Smectic / Semicrystalline[3]
Bis(1-(4-octyloxyphenyl)-triazole)-4,4'-biphenyl	Octyloxy ( C8​ )	None	145	210	65	Smectic C / Nematic[2]
Substituted Biphenyl-4,4'-dicarboxylate	Hexyl ( C6​ )	Methyl (2,2')	110	165	55	Nematic

Note: TCN​ = Crystal to Nematic/Smectic; TNI​ = Nematic to Isotropic.

Experimental Workflows for Synthesis & Characterization

To ensure scientific integrity, the synthesis and characterization of biphenyl dicarboxylates must follow a self-validating protocol. Impurities can act as plasticizers, artificially depressing transition temperatures and leading to false interpretations of mesomorphic stability.

Protocol 1: Synthesis of Biphenyl Dicarboxylate Mesogens

Objective: Synthesize a high-purity biphenyl dicarboxylate ester via nucleophilic substitution.

• Reagent Preparation: Dissolve 1 equivalent of 4,4'-biphenyl dicarboxylic acid in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

• Activation: Add 2.5 equivalents of thionyl chloride ( SOCl2​ ) and stir at 85°C for 5–6 hours to form the acyl chloride intermediate. Evaporate excess SOCl2​ under reduced pressure[2].

• Esterification: Re-dissolve the intermediate in fresh anhydrous DCM. Add 2.2 equivalents of the target alcohol (e.g., an alkyl-substituted phenol) and 3 equivalents of triethylamine as an acid scavenger. Stir at 40°C for 48–72 hours[2].

• Work-up & Purification (Critical Step): Extract the organic layer, wash sequentially with 1M HCl, saturated NaHCO3​ , and brine. Dry over anhydrous MgSO4​ . Purify via column chromatography (silica gel, DCM/Ethyl Acetate 20:1) followed by recrystallization in hot toluene.

• Validation: Confirm purity (>99%) via HPLC before proceeding to thermal analysis.

Protocol 2: Characterization of Mesomorphic Properties

Objective: Identify and quantify thermodynamic phase transitions.

• Differential Scanning Calorimetry (DSC):

  • Load 3–5 mg of the purified sample into an aluminum pan.

  • Perform a heating/cooling cycle at a rate of 10°C/min under nitrogen.

  • Causality Check: The first heating scan erases thermal history. Rely on the first cooling and second heating scans to determine true TCN​ and TNI​ values.

• Polarized Optical Microscopy (POM):

  • Place a small sample between a glass slide and coverslip on a hot stage.

  • Heat above the isotropic temperature ( TNI​ ), then cool at 2°C/min.

  • Observe the optical textures. The appearance of focal-conic fan textures validates a smectic phase, while a schlieren texture validates a nematic phase.

• X-Ray Diffraction (XRD):

  • Utilize variable-temperature XRD to measure the d-spacing of the layers. A sharp low-angle peak confirms the lamellar structure of a smectic phase, directly correlating to the molecular length calculated via computational modeling[1].

Figure 2: Self-validating experimental workflow for LC characterization.

Implications for Drug Development and Advanced Materials

For drug development professionals, the mesomorphic behavior of biphenyl dicarboxylates offers a highly controlled matrix for active pharmaceutical ingredient (API) delivery.

When biphenyl dicarboxylates are polymerized into poly(ethylene terephthalate-co-4,4′-bibenzoate) or similar LCPs, they form highly ordered domains. In composite formulations (e.g., near glass fiber surfaces or API particle interfaces), these polymer chains align and self-order into a liquid crystalline state, increasing translational entropy[5].

Pharmaceutical Application: By tuning the TCN​ and TNI​ of a biphenyl dicarboxylate excipient to align with human body temperature (37°C) or specific manufacturing extrusion temperatures, formulators can create sustained-release matrices. The highly ordered smectic layers act as a tortuous diffusion barrier for the API. As the polymer undergoes a phase transition or degrades, the API is released with zero-order kinetics, a highly sought-after profile in next-generation therapeutics.

References

• Source: Liquid Crystals (CNRS)
• Model compounds for poly(oligomethylene glycol-4,4′-biphenyl dicarboxylates).
• Mechanical properties and atomic force microscopic cross sectional analysis of injection molded poly(ethylene terephthalate-co-4,4′-bibenzoate)
• Crystal Morphology and Thermodynamics of Poly(ethylene-4,4'-biphenyl dicarboxylate)
• 4,4'-Bis(bromomethyl)

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. crpp.cnrs.fr [crpp.cnrs.fr]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Yield Synthesis of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate via Acyl Chloride Activation

Target Audience: Synthetic Chemists, Materials Scientists, and Drug Delivery Researchers Compound: Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate (CAS: 80911-53-1)[1]

Introduction & Mechanistic Rationale

The synthesis of extended, hydrophobic biphenyl diesters such as Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate is of significant interest in the development of liquid crystalline materials, lipid-nanoparticle components, and specialized metal-organic framework (MOF) precursors[1]. A primary synthetic hurdle in producing this compound is the extreme insolubility of the starting material, biphenyl-4,4'-dicarboxylic acid, in standard organic solvents at room temperature. Direct esterification methods (e.g., Fischer esterification or Steglich coupling with DCC) often result in poor yields and difficult purifications due to the unreacted, heterogeneous starting material.

To overcome this thermodynamic barrier, this protocol employs a highly efficient two-step activation-esterification sequence :

• Electrophilic Activation: The diacid is converted to biphenyl-4,4'-dicarbonyl dichloride using oxalyl chloride and a catalytic amount of N,N-dimethylformamide (DMF)[2],[3]. DMF reacts with oxalyl chloride to form the highly reactive Vilsmeier-Haack intermediate, which effectively chlorinates the carboxylic acids under mild conditions. This generates gaseous byproducts (CO, CO₂, HCl) that drive the reaction forward and simplify the workup. Crucially, the resulting diacyl chloride exhibits vastly improved solubility in organic solvents.

• Nucleophilic Acyl Substitution: The diacyl chloride is reacted with 1-pentadecanol[4] in the presence of triethylamine (acid scavenger) and 4-dimethylaminopyridine (DMAP). DMAP acts as a nucleophilic catalyst by forming an highly electrophilic N-acylpyridinium intermediate, which is rapidly attacked by the sterically hindered long-chain fatty alcohol.

Experimental Design & Workflow

Figure 1: Two-step synthetic workflow for Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate.

Reagent Quantities & Stoichiometry

Table 1: Phase 1 - Acyl Chloride Activation (10 mmol scale)

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Biphenyl-4,4'-dicarboxylic acid	242.23	1.0	2.42 g	Limiting Reagent
Oxalyl Chloride	126.93	3.0	3.81 g (2.58 mL)	Activating Agent
N,N-Dimethylformamide (DMF)	73.09	0.05	~40 µL	Vilsmeier Catalyst

| Anhydrous THF | N/A | N/A | 50 mL | Solvent |

Table 2: Phase 2 - Esterification

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Biphenyl-4,4'-dicarbonyl dichloride	279.12	1.0	2.79 g (Theoretical)	Electrophile
1-Pentadecanol	228.41	2.2	5.03 g	Nucleophile
Triethylamine (Et₃N)	101.19	3.0	3.04 g (4.18 mL)	Acid Scavenger
DMAP	122.17	0.1	122 mg	Nucleophilic Catalyst

| Anhydrous Dichloromethane (DCM) | N/A | N/A | 50 mL | Solvent |

Step-by-Step Protocol

Phase 1: Synthesis of Biphenyl-4,4'-dicarbonyl dichloride

• Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, a pressure-equalizing addition funnel, and a reflux condenser fitted with a nitrogen inlet.

• Suspension: Charge the flask with biphenyl-4,4'-dicarboxylic acid (2.42 g, 10 mmol) and suspend it in anhydrous THF (50 mL)[3]. Add catalytic DMF (40 µL). Cool the suspension to 0 °C using an ice-water bath.

• Activation: Add oxalyl chloride (2.58 mL, 30 mmol) dropwise via the addition funnel over 15 minutes to safely control the evolution of CO and CO₂ gases.

• Reflux: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 10 minutes, then heat to a gentle reflux (approx. 65 °C) for 90 minutes[3]. The heterogeneous suspension will gradually turn into a clear, pale-yellow solution as the highly soluble diacyl chloride forms.

• Self-Validation (Quench Test): To confirm complete consumption of the insoluble diacid, remove a 50 µL aliquot, quench it into 0.5 mL of methanol, and analyze via TLC (Eluent: 4:1 Hexanes:EtOAc). The presence of a high-Rf spot (corresponding to the dimethyl ester) and the complete absence of baseline material confirms 100% conversion.

• Concentration: Concentrate the reaction mixture under reduced pressure to remove THF and excess oxalyl chloride. Co-evaporate the resulting yellow solid with an additional 20 mL of anhydrous THF to ensure the complete removal of residual oxalyl chloride traces[3].

Phase 2: Esterification with 1-Pentadecanol

• Electrophile Preparation: Dissolve the crude biphenyl-4,4'-dicarbonyl dichloride in anhydrous DCM (30 mL) and cool to 0 °C under a nitrogen atmosphere.

• Nucleophile Preparation: In a separate flame-dried flask, prepare a solution of 1-pentadecanol (5.03 g, 22 mmol)[4], triethylamine (4.18 mL, 30 mmol), and DMAP (122 mg, 1 mmol) in anhydrous DCM (20 mL).

• Coupling: Transfer the alcohol/base solution dropwise into the diacyl chloride solution over 30 minutes. A white precipitate (triethylammonium chloride) will begin to form immediately, indicating the progression of the reaction.

• Maturation: Allow the reaction to warm to room temperature and stir for 12 hours to ensure the complete esterification of both acyl chloride sites.

Phase 3: Workup & Purification

• Quenching: Quench the reaction by adding 30 mL of deionized water. Transfer the biphasic mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with DCM (2 × 20 mL). Combine all organic layers.

• Washing: Wash the combined organic layers sequentially with 1M HCl (30 mL) to remove DMAP and unreacted amines, saturated NaHCO₃ (30 mL) to neutralize residual acids, and brine (30 mL).

• Drying: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude dipentadecyl ester.

• Purification: Purify the crude product by recrystallization from hot absolute ethanol. Alternatively, flash column chromatography (silica gel, gradient of 0–10% EtOAc in Hexanes) can be used to yield analytically pure Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate.

Analytical Validation

To ensure the integrity of the synthesized Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate, validate the product using the following spectroscopic benchmarks:

• ¹H NMR (CDCl₃, 400 MHz): Look for the characteristic triplet at ~4.35 ppm (4H, -CH₂-O-C=O) corresponding to the newly formed ester linkages. The rigid biphenyl aromatic protons will appear as an AA'BB' multiplet system between 7.60 – 8.15 ppm (8H). The terminal methyl groups of the long pentadecyl chains will appear as a distinct triplet at ~0.88 ppm (6H), with a large integration block for the aliphatic methylenes between 1.20 – 1.80 ppm.

• FT-IR Spectroscopy: Confirm the complete disappearance of the broad carboxylic acid O-H stretch (3300–2500 cm⁻¹) and the appearance of a sharp, strong ester carbonyl (C=O) stretch at ~1715 cm⁻¹ .

References

• Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate, 95 ... - CP Lab Safety. calpaclab.com.
• Cas 629-76-5, 1-Pentadecanol | lookchem. lookchem.com.
• [1,1'-Biphenyl]-4,4'-dicarbonyl dichloride - Smolecule. smolecule.com.
• 4,4'-BIPHENYLDICARBONYL CHLORIDE synthesis - ChemicalBook. chemicalbook.com.

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. Buy [1,1'-Biphenyl]-4,4'-dicarbonyl dichloride | 2351-37-3 [smolecule.com]
• 3. 4,4'-BIPHENYLDICARBONYL CHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 4. lookchem.com [lookchem.com]

Application Note: Comprehensive Characterization Protocols for Calamitic Liquid Crystals

Calamitic (rod-like) liquid crystals (LCs) represent a unique state of matter that combines the fluidity of isotropic liquids with the orientational and positional order of crystalline solids. While traditionally foundational to electro-optic displays, the characterization of calamitic mesophases is increasingly critical in pharmaceutical sciences. The principles of molecular anisotropy and self-assembly govern the behavior of lipid-based liquid crystalline drug delivery systems, where precise phase identification (e.g., differentiating lamellar from hexagonal or cubic phases) directly dictates drug release kinetics and bioavailability.

This guide outlines a self-validating, multi-modal workflow for the structural and thermodynamic elucidation of calamitic mesogens.

Sequential characterization workflow for calamitic liquid crystals.

Module 1: Optical and Thermal Profiling (POM & DSC)

Causality & Logic

The characterization of calamitic LCs requires an orthogonal approach. via their unique birefringence textures (e.g., Schlieren for nematic, focal-conic for smectic)[1]. However, POM cannot precisely quantify the thermodynamics of phase transitions.[2].

Because certain transitions—such as the Nematic to Isotropic transition—exhibit extremely low enthalpies, relying on DSC alone may result in missed phase boundaries. Conversely, ambiguous optical textures under POM can lead to misidentification without thermal confirmation. Thus, POM and DSC must be executed as a coupled, self-validating system[3].

Protocol 1: Coupled POM-DSC Workflow

• Sample Preparation: Deposit 2–5 mg of the purified calamitic mesogen between a pre-cleaned glass slide and a coverslip. For subsequent electro-optic validation, utilize Indium Tin Oxide (ITO)-coated glass cells with a known gap (e.g., 5 µm).

• Initial Heating (Isotropization): Place the sample in a temperature-controlled hot stage (e.g., Linkam) mounted on the POM. Heat the sample at a rate of 10 °C/min until the field of view becomes completely dark under crossed polarizers. This optical extinction confirms the transition to the isotropic liquid phase[3].

• Controlled Cooling (Texture Observation): Cool the sample at a slow, strictly controlled rate (1–2 °C/min). Slow cooling is critical; it provides the thermodynamic time required for the mesogens to self-assemble into large, identifiable domains rather than a kinetically trapped microcrystalline powder.

• DSC Correlation: In parallel, hermetically seal 3–5 mg of the sample into an aluminum DSC pan. Run a heating/cooling cycle matching the POM rates. Correlate the onset temperatures of endothermic/exothermic peaks with the visual emergence of textures (e.g., a broken-fan texture correlating with a SmA to SmC transition)[2].

Module 2: Structural Elucidation via X-Ray Scattering (SAXS/WAXS)

Causality & Logic

While POM and DSC suggest the presence of specific mesophases,[1]. Small-Angle X-Ray Scattering (SAXS) determines the d -spacing (interlayer distance) of smectic phases. By comparing the measured d -spacing to the theoretical extended molecular length ( L ), researchers can determine the tilt angle ( θt​ ) of the molecules in the Smectic C phase. Wide-Angle X-Ray Scattering (WAXS) provides critical data on lateral intermolecular packing; a diffuse halo at wide angles indicates liquid-like in-plane order (typical of SmA/SmC), whereas sharp peaks indicate highly ordered crystalline phases.

Protocol 2: Temperature-Dependent XRD

• Sample Loading: Introduce the LC material into a 1.0 mm quartz capillary via capillary action while the material is held in its isotropic state.

• Thermal Alignment: Mount the capillary in a temperature-controlled XRD stage. Heat to the isotropic phase to erase thermal history, then cool to the target mesophase temperature (previously identified via DSC) at 1 °C/min. Allow a 5-minute thermal equilibration plateau.

• Data Acquisition: Expose the sample to Cu-K α radiation ( λ=1.54 Å). Collect the 2D scattering pattern to assess macroscopic alignment.

• Data Integration & Analysis: Integrate the 2D pattern into a 1D diffractogram. Calculate the layer spacing using Bragg's Law ( nλ=2dsinθ ).

  • For a Smectic A phase: d≈L .

  • For a Smectic C phase: d=Lcosθt​ .

Logical flow of calamitic liquid crystal phase transitions during cooling.

Module 3: Quantitative Data Summary

The accurate classification of calamitic mesophases relies on cross-referencing data across all three primary techniques. The table below summarizes the expected quantitative and qualitative signatures for standard calamitic phases.

Mesophase	POM Texture Signature	DSC Enthalpy ( ΔH )	SAXS Signature ( d -spacing)	WAXS Signature (Lateral)
Nematic (N)	Schlieren, Thread-like	Very Low (< 2 kJ/mol)	No sharp low-angle peaks	Diffuse halo (liquid-like)
Smectic A (SmA)	Focal-conic, Fan-shaped	Low-Medium (2–5 kJ/mol)	Sharp peak ( d≈L )	Diffuse halo (liquid-like)
Smectic C (SmC)	Broken fan, Schlieren	Low-Medium (2–5 kJ/mol)	Sharp peak ( d<L )	Diffuse halo (liquid-like)
Crystalline (Cr)	Mosaic, Highly birefringent	High (> 20 kJ/mol)	Multiple sharp peaks	Multiple sharp peaks

References

• Veerabhadraswamy, B. N., Rao, D. S. S., Prasad, S. K., & Yelamaggad, C. V. (2015). Optically active, three-ring calamitic liquid crystals: the occurrence of frustrated, helical and polar fluid mesophases. New Journal of Chemistry, 39, 2011-2027.[Link]

• Srinivasa, H. T., & Hariprasad, S. (2024). Cinnamic acid and biphenyl core calamitic asymmetric molecules: preparation and characterization for mesomorphic properties. Phase Transitions, 97(3), 201-211.[Link]

• An, J.-G., Hina, S., Yang, Y., Xue, M., & Liu, Y. (2016). Characterization of Liquid Crystals: a Literature Review. Reviews on Advanced Materials Science, 44, 398-406.[Link]

Sources

• 1. ipme.ru [ipme.ru]
• 2. Optically active, three-ring calamitic liquid crystals: the occurrence of frustrated, helical and polar fluid mesophases - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Cinnamic acid and biphenyl core calamitic asymmetric molecules: p...: Ingenta Connect [ingentaconnect.com]

Application Note: Differential Scanning Calorimetry (DSC) Analysis of Dipentadecyl[1,1'-biphenyl]-4,4'-dicarboxylate

Target Audience: Researchers, materials scientists, and drug development professionals. Technique: Differential Scanning Calorimetry (DSC) Compound: Dipentadecyl[1,1'-biphenyl]-4,4'-dicarboxylate (CAS: 80911-53-1)

Introduction and Mechanistic Principles

Dipentadecyl[1,1'-biphenyl]-4,4'-dicarboxylate is a highly ordered organic ester characterized by a rigid biphenyl core flanked by two flexible pentadecyl (C15) alkyl chains. This specific molecular architecture is a foundational design for thermotropic liquid crystals (LCs) and advanced phase-change materials[1].

The Causality of Phase Transitions

The thermal behavior of this compound is governed by microphase segregation . The rigid aromatic biphenyl core strongly favors anisotropic, parallel alignment (π-π stacking), while the long, flexible aliphatic tails require more free volume and tend to remain disordered[1]. As thermal energy is applied, the compound does not melt directly from a solid to a liquid. Instead, it transitions through intermediate states called mesophases (typically Smectic C and Smectic A)[2].

Differential Scanning Calorimetry (DSC) is the gold standard for quantifying the thermodynamics of these transitions[3]. DSC measures the differential heat flow required to maintain a sample and a reference at the same temperature. It directly captures the latent heat of these first-order transitions:

• Crystal to Mesophase (Melting): Requires significant energy to break the 3D crystal lattice, resulting in a large endothermic peak.

• Mesophase to Mesophase (e.g., SmC → SmA): Involves subtle changes in molecular tilt or orientational order, yielding much smaller enthalpy changes[2].

Experimental Protocol: A Self-Validating Workflow

To ensure high scientific integrity, the following protocol incorporates a self-validating thermal history erasure step and strict system suitability checks.

System Suitability & Validation

Before analyzing the biphenyl derivative, the DSC instrument must be calibrated for temperature and cell constant using a high-purity Indium standard ( Tm​ = 156.6 °C, ΔHf​ = 28.45 J/g). A baseline run utilizing two empty hermetic pans must be performed to confirm a baseline drift of < 0.1 mW over the target temperature range.

Step-by-Step Methodology

Step 1: Sample Preparation

• Action: Accurately weigh 3.0 to 5.0 mg of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate into a Tzero Aluminum pan and seal it hermetically using a crimper press[3].

• Causality: A mass of 3–5 mg is the optimal compromise. Larger masses cause thermal lag, which broadens peaks and obscures closely spaced mesophase transitions. Hermetic sealing is critical to prevent oxidative degradation and mass loss via sublimation at elevated temperatures.

Step 2: First Heating Cycle (Thermal History Erasure)

• Action: Equilibrate the sample at 0 °C, then heat to 150 °C at a rate of 10 °C/min. Hold isothermally at 150 °C for 3 minutes.

• Causality: The initial crystalline state of a synthesized powder is heavily biased by its crystallization kinetics (e.g., solvent evaporation rate). The first heating cycle melts the sample into an isotropic liquid, erasing this arbitrary thermal history. This ensures subsequent runs measure the intrinsic, thermodynamically stable properties of the molecule[4].

Step 3: Controlled Cooling Cycle (Mesophase Capture)

• Action: Cool the sample from 150 °C to 0 °C at a controlled rate of 5 °C/min.

• Causality: Cooling at a moderate rate of 5 °C/min allows sufficient time for the molecules to nucleate and self-assemble into their equilibrium mesophases (Isotropic → SmA → SmC → Crystal). Faster cooling rates risk kinetically trapping the sample in a glassy state, suppressing mesophase formation[3].

Step 4: Second Heating Cycle (Data Acquisition)

• Action: Heat the sample from 0 °C to 150 °C at 5 °C/min.

• Causality: The second heating cycle provides the true, reproducible phase transition temperatures and enthalpies. The slower heating rate (5 °C/min) enhances the peak resolution required to separate overlapping smectic transitions.

Data Presentation and Interpretation

The following table summarizes the expected quantitative thermal data for a symmetric long-chain biphenyl-4,4'-dicarboxylate derivative, based on established structure-property relationships for this chemical class[1][2].

Phase Transition	Process Type	Expected Temp Range (°C)	Expected Enthalpy ( ΔH , J/g)	Mechanistic Interpretation
Crystal (Cr) → Smectic C (SmC)	Endothermic	60 - 80	30.0 - 50.0	Breakdown of the 3D crystal lattice; formation of tilted 1D layers.
Smectic C (SmC) → Smectic A (SmA)	Endothermic	85 - 100	0.5 - 2.0	Loss of molecular tilt; molecules align orthogonally to the layer planes.
Smectic A (SmA) → Isotropic (Iso)	Endothermic	110 - 130	3.0 - 6.0	Complete loss of translational and orientational order.
Isotropic (Iso) → Smectic A (SmA)	Exothermic	105 - 125	-(3.0 - 6.0)	Re-establishment of 1D layered structure upon cooling (supercooling is typical).

Visualizations

DSC experimental workflow for liquid crystal thermal analysis.

Reversible phase transition pathway of biphenyl-based smectic liquid crystals.

References

• Title: Solvent-Free Mechanochemical Synthesis of High Transition Biphenyltetracarboxydiimide Liquid Crystals Source: Semantic Scholar URL: [Link]

• Title: Self-Assembly of Benzenesulfonate Amphiphiles and Synthesis of Membranes Source: Universität Osnabrück URL: [Link]

• Title: Thermodynamic Properties of 8CB Source: ResearchGate URL: [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. osnadocs.ub.uni-osnabrueck.de [osnadocs.ub.uni-osnabrueck.de]

Measuring the Birefringence of Biphenyl Liquid Crystals: An Application Note and Protocol Guide

Abstract: Birefringence (Δn), the difference between the extraordinary (nₑ) and ordinary (nₒ) refractive indices, is a fundamental optical property of liquid crystals (LCs). For biphenyl liquid crystals, a class of materials renowned for their high chemical stability, large optical anisotropy, and broad nematic ranges, accurate characterization of birefringence is paramount for their application in display technologies, photonics, and optical sensors.[1][2][3] This guide provides a comprehensive overview of the principles and detailed protocols for measuring the birefringence of biphenyl liquid crystals. We delve into three primary experimental techniques: the Rotating Analyzer Method (RAM), the de Sénarmont Compensator method, and Spectroscopic Ellipsometry (SE). The causality behind experimental choices is explained, and self-validating protocols are provided to ensure data integrity for researchers, scientists, and drug development professionals.

Introduction

The Phenomenon of Birefringence in Liquid Crystals

Liquid crystals in the nematic phase exhibit long-range orientational order, causing them to behave as optically uniaxial materials.[4] When unpolarized light enters a birefringent material, it splits into two linearly polarized rays that travel at different velocities and are refracted at different angles, a phenomenon known as double refraction.[5]

• The Ordinary Ray (o-ray): This ray experiences the ordinary refractive index (nₒ) and propagates with its polarization direction perpendicular to the liquid crystal director (the average axis of molecular orientation).

• The Extraordinary Ray (e-ray): This ray experiences the extraordinary refractive index (nₑ) and propagates with its polarization direction parallel to the liquid crystal director.

The magnitude of birefringence is defined as the difference between these two indices: Δn = nₑ - nₒ . For most nematic liquid crystals, including biphenyls, nₑ > nₒ, resulting in positive birefringence.

The Significance of Biphenyl Liquid Crystals

Biphenyl liquid crystals are a cornerstone of LC technology. Their molecular structure, characterized by two connected phenyl rings, provides a rigid, elongated core that promotes the formation of stable liquid crystalline phases over wide temperature ranges.[6] This structural feature is also responsible for their characteristically high birefringence. Compounds like 4-cyano-4'-pentylbiphenyl (5CB) and commercial mixtures like E7 are canonical examples widely used in both fundamental research and industrial applications, particularly liquid crystal displays (LCDs).[6][7] The precise value of birefringence is a critical design parameter, directly influencing device properties such as response time, threshold voltage, and phase retardation.[3]

Factors Influencing Birefringence

The birefringence of a biphenyl liquid crystal is not a fixed constant but is highly sensitive to external conditions:

• Temperature: As temperature increases towards the nematic-to-isotropic phase transition (the clearing point), the long-range orientational order of the LC molecules decreases. This reduction in order causes nₑ to decrease and nₒ to increase, leading to a significant reduction in birefringence.[8][9] Birefringence typically approaches zero at the clearing point.

• Wavelength: Like all optical materials, liquid crystals exhibit dispersion, meaning their refractive indices vary with the wavelength of light. Consequently, birefringence is also wavelength-dependent.[10][11] This relationship can often be described by the Cauchy dispersion model.[12]

• Molecular Structure: The intrinsic birefringence is determined by the molecular polarizability anisotropy. Introducing fluorine substituents or extending the conjugated core of the biphenyl molecule can significantly alter the birefringence.[13]

Foundational Principles of Measurement

Optical Retardation

The operational principle behind most birefringence measurement techniques is the concept of optical retardation (Γ) or phase difference (δ). As the o-ray and e-ray travel through the liquid crystal of thickness d, the difference in their velocities results in a phase shift between them upon exiting the material. This retardation is directly proportional to the birefringence and the thickness:

Γ = d * (nₑ - nₒ) = d * Δn

The phase difference δ is related to the retardation and the wavelength (λ) of the light:

δ = (2π / λ) * Γ = (2πd * Δn) / λ

By experimentally measuring the retardation, and with a known cell thickness, the birefringence can be accurately calculated.

Experimental Protocols for Birefringence Measurement

A robust measurement of birefringence begins with meticulous sample preparation. The goal is to create a liquid crystal cell with a uniform, planar alignment and a precisely known thickness.

Caption: General workflow for birefringence measurement.

Prerequisite: Sample Preparation and Characterization

Protocol 3.1.1: Fabrication of a Planar-Aligned Liquid Crystal Cell

Causality: A uniform planar alignment, where the LC director is consistently oriented parallel to the substrate surfaces throughout the cell, is crucial. This ensures that incident light with polarization perpendicular to the director experiences only nₒ, and light polarized parallel to the director experiences nₑ, providing a clean and interpretable measurement.

• Substrate Cleaning: Thoroughly clean two glass or quartz substrates (e.g., indium tin oxide coated glass) using a sequence of solvents (e.g., acetone, isopropanol) in an ultrasonic bath to remove organic residues and particulates. Dry the substrates with a nitrogen gun.

• Alignment Layer Deposition: Spin-coat a thin layer of a polyimide alignment agent onto the conductive side of each substrate.

• Baking: Cure the polyimide according to the manufacturer's specifications, typically involving a soft bake (e.g., 80 °C for 10 minutes) followed by a hard bake (e.g., 180-200 °C for 1 hour).

• Mechanical Rubbing: Unidirectionally rub the cured polyimide surface with a velvet cloth. This process creates microgrooves that physically guide the liquid crystal molecules to align along the rubbing direction.

• Cell Assembly: Place spherical or cylindrical spacers (e.g., 5-20 µm diameter) on one substrate. Assemble the second substrate on top, ensuring the rubbing directions are parallel to each other. Secure the cell using a UV-curable epoxy around the perimeter, leaving small gaps for filling.

• Liquid Crystal Filling: Heat the empty cell and the biphenyl liquid crystal to a temperature above the LC's clearing point (into the isotropic phase). Place a droplet of the LC at one of the filling gaps. The LC will be drawn into the cell via capillary action.

• Annealing: Once filled, slowly cool the cell back to room temperature. This controlled cooling promotes the formation of a uniform, defect-free nematic domain.

Protocol 3.1.2: Determination of Cell Thickness (d)

Causality: Since Δn is calculated from retardation (Γ) and thickness (d), any error in 'd' will propagate directly to the final birefringence value.

• Interferometric Method: Before filling, use a spectrometer to measure the transmission spectrum of the empty cell.

• The multiple reflections between the inner surfaces of the cell create interference fringes.

• The cell thickness d can be calculated from the wavelengths of two adjacent maxima (λ₁ and λ₂) in the interference pattern using the formula: d = (λ₁λ₂) / [2n(λ₂ - λ₁)], where n is the refractive index of the medium in the gap (n≈1 for air).

Method 1: The Rotating Analyzer Method (RAM)

The RAM is a robust and widely used technique that deduces birefringence by measuring the transmitted light intensity as a function of the analyzer's angle.[12][14]

Caption: Optical setup for the de Sénarmont Method.

Protocol 3.3.3: Step-by-Step Measurement and Calculation

• Setup: Arrange the components as shown. A highly monochromatic light source is required because the QWP is designed for a specific wavelength. [15]2. Initial Alignment: Remove the sample. Cross the polarizer and analyzer (P at 0°, A at 90°) to achieve minimum light transmission (extinction). Insert the QWP with its fast axis parallel to the polarizer's transmission axis (0°).

• Sample Insertion: Insert the LC cell and rotate it to find the position of maximum extinction. At this point, the LC director is aligned with the polarizer or analyzer axis. Now, rotate the sample by exactly 45° from this extinction position.

• Null Measurement: Rotate only the analyzer (A) to find the new angle (θ_null) that produces minimum intensity (extinction).

• Calculation: The retardation is directly and simply related to the analyzer's rotation angle from its crossed position. [16] Γ = (λ / 180°) * θ_null

• Birefringence Calculation: Calculate birefringence using: Δn = Γ / d = (λ * θ_null) / (180° * d)

Method 3: Spectroscopic Ellipsometry (SE)

SE is a powerful and versatile technique that measures the change in the polarization state of light upon transmission through a sample. [17]Its primary advantage is the ability to determine the wavelength dispersion of both nₑ and nₒ over a broad spectral range simultaneously, often along with the sample thickness itself. [18][19] Protocol 3.4.3: Measurement and Modeling Workflow

• Setup: A transmission spectroscopic ellipsometer is used. The LC sample is placed on a stage between the polarizing and analyzing arms of the instrument.

• Data Acquisition: Measurements are typically performed at multiple angles of incidence. The instrument measures the ellipsometric parameters, Psi (Ψ) and Delta (Δ), as a function of wavelength.

• Optical Modeling: This is the most critical step in SE. A theoretical model of the sample is constructed in software, which includes:

  • Substrate layer (with known optical constants).

  • Alignment layers (polyimide, with estimated thickness and refractive index).

  • The liquid crystal layer, defined as a "uniaxial" material with unknown thickness (d), ordinary refractive index (nₒ(λ)), and extraordinary refractive index (nₑ(λ)). The orientation of the optic axis is set to match the experimental setup.

• Data Fitting: The software performs an iterative regression analysis, adjusting the unknown parameters in the model (d, nₒ(λ), nₑ(λ)) until the calculated Ψ(λ) and Δ(λ) spectra from the model best match the experimental data.

• Result Extraction: Once a good fit is achieved (low mean squared error), the model yields the dispersion curves for nₑ and nₒ. The birefringence dispersion, Δn(λ), is then simply the difference between these two curves.

Data Presentation and Advanced Topics

Comparison of Measurement Techniques

Feature	Rotating Analyzer Method (RAM)	de Sénarmont Compensator	Spectroscopic Ellipsometry (SE)
Principle	Intensity modulation	Nulling (extinction-based)	Change in polarization state
Complexity	Moderate	Low to Moderate	High (requires modeling)
Data Output	Δn at a single wavelength	Δn at a single wavelength	nₑ(λ), nₒ(λ), Δn(λ), and thickness
Precision	Good	Very High (for Γ < 1λ) [15]	Very High
Best Use Case	Routine measurements, Q.C.	High-precision measurement at a specific λ	Material characterization, dispersion analysis

Temperature-Dependent Measurements

To investigate the effect of temperature, the LC cell can be mounted in a temperature-controlled stage (e.g., a Peltier or resistive heating stage) within any of the described optical setups. Measurements are then performed at a series of stabilized temperatures.

Table of Typical Birefringence for Biphenyl Liquid Crystals

Liquid Crystal	Wavelength (nm)	Temperature (°C)	Birefringence (Δn)	Reference
5CB	633	25	~0.178	[4]
5CB	589	25	~0.182	[9]
E7	633	24	~0.224	[10][20]
ZLI-1132	633	24	~0.135	[10][20]

Note: These values are approximate and can vary slightly based on purity and specific experimental conditions.

The temperature dependence of birefringence for a nematic LC can be modeled using the Haller approximation, which relates Δn to the order parameter S: Δn(T) ≈ (Δn)₀ (1 - T/T_c)ᵝ where (Δn)₀ is the extrapolated birefringence at T=0K, T_c is the clearing temperature, and β is a material constant. [9]

Summary and Conclusion

The accurate measurement of birefringence is essential for the development and application of biphenyl liquid crystals. The choice of measurement technique depends on the specific requirements of the investigation. The Rotating Analyzer Method offers a straightforward and reliable approach for single-wavelength characterization. The de Sénarmont method provides exceptional precision, especially for materials with low retardation. For comprehensive material characterization, Spectroscopic Ellipsometry is the superior choice, yielding the complete birefringence dispersion over a wide spectral range. By combining meticulous sample preparation with a thorough understanding of the underlying principles of these techniques, researchers can achieve highly accurate and reproducible characterization of these vital optical materials.

References

• Abuleil, M. J., & Abdulhalim, I. (2014). Birefringence measurement using rotating analyzer approach and quadrature cross points.
• Wu, S. T., Efron, U., & Hess, L. D. (1984). Birefringence measurements of liquid crystals. Applied Optics, 23(21), 3911-3915.
• Luceo Co., Ltd. (n.d.). The Senarmont Method. Luceo.
• Olympus Corporation. (n.d.).
• Wang, Z., et al. (2023). Real-time measurement of liquid crystal birefringence. SPIE Digital Library.
• ResearchGate. (n.d.). (PDF) Birefringence measurements of liquid crystals.
• Skaeva, G., et al. (2007). Optical characterization of liquid crystals by combined ellipsometry and half-leaky-guided-mode spectroscopy in the visible-near infrared range. AIP Publishing.
• Delly, J. G. (n.d.).
• Abuleil, M. J., & Abdulhalim, I. (2014). Birefringence measurement using rotating analyzer approach and quadrature cross points.
• Wayland, Jr., H. (1962). Theory of Measurement of Flow Birefringence by Use of the Sénarmont Compensator. Journal of the Optical Society of America, 52(11), 1314-1320.
• Zhang, Y., et al. (2023).
• Chen, P., et al. (2023). Ferroelectric Nematic Liquid Crystals Showing High Birefringence. PMC.
• Abuleil, M. J., & Abdulhalim, I. (2014). Birefringence measurement using rotating analyzer approach and quadrature cross points.
• Belyaev, V. V., et al. (2004). Refractive Indices, Density and Order Parameters for some Biphenyl Cyclohexanes.
• L. Petti, et al. (2004). Spectroscopic ellipsometry study of liquid crystal and polymeric thin films in visible and near infrared. PubMed.
• SPIC Emmen. (n.d.). Birefringence measurement (Sénarmont method). SPIC Emmen.
• Wu, S. T., & Wu, C. S. (2009). High temperature-gradient refractive index liquid crystals. Optica Publishing Group.
• Li, J., Gauza, S., & Wu, S. T. (2004). Temperature effect on liquid crystal refractive indices. SciSpace.
• Slaný, M., et al. (2007). Optical characterization of liquid crystals by combined ellipsometry and half-leaky-guided-mode spectroscopy in the visible-near. AIP Publishing.
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• Wikipedia. (n.d.). Biphenyl. Wikipedia.
• H. Isshiki, et al. (2016). Development of birefringence imaging analysis method for observing cubic crystals in various phase transitions. AIP Publishing.
• Khan, K. M., et al. (2013). Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Arabian Journal of Chemistry, 6(3), 289-305.
• Dąbrowski, R., et al. (2013). High Birefringence Liquid Crystals. MDPI.
• Wang, Y., et al. (2023). Synthesis and properties of biphenyl liquid crystal diluters terminated by 2,2-difluorovinyloxyl for high birefringence liquid crystals. Taylor & Francis.
• Luo, S. H., et al. (2013). Synthesis and characterization of biphenyl liquid crystal based on natural molecules and 2(5H)-furanone moiety.
• Aftergut, S., & Cole, H. S. (1979). U.S. Patent No. 4,147,651.
• Tkachenko, V. (2006). Refractive index of 5CB (4-pentyl-4'-cyanobiphenyl). RefractiveIndex.INFO.
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• Al-Zangana, S. (2017). Birefringences of bio-based liquid crystals. International Journal of Innovative Research in Science, Engineering and Technology, 6(1).

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Introduction: Probing Molecular Dynamics with Electric Fields

An Application Guide to Dielectric Spectroscopy of Calamitic Liquid Crystals

For Researchers, Scientists, and Drug Development Professionals

Calamitic liquid crystals, composed of rod-like molecules, represent a unique state of matter that combines the fluidity of liquids with the long-range orientational order of crystalline solids. This anisotropy is the cornerstone of their utility in a vast array of technologies, most notably in liquid crystal displays (LCDs). The response of these materials to an external electric field is governed by their dielectric properties, making Dielectric Spectroscopy (DS) an indispensable tool for their characterization.

Dielectric spectroscopy measures the complex dielectric permittivity, ε*(ω) = ε'(ω) - iε''(ω), of a material as a function of frequency (ω). The real part, ε', represents the material's ability to store electrical energy, while the imaginary part, ε'', quantifies the dissipation of this energy, often as heat.[1][2] For calamitic liquid crystals, these properties are highly anisotropic. The permittivity measured parallel to the average molecular orientation (the director, n ), ε∥, differs from that measured perpendicular to it, ε⊥. This difference, known as the dielectric anisotropy (Δε = ε∥ - ε⊥), determines how the liquid crystal will align in an electric field and is a critical parameter for device design.[3]

This guide provides a comprehensive overview of the principles, experimental protocols, and data analysis techniques for the dielectric spectroscopy of calamitic liquid crystals. It is designed to equip researchers with the foundational knowledge and practical insights required to leverage this powerful technique for material characterization, device development, and exploring novel applications, including in the realm of drug delivery systems.

Core Principles: The Dielectric Signature of a Liquid Crystal

The dielectric response of a calamitic liquid crystal is a direct reflection of the rotational dynamics of its constituent molecules. When an alternating electric field is applied, the permanent and induced dipoles of the molecules attempt to reorient with the field. The efficiency and speed of this reorientation are frequency-dependent and hindered by the viscosity of the medium and the nematic potential that maintains the collective molecular order.[4] This frequency-dependent response gives rise to distinct dielectric relaxation processes.

1. Dielectric Anisotropy (Δε): The Key to Switching

The sign and magnitude of Δε are dictated by the molecular structure, specifically the direction and magnitude of the net molecular dipole moment relative to the long molecular axis.[5][6]

• Positive Δε (ε∥ > ε⊥): Occurs when the net dipole moment is predominantly parallel to the long axis of the molecule. These materials align parallel to an applied electric field.

• Negative Δε (ε∥ < ε⊥): Occurs when the net dipole moment has a strong perpendicular component. These materials align perpendicularly to an applied electric field.[7]

This fundamental property is the basis for electro-optic switching in nearly all liquid crystal devices.

2. Dielectric Relaxation Modes

In a typical nematic phase of calamitic liquid crystals, two primary molecular relaxation processes can be observed:[8]

• Rotation around the short molecular axis: This is a slow, end-over-end tumbling motion that is significantly hindered by the nematic order. It is responsible for the principal relaxation process observed in the ε∥ spectrum, typically occurring in the kHz to MHz frequency range. This mode is often referred to as the "low-frequency" relaxation.[4][9]

• Rotation around the long molecular axis: This motion is much faster and less hindered, occurring at higher frequencies, typically in the GHz range.[8]

The precise frequencies and strengths of these relaxations provide invaluable information about the viscoelastic properties and molecular dynamics of the material.[10] The temperature at which these measurements are taken is critical, as the dielectric properties of liquid crystals are strongly temperature-dependent, with distinct changes often marking phase transitions.[11]

Experimental Design and Setup

A typical dielectric spectroscopy setup comprises an impedance analyzer, a temperature-controlled stage, and a specialized liquid crystal cell.

Core Components:

• Impedance Analyzer: Measures the capacitance (C) and dissipation factor (D) or loss (tan δ) of the sample across a wide frequency range (e.g., 10 Hz to 10 MHz).[12][9]

• Temperature Stage: A programmable hot and cold stage (e.g., Linkam) provides precise temperature control, which is essential for reproducible measurements and studying phase transitions.[13][14]

• Liquid Crystal Cell: The sample is housed in a parallel-plate capacitor, typically formed by two glass plates with transparent conductive coatings like Indium Tin Oxide (ITO).[15] The distance between the plates (cell gap, d) is precisely maintained by spacers. The inner surfaces are coated with an alignment layer (e.g., rubbed polyimide) to induce a specific, uniform orientation of the liquid crystal director.

  • Homogeneous (Planar) Alignment: The director is aligned parallel to the glass plates. This configuration is used to measure ε⊥.

  • Homeotropic Alignment: The director is aligned perpendicular to the glass plates. This configuration is used to measure ε∥.

Caption: Standard workflow for dielectric spectroscopy measurement.

• Mounting and Connection: Securely mount the filled cell in the temperature stage. Connect the cell's ITO electrodes to the impedance analyzer using shielded coaxial cables to minimize electromagnetic noise. [13]2. Thermal Equilibration: Following the thermal history standardization, allow the system to stabilize at the target measurement temperature for at least 15-20 minutes to ensure thermal equilibrium. [13]Lack of thermal equilibrium is a common source of non-reproducible results.

• Set Measurement Parameters:

  • AC Voltage: Select an appropriate AC oscillation voltage. A low voltage (e.g., 0.1 Vrms) is typically used to probe the director orientation without perturbing it. [13]For materials with positive Δε, a higher voltage (e.g., 20 Vrms) can be used to switch the sample from a planar to a homeotropic alignment, allowing measurement of both ε⊥ and ε∥ on a single cell. [13] * Frequency Sweep: Define the frequency range for the measurement (e.g., 100 Hz to 2 MHz). [13]4. Data Acquisition: Initiate the frequency sweep. The impedance analyzer will measure and record the capacitance (C) and dissipation factor (D) at each frequency point. [13]5. Repeat for Different Temperatures: Repeat steps 2-4 for each desired temperature, ensuring adequate equilibration time at each new setpoint.

Data Analysis and Interpretation

Raw capacitance and dissipation data must be converted into the complex permittivity.

1. Calculation of Complex Permittivity

The real (ε') and imaginary (ε'') parts of the dielectric permittivity are calculated using the following equations: [13]

• Real Permittivity (ε'): ε' = (C * d) / (ε₀ * A) where C is the measured capacitance, d is the cell gap, A is the electrode area, and ε₀ is the vacuum permittivity (8.854 x 10⁻¹² F/m).

• Imaginary Permittivity (ε''): ε'' = ε' * D where D is the measured dissipation factor (often given as tan δ).

2. Visualizing and Interpreting Spectra

Plotting ε' and ε'' versus frequency reveals the material's dielectric signature. A relaxation process is characterized by a step-like decrease in ε' and a corresponding peak in ε''. The frequency at the maximum of the ε'' peak is the relaxation frequency (ƒᵣ), which is inversely related to the relaxation time (τ = 1/(2πƒᵣ)).

Relaxation Mode	Typical Frequency Range (Nematic Phase)	Associated Molecular Motion	Primarily Observed In
Low-Frequency Mode	100 kHz - 10 MHz	Rotation about the short molecular axis (end-over-end)	ε∥ (Homeotropic Cell)
High-Frequency Mode	1 GHz - 100 GHz	Rotation about the long molecular axis (precession)	Both ε∥ and ε⊥

Troubleshooting Common Experimental Issues

Several artifacts can obscure the true dielectric response of a liquid crystal. Identifying and mitigating these is crucial for data integrity.

Problem	Observation	Probable Cause(s)	Solution(s)
Ionic Contamination	Sharp increase in ε' and ε'' at low frequencies (< 10 kHz).	Mobile ions (impurities) in the liquid crystal migrate in the electric field and accumulate at the electrodes, creating an electrode polarization effect. [13]	• Purify the liquid crystal sample to reduce ion concentration. • Focus analysis on the frequency range where the ionic contribution is minimal.
High-Frequency Resonance	Noisy or unreliable data, often with a sharp dip in ε' and peak in ε'' at high frequencies (> 1 MHz).	Parasitic inductance from connecting wires and resistance of the ITO electrodes can create a resonance circuit with the cell capacitance. [16][17]	• Use shorter, high-quality shielded cables. • For very high-frequency measurements, use cells with highly conductive gold electrodes instead of ITO. [15][18] • Perform a proper open/short circuit correction on the impedance analyzer.
Poor Reproducibility	Measured dielectric values vary between experiments.	The dielectric properties of LCs are highly temperature-dependent. Insufficient thermal equilibration time is a common cause. [11]	• Increase the stabilization time at each measurement temperature. • Ensure the temperature controller is properly calibrated and stable. • Always apply a consistent thermal history before starting a measurement series.

Applications in Research and Development

Dielectric spectroscopy is a versatile technique with broad applications.

• Fundamental Materials Science: It provides deep insights into molecular structure-property relationships, helping to explain how changes in molecular architecture (e.g., core structure, terminal groups, chain length) affect the collective dielectric properties and phase behavior of liquid crystals. [5][6][10]* Display Technology: DS is essential for developing new liquid crystal mixtures for display applications. Engineers use it to optimize dielectric anisotropy (e.g., high positive Δε for in-plane switching (IPS) modes, negative Δε for vertical alignment (VA) modes) and to characterize relaxation frequencies, which influence the device's response time. [7]* Drug Development: Liquid crystals are being explored as matrices for controlled drug delivery. DS can be a powerful, non-invasive tool to study these systems. By monitoring changes in the dielectric spectrum, researchers can potentially characterize the dispersion and interaction of drug molecules within the liquid crystal matrix and study the release kinetics. [19][20]For example, the introduction of polar drug molecules could alter the net dielectric anisotropy or introduce a new relaxation process associated with the drug-LC interaction.

References

• Benchchem. (n.d.). Optimizing Dielectric Spectroscopy of Liquid Crystals. Benchchem Technical Support.
• Salamonczyk, M., et al. (2018). Dielectric Study of Liquid Crystal Dimers: Probing the Orientational Order and Molecular Interactions in Nematic and Twist-Bend Nematic Phases. PMC.
• Szymańska, K., et al. (2022). Influence of the molecular structure of calamitic compounds with trifluoromethoxy terminal group on the induction of the smectic a phase. Part I. Liquid Crystals, Taylor & Francis.
• Barnes, P. J., et al. (2001). Dielectric relaxation in liquid crystalline dimers. American Institute of Physics.
• Tripathi, S., et al. (2005). Experimental setup for simultaneous measurements of neutron diffraction and dielectric spectroscopy during crystallization of liquids. Review of Scientific Instruments, AIP Publishing.
• Hsieh, P.-J., et al. (2012). Dielectric and phase behaviors of blue-phase liquid crystals. Optica Publishing Group.
• Perkowski, P., et al. (n.d.). Technical aspects of dielectric spectroscopy measurements of liquid crystals. ResearchGate.
• Lavrentovich Group. (n.d.). Introduction to Dielectric Measurements of Nematic Liquid Crystals. Kent State University.
• Perkowski, P., et al. (n.d.). Dielectric spectroscopy of liquid crystals. Electrodes resistivity and connecting wires inductance influence on dielectric measurements. ResearchGate.
• Perkowski, P., et al. (2021). The parasitic effects in high-frequency dielectric spectroscopy of liquid crystals – the review. Liquid Crystals, Taylor & Francis.
• Colmenero, J., et al. (2013). Experimental setup for simultaneous measurements of neutron diffraction and dielectric spectroscopy during crystallization of liquids. Digital CSIC.
• Dunmur, D. (n.d.). Dielectric studies of liquid crystals: The influence of molecular shape. ResearchGate.
• Kumar, A. (n.d.). Preparation and dielectric spectroscopy characterization of lyotropic liquid crystal materials. Thapar Institute of Engineering and Technology.
• Rai, P. K., et al. (2006). Dielectric spectroscopy of liquid crystalline dispersions. Langmuir, PubMed.
• Stoica, A. D., et al. (2021). Dielectric Spectroscopy Analysis of Liquid Crystals Recovered from End-of-Life Liquid Crystal Displays. MDPI.
• Wang, H., et al. (2024). Dielectric anisotropy in liquid crystal mixtures with nematic and smectic phases. Chinese Physics B.
• Chen, H., et al. (2013). High Performance Negative Dielectric Anisotropy Liquid Crystals for Display Applications. MDPI.
• Dunmur, D. A. (2010). Dielectric studies of liquid crystals: the influence of molecular shape. Taylor & Francis.
• Cmok, L., et al. (2024). The Influence of the Molecular Structure of Compounds on Their Properties and the Occurrence of Chiral Smectic Phases. MDPI.
• Dierking, I., et al. (2016). Dielectric spectroscopy of isotropic liquids and liquid crystal phases with dispersed graphene oxide. PMC.
• Admin. (2025). Dielectric Anisotropy and optical birefringence calculations in thermotropic liquid crystals. IJARST.
• Dierking, I., et al. (2016). Dielectric spectroscopy of isotropic liquids and liquid crystal phases with dispersed graphene oxide. Scientific Reports.

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Technical Notes & Optimization

Technical Support Center: Synthesis of Biphenyl Dicarboxylates

Welcome to the technical support center for the synthesis of biphenyl dicarboxylates. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important synthetic transformation. Biphenyl dicarboxylates are crucial structural motifs in pharmaceuticals, liquid crystals, and advanced polymers[1][2][3]. Their synthesis, most commonly achieved via the Suzuki-Miyaura cross-coupling reaction, is powerful but fraught with challenges that can significantly impact yield and purity[4][5].

This document moves beyond standard protocols to provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in mechanistic principles and field-proven experience. Our goal is to empower you to diagnose issues, optimize your reaction conditions, and achieve high yields of your target compounds.

Section 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Issue 1: Low Yield of the Desired Biphenyl Dicarboxylate

Question: My Suzuki-Miyaura coupling reaction for a biphenyl dicarboxylate is resulting in a very low yield. What are the primary causes and how can I systematically troubleshoot this?

Answer: Low yield is a common issue stemming from several potential problems, often related to catalyst deactivation or competing side reactions. A systematic approach is key to identifying the root cause.

The primary competing reactions that consume starting materials and reduce your yield are homocoupling of the boronic acid and protodeboronation .

• Homocoupling: This side reaction involves the coupling of two boronic acid/ester molecules to form a symmetrical biaryl, promoted by the presence of oxygen and Pd(II) species.[6][7]

• Protodeboronation: This is the protonolysis of the carbon-boron bond, replacing the boronic acid group with a hydrogen atom, effectively destroying your nucleophile.[8] This is particularly problematic with electron-deficient or certain heteroaromatic boronic acids and can be accelerated by elevated temperatures and aqueous basic conditions.[8][9]

Below is a logical workflow to diagnose and resolve low-yield issues.

Caption: Troubleshooting workflow for low reaction yield.

Issue 2: Significant Homocoupling Byproduct Formation

Question: My reaction mixture contains a significant amount of a symmetrical biaryl impurity derived from my boronic acid starting material. How do I suppress this homocoupling?

Answer: The formation of a homocoupled dimer is a classic Suzuki coupling problem. Mechanistically, it arises from two primary pathways, both of which you can mitigate:

• Oxygen-Mediated Oxidation: The active Pd(0) catalyst can be oxidized by trace oxygen to Pd(II) species. These Pd(II) species can then participate in a catalytic cycle that exclusively promotes the homocoupling of the boronic acid.[7]

• Incomplete Precatalyst Reduction: If you are using a Pd(II) salt like Pd(OAc)₂ or PdCl₂, its in-situ reduction to Pd(0) may be slow or incomplete. The residual Pd(II) will drive the homocoupling pathway.[7][10]

Troubleshooting Steps:

• Rigorous Degassing: This is the most critical step. Ensure all solvents are thoroughly deoxygenated before use, for example by sparging with argon or nitrogen for 15-30 minutes.[7] Perform the entire reaction under a positive pressure of an inert gas.

• Use a Pd(0) Source: Employing a catalyst that is already in the Pd(0) oxidation state, such as Pd(PPh₃)₄, can circumvent issues with in-situ reduction.

• Use a Modern Precatalyst: Buchwald-type precatalysts are designed to cleanly and rapidly generate the active Pd(0) L₁ species, minimizing the lifetime of any species that could promote homocoupling.[6]

• Add a Mild Reducing Agent: In some cases, adding an agent like potassium formate can help facilitate the complete reduction of Pd(II) to Pd(0) without interfering with the main catalytic cycle.[10]

• Use a More Stable Boron Reagent: Switching from a boronic acid to a more stable boronic ester derivative, such as a pinacol ester (Bpin) or a MIDA boronate, can sometimes suppress side reactions by providing a slower, more controlled release of the active boron species.[7]

Caption: Suzuki cycle vs. the competing homocoupling pathway.

Issue 3: Hydrolysis of Ester Groups (Saponification)

Question: My workup reveals that one or both of the methyl/ethyl ester groups on my biphenyl dicarboxylate have been hydrolyzed to the carboxylic acid. How can I prevent this?

Answer: Ester saponification is a classic challenge when performing reactions on ester-containing molecules under basic conditions. While the Suzuki-Miyaura coupling requires a base to activate the boronic acid, a careful selection of the base and reaction conditions can preserve the ester functionality.[11][12]

Causality and Prevention:

• Base Strength: Strong bases like NaOH or KOH are highly effective at promoting transmetalation but will readily hydrolyze esters.[11] The key is to use a base that is strong enough to form the boronate "ate" complex but not so strong that it aggressively attacks the ester carbonyl.

• Biphasic Conditions: Most Suzuki couplings are run in a biphasic solvent system (e.g., toluene/water, dioxane/water).[7][11] This limits the interaction time and concentration of the aqueous base with your organic-soluble substrate, thereby reducing the rate of hydrolysis.[13]

• Reaction Time and Temperature: Prolonged reaction times at high temperatures will increase the extent of hydrolysis.

Troubleshooting Steps:

• Switch to a Milder Base: This is the most effective solution. Instead of hydroxides, use weaker inorganic bases. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often excellent choices as they are highly effective in the coupling while being significantly less prone to causing saponification.[11][13]

• Ensure Biphasic System: If running under anhydrous conditions, consider switching to a biphasic system to protect the ester.

• Minimize Reaction Time: Monitor your reaction closely (e.g., by TLC or LC-MS) and work it up as soon as the starting materials are consumed. Do not let the reaction stir unnecessarily for extended periods.

• Lower the Temperature: If the coupling is efficient, try reducing the reaction temperature (e.g., from 100 °C to 80 °C) to slow the rate of hydrolysis.

Section 2: Frequently Asked Questions (FAQs)

Q1: How do I select the right phosphine ligand for my synthesis? A1: Ligand selection is critical for success. The ligand stabilizes the palladium center and its steric and electronic properties directly influence the rates of oxidative addition and reductive elimination.[14] For synthesizing biphenyl dicarboxylates, which can be sterically demanding, bulky and electron-rich monodentate biaryl phosphine ligands (often called "Buchwald ligands") are typically the best choice.[4][14] They excel at coupling a wide range of substrates, including less reactive aryl chlorides.[4]

Ligand Class	Example(s)	Key Characteristics	Best For...
Triarylphosphines	PPh₃	The "classic" ligand. Inexpensive but can be less effective for challenging couplings.	Simple, unhindered aryl bromides and iodides.
Bulky Alkylphosphines	P(t-Bu)₃	Very electron-rich and bulky. Highly active but can be air-sensitive.	Activating unreactive aryl chlorides.
Biaryl Phosphines	SPhos, XPhos	State-of-the-art. Very bulky and electron-rich, providing high catalytic activity and stability.[4][14]	A broad range of substrates, including sterically hindered and heteroaromatic systems.[4]
Bidentate Phosphines	dppf, XantPhos	Form very stable complexes. Can be useful but sometimes less active than monodentate ligands for Suzuki coupling.[15]	Situations requiring high catalyst stability; more common in other cross-coupling reactions.

Q2: Which base is the best for biphenyl dicarboxylate synthesis? A2: There is no single "best" base, as the optimal choice depends on balancing reactivity with potential side reactions like ester hydrolysis. The base's primary role is to activate the boronic acid for transmetalation.[11][12]

Base	Typical Solvent	Pros	Cons
K₃PO₄	Dioxane/H₂O, Toluene/H₂O	Strong enough for most couplings, including aryl chlorides. Generally low incidence of ester hydrolysis.[11]	Can be slower than stronger bases.
K₂CO₃, Na₂CO₃	Toluene/H₂O, DMF/H₂O	Inexpensive and effective for reactive substrates (aryl bromides/iodides).[11]	Often insufficient for less reactive aryl chlorides. Can cause hydrolysis at high temps.[13]
Cs₂CO₃	Dioxane/H₂O	Highly effective, often providing higher yields than other carbonates. Good for preserving esters.[13][16]	More expensive.
NaOH, KOH	Toluene/H₂O, EtOH/H₂O	Very reactive, can drive difficult couplings.[17]	High risk of ester saponification.[13] Generally not recommended for dicarboxylate synthesis.

Q3: When should I use a boronic ester instead of a boronic acid? A3: While boronic acids are the classic reagents, boronic esters (especially pinacol and MIDA esters) offer significant advantages in certain situations:

• Stability: Boronic esters are often more stable to storage and purification than their corresponding acids. Pinacol esters, for instance, are less susceptible to dehydration which can form inactive boroxine anhydrides.[18]

• Suppressing Side Reactions: As mentioned, esters can suppress protodeboronation and homocoupling by providing a slow, controlled release of the boronic acid under the reaction conditions.[7][19] This is particularly useful for boronic acids that are known to be unstable under basic conditions.[9]

• Anhydrous Conditions: If you need to run the reaction under strictly anhydrous conditions (e.g., to protect a highly sensitive functional group), boronic esters are the reagent of choice as they can transmetalate directly without prior hydrolysis.[19][20]

Q4: My product is difficult to purify. What are some common impurities and how can I remove them? A4: Purification can be challenging due to the similar polarity of the desired product and common byproducts.

• Common Impurities: Unreacted starting materials, the homocoupled byproduct (Ar'-Ar'), the protodeboronated starting material (Ar'-H), and residual palladium.[21]

• Purification Strategy:

  • Aqueous Workup: A standard aqueous workup will remove the inorganic base and salts.

  • Flash Column Chromatography: This is the most common method for separating organic components. A gradient elution from a nonpolar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) will typically separate the nonpolar homocoupled product and starting materials from the more polar biphenyl dicarboxylate product.[14]

  • Recrystallization: If the product is a solid, recrystallization is an excellent final purification step to obtain highly pure material.[22] Finding the right solvent or solvent system is key.

  • Palladium Removal: Residual palladium can often be removed by treating the organic solution with a scavenger resin or by performing an activated carbon treatment.

Section 3: Optimized Experimental Protocols

Protocol 1: General Synthesis of Dimethyl Biphenyl-4,4'-dicarboxylate

This protocol describes a representative Suzuki-Miyaura coupling for the synthesis of a model biphenyl dicarboxylate.

Materials:

• Methyl 4-bromobenzoate (1.0 mmol, 1.0 equiv)

• 4-(Methoxycarbonyl)phenylboronic acid (1.2 mmol, 1.2 equiv)

• SPhos (0.03 mmol, 3 mol%)

• Pd(OAc)₂ (0.015 mmol, 1.5 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)

• Toluene (5 mL)

• Deionized Water (1 mL)

Procedure:

• Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar and reflux condenser, add methyl 4-bromobenzoate, 4-(methoxycarbonyl)phenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Inert Atmosphere: Seal the flask and evacuate and backfill with argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.[7]

• Solvent Addition: Add the degassed toluene and degassed deionized water via syringe.

• Reaction: Heat the reaction mixture to 90-100 °C in an oil bath and stir vigorously for 4-16 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the methyl 4-bromobenzoate is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate (20 mL) and water (10 mL).

  • Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexanes/ethyl acetate gradient) to yield the pure dimethyl biphenyl-4,4'-dicarboxylate.[14]

Protocol 2: Recrystallization for Final Purification

Procedure:

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude solid product in various solvents (e.g., methanol, ethanol, ethyl acetate, hexanes) at room and elevated temperatures to find a suitable single or binary solvent system. The ideal solvent dissolves the compound when hot but not when cold.[22]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the hot recrystallization solvent required to fully dissolve the solid.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. To promote crystal growth, you can scratch the inside of the flask with a glass rod.[23]

• Crystallization: Once at room temperature, place the flask in an ice bath for 20-30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

References

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. The Journal of Organic Chemistry. [Link]

• Highly chemoselective ligands for Suzuki–Miyaura cross-coupling reaction based on virtual ligand-assisted screening. Royal Society of Chemistry. [Link]

• Homocoupling Reactions of Azoles and Their Applications in Coordination Chemistry. MDPI. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Protodeboronation. Wikipedia. [Link]

• Suzuki–Miyaura Coupling. Royal Society of Chemistry. [Link]

• Comparison of Monophosphine and Bisphosphine Precatalysts for Ni-Catalyzed Suzuki–Miyaura Cross-Coupling: Understanding the Role of the Ligation State in Catalysis. PMC. [Link]

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. ACS Publications. [Link]

• Computational study of solvent effects on the Suzuki-Miyaura coupling reaction. Morressier. [Link]

• Design of Experiment Optimisation of the Suzuki Cross- Coupling: A Synthesis of Biphenyl, Catalysed by Palladium Tetrakis, from. The National High School Journal of Science. [Link]

• Organoborane coupling reactions (Suzuki coupling). PMC. [Link]

• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. PMC. [Link]

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. PMC. [Link]

• Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. ChemRxiv. [Link]

• The effect of different solvents on the Suzuki coupling reaction. ResearchGate. [Link]

• (a) Representative Suzuki coupling reaction and hydrolysis products for... ResearchGate. [Link]

• Ester Stability under Suzuki/Buchwald Conditions. Reddit. [Link]

• Synthesis method for 4,4'-biphenyldicarboxylic acid.

• Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. PMC. [Link]

• Scalable Synthesis of Dimethyl Biphenyl-4,4′-Dicarboxylate from Bio-Derived 4,4′-Dimethylbiphenyl. ACS Sustainable Chemistry & Engineering. [Link]

• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. White Rose eTheses Online. [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. PMC. [Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ARODES. [Link]

• Biphenyl dicarboxylates from ethene and bifuran dimethyl esters. NSF Public Access Repository. [Link]

• Synthesis of Polyfunctionalized Biphenyls as Intermediates for a New Class of Liquid Crystals. The Journal of Organic Chemistry. [Link]

• The postulated mechanism for biphenyl synthesis via Suzuki–Miyaura coupling reaction. ResearchGate. [Link]

• Suzuki Cross-coupling in Environmentally Friendly Solvents in a Batch Mode Using Hypercrosslinked Polystyrene-supported Pd. AIDIC. [Link]

• A Green, One-Pot Route to the Biphenyldicarboxylic Acids: Useful Intermediates in Polymer Synthesis. SCIRP. [Link]

• Screening of different bases for Suzuki coupling. ResearchGate. [Link]

• Multifunctional additive biphenyl-4,4′-dicarboxylic acid enables high-performance aqueous zinc-ion batteries. Royal Society of Chemistry. [Link]

• synthesis of unsymmetrical biaryls using a modified suzuki cross-coupling. Organic Syntheses Procedure. [Link]

• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. PMC. [Link]

• Purification. Cooperative Organic Chemistry Student Laboratory Manual. [Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. A Green, One-Pot Route to the Biphenyldicarboxylic Acids: Useful Intermediates in Polymer Synthesis [scirp.org]
• 3. Multifunctional additive biphenyl-4,4′-dicarboxylic acid enables high-performance aqueous zinc-ion batteries - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. Buchwald Phosphine Ligands for Cross Coupling [sigmaaldrich.com]
• 5. books.rsc.org [books.rsc.org]
• 6. Yoneda Labs [yonedalabs.com]
• 7. benchchem.com [benchchem.com]
• 8. Protodeboronation - Wikipedia [en.wikipedia.org]
• 9. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. reddit.com [reddit.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Comparison of Monophosphine and Bisphosphine Precatalysts for Ni-Catalyzed Suzuki–Miyaura Cross-Coupling: Understanding the Role of the Ligation State in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. aidic.it [aidic.it]
• 18. researchgate.net [researchgate.net]
• 19. research.ed.ac.uk [research.ed.ac.uk]
• 20. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. Purification – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 23. chem.libretexts.org [chem.libretexts.org]

Side reactions in the synthesis of biphenyl esters

Welcome to the Technical Support Center for Advanced Cross-Coupling. As a Senior Application Scientist, I frequently consult with drug development professionals on late-stage functionalization where delicate functional groups must remain intact. The synthesis of biphenyl esters—typically achieved via the Suzuki-Miyaura cross-coupling (SMC) of aryl halides with arylboronic species—is a cornerstone of modern medicinal chemistry. However, this transformation is notoriously susceptible to competing kinetic pathways.

The causality behind reaction failures is rarely a simple reagent error; it is usually a kinetic mismatch between the catalytic cycle and parasitic side reactions. Below is a comprehensive troubleshooting guide, supported by mechanistic data and self-validating protocols, designed to help you preserve your ester functionalities while maximizing biphenyl yields.

Section 1: Troubleshooting Guide & FAQs

Q1: My boronic ester is degrading into a desboronated arene (protodeboronation) before the cross-coupling completes. Why is this happening, and how do I stop it? Causality: Protodeboronation is an undesirable side reaction where the C-B bond is cleaved by water, consuming the boronic derivative required for coupling[1]. While traditionally viewed as a base-catalyzed degradation[2], recent high-throughput and computational studies reveal a paradox: the bulky phosphine ligands (e.g., dialkylbiaryl phosphines) typically used to facilitate difficult cross-couplings can actually accelerate palladium(II)-catalyzed protodeboronation[1]. Solution: Implement a "slow-release" strategy. By masking the boronic acid as a MIDA boronate or a potassium organotrifluoroborate (RBF3K), you protect the vulnerable functionality from degradation. This dual-action approach ensures the concentration of the free boronic acid is kept minimizing, attenuating degradation while still facilitating transmetalation[3].

Q2: I am observing significant amounts of symmetric biaryl (homocoupling) instead of my desired cross-coupled biphenyl ester. How do I suppress this? Causality: Oxidative homocoupling of boronic acids is primarily driven by the presence of molecular oxygen and palladium(II) species acting as oxidants in the reaction mixture[4]. Solution: Strict exclusion of oxygen is mandatory. Ensure rigorous degassing of all solvents (sparging with argon for at least 30 minutes or using freeze-pump-thaw cycles). Additionally, using boronic esters rather than free boronic acids can significantly reduce, though not entirely eliminate, homocoupling[4].

Q3: The Suzuki coupling successfully forms the biphenyl core, but my ester group is being hydrolyzed to a carboxylic acid. How can I preserve the ester? Causality: Standard SMC protocols rely on aqueous inorganic bases (e.g., Na2CO3, NaOH) at elevated temperatures. These conditions readily cleave ester bonds via base-catalyzed hydrolysis. Solution: Transition to strictly anhydrous conditions. Utilizing potassium trimethylsilanolate (TMSOK) as the base allows for rapid, homogenous cross-coupling of boronic esters without providing the nucleophilic hydroxide required for ester cleavage[5].

Q4: Could my palladium catalyst be reacting with the ester group itself? Causality: Yes. Aryl esters can undergo C(acyl)–O bond activation, effectively acting as electrophiles themselves[6]. If you are using highly reactive, sterically unhindered N-heterocyclic carbene (NHC) palladium catalysts, the catalyst may insert into the ester bond rather than the aryl halide. Solution: Avoid NHC-Pd precatalysts when synthesizing biphenyl esters. Stick to standard phosphine-based systems (e.g., XPhos-Pd-G3 or Pd(dppf)Cl2) which strongly prefer C–X oxidative addition over C–O activation.

Section 2: Mechanistic Pathways & Decision Trees

Catalytic cycle of Suzuki-Miyaura coupling vs. competitive side reactions in ester synthesis.

Decision tree for troubleshooting common side reactions in biphenyl ester synthesis.

Section 3: Quantitative Data Summaries

Table 1: Base Selection & Impact on Ester Stability Selecting the correct base is a delicate balance between facilitating transmetalation and preventing nucleophilic attack on the ester carbonyl.

Base System	Solvent System	Ester Compatibility	SMC Efficiency	Primary Side Reaction Risk
NaOH / KOH (aq)	THF / H2O	Poor	High	Rapid Ester Hydrolysis
K2CO3 (aq)	Dioxane / H2O	Moderate	High	Slow Ester Hydrolysis
CsF (anhydrous)	Dioxane	Excellent	Moderate	Protodeboronation (if slow)
TMSOK (anhydrous)	THF	Excellent	High	None (Optimal)[5]

Table 2: Boron Reagent Hydrolysis Profiles (Slow-Release Strategy) Understanding the hydrolysis rate of your boron reagent dictates the steady-state concentration of the active transmetalating species, directly impacting the rate of protodeboronation[5].

Boron Reagent	Hydrolysis Rate	Active Transmetalating Species	Susceptibility to Protodeboronation
Boronic Acid (RB(OH)2)	N/A (Immediate)	Boronate	High
Pinacol Ester (BPin)	Slow	Boronate / Oxo-Palladium	Moderate
Potassium Trifluoroborate	Tunable (Acid/Base Paradox)	Boronic Acid (in situ)	Low (Protected)
MIDA Boronate	Very Slow	Boronic Acid (in situ)	Very Low (Protected)

Section 4: Self-Validating Experimental Protocols

Protocol A: Anhydrous Suzuki-Miyaura Coupling (Ester Preservation)

This protocol utilizes TMSOK to provide the necessary silanolate for the active Pd–O–Si intermediate without introducing hydrolytic hydroxide ions[5].

Materials: Aryl halide (1.0 equiv), Arylboronic neopentyl glycol ester (1.5 equiv), TMSOK (2.0 equiv), AntPhos-Pd-G3 (2 mol%), Anhydrous THF (0.2 M). Step-by-Step Methodology:

• Preparation: In an argon-filled glovebox, charge an oven-dried vial with the aryl halide, boronic ester, AntPhos-Pd-G3, and TMSOK.

• Solvent Addition: Add anhydrous THF. Seal the vial with a PTFE-lined septum cap.

• Reaction: Remove the vial from the glovebox and stir at room temperature for 1 hour.

• In-Process Control (Self-Validation): Withdraw a 10 µL aliquot at 30 minutes, dilute in 1 mL MeCN, and analyze via LC-MS.

  • Diagnostic Check: The presence of deshalogenated starting material indicates successful oxidative addition but failed transmetalation. If the ester is cleaved, verify the anhydrous integrity of your THF.

• Workup: Quench the reaction by filtering through a short pad of silica gel, eluting with EtOAc. Concentrate under reduced pressure and purify via flash chromatography.

Protocol B: Slow-Release Strategy using Potassium Organotrifluoroborates

This protocol exploits the "acid-base paradox" where RBF3K hydrolysis requires acid catalysis but is run under basic conditions. The phase-splitting of THF/H2O induced by Cs2CO3 lowers the pH in the bulk medium, allowing controlled, slow hydrolysis[5].

Materials: Aryl halide (1.0 equiv), RBF3K (1.1 equiv), Cs2CO3 (3.0 equiv), XPhos-Pd-G3 (2 mol%), THF/H2O (10:1, 0.2 M). Step-by-Step Methodology:

• Degassing: Sparge the THF and H2O separately with argon for 30 minutes to prevent oxidative homocoupling[4].

• Setup: To a Schlenk flask under argon, add the aryl halide, RBF3K, Cs2CO3, and catalyst. Add the degassed THF/H2O mixture.

• Reaction: Heat the biphasic mixture to 55 °C with vigorous stirring (1000 rpm). Note: Stir rate is critical here because the reaction relies on the interfacial phase-splitting induced by Cs2CO3 to regulate pH.

• In-Process Control (Self-Validation): Monitor the aqueous layer's pH using universal indicator paper after 1 hour.

  • Diagnostic Check: A shift above pH 10 indicates insufficient phase separation, which will halt the hydrolysis of the trifluoroborate and stall the reaction, leading to an accumulation of unreacted starting material.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na2SO4, and concentrate.

References

• Selection of boron reagents for Suzuki–Miyaura coupling Source: Chemical Society Reviews (RSC Publishing) URL:[Link]

• Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• The Slow‐Release Strategy in Suzuki–Miyaura Coupling Source: ResearchGate URL:[Link]

• Bulky phosphine ligands promote palladium-catalyzed protodeboronation Source: ChemRxiv URL:[Link]

• Palladium-Catalyzed Suzuki–Miyaura Coupling of Aryl Esters Source: ACS Publications URL:[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Advanced Crystallization Support Center: Mitigating "Oiling Out" (LLPS)

Welcome to the Process Development Support Center. This guide is specifically engineered for researchers, chemical engineers, and drug development professionals dealing with the crystallization of liquid crystals and complex active pharmaceutical ingredients (APIs).

Here, we address "oiling out" —scientifically known as Liquid-Liquid Phase Separation (LLPS). This phenomenon occurs when a supersaturated solution separates into a solute-rich liquid phase (an emulsion or "oil") and a solute-lean liquid phase, rather than forming a highly ordered, solid crystalline suspension[1].

As a Senior Application Scientist, I have structured this guide to move beyond basic definitions. We will explore the thermodynamic and kinetic causality behind LLPS, provide self-validating diagnostic protocols, and deliver actionable troubleshooting strategies to ensure your crystallization workflows yield pure, scalable products.

Part 1: The Mechanistic Causality of Oiling Out

To fix oiling out, you must first understand why it is happening. Oiling out is driven by one of two distinct physical mechanisms: Kinetic Hindrance or a Thermodynamic Miscibility Gap [1].

• Thermodynamic (The Miscibility Gap): The system enters an area in the phase diagram where a single liquid phase is fundamentally unstable[1]. The mixture undergoes spinodal decomposition, splitting into two distinct liquid phases[2]. Because the chemical potential (supersaturation) in both the solute-rich oil and the solute-lean continuous phase equalizes, the thermodynamic driving force for crystallization is effectively neutralized[2]. Phase separation here will occur regardless of stirring speed, impurity levels, or cooling rates[1].

• Kinetic (High Supersaturation): The generation of supersaturation (via rapid cooling or aggressive anti-solvent dosing) outpaces the nucleation kinetics of the system[1]. Because integrating large, flexible liquid crystal molecules into a rigid crystal lattice is kinetically delayed, the solute molecules cluster randomly into amorphous liquid droplets[1],[3].

Logical pathways leading to pure crystallization or liquid-liquid phase separation.

Part 2: Diagnostic Workflows and Data Presentation

Detecting oiling out early is critical. To the naked eye, both oiling out and true nucleation simply cause the reactor to look turbid or cloudy[4]. Relying on visual observation often leads to misdiagnosis.

By utilizing Process Analytical Technology (PAT)—such as in-situ video microscopy (e.g., EasyViewer) and Focused Beam Reflectance Measurement (FBRM)—we can definitively separate LLPS from nucleation[1],[2].

Differentiating True Nucleation vs. Oiling Out (LLPS)

Diagnostic Parameter	True Nucleation	Oiling Out (LLPS)
In-situ Microscopy	Faceted, rigid structures with sharp edges (typically 10–500 µm)[4].	Spherical, transparent liquid droplets (highly variable, 1–1000 µm)[5].
FBRM Chord Length	Steady, linear increase in fine chord counts (e.g., <50 µm)[2].	Sudden, exponential spike in large chord counts (>100 µm) due to droplet coalescence.
Calorimetry (Heat Flow)	Immediate exothermic peak ( ΔHcryst​ ) corresponding to crystal formation[1].	No immediate exotherm upon turbidity; delayed exotherm occurs only if the oil solidifies[1].
Impurity Partitioning	Impurities typically remain <1% in the crystal lattice[6].	Impurities can concentrate heavily in the solute-rich oil phase, trapping them upon solidification[6],[7].

Part 3: Troubleshooting Guide & FAQs

Q1: My liquid crystal intermediate consistently oils out upon anti-solvent addition. How can I force crystallization? A: Oiling out during anti-solvent addition is typically a kinetic issue caused by localized high supersaturation[1].

• Causality: When anti-solvent is added too quickly, the system bypasses the metastable zone and enters the labile zone, triggering LLPS before the molecules have time to orient into a lattice[1],[4].

• Solution: Slow the anti-solvent dosing rate, increase agitation to prevent localized pooling, and implement a strict seeding strategy halfway through the metastable zone[1]. Seeds provide a low-energy surface for solute integration, bypassing the kinetic barrier of primary nucleation.

Q2: I seeded the process, but the seeds dissolved and the system still oiled out. What went wrong? A: If seeds dissolve and LLPS still occurs, your system has hit a thermodynamic miscibility gap[1].

• Causality: In a miscibility gap, the phase diagram dictates that two liquids are thermodynamically more stable than a single liquid plus a solid[1]. Adding seeds into an emulsion caused by a miscibility gap will lead to seed dissolution because the continuous phase is undersaturated with respect to the solid[1].

• Solution: You must alter the thermodynamics. Change the solvent/anti-solvent ratio, switch to a different solvent system entirely, or operate at a higher/lower temperature to shift the miscibility gap outside your operating trajectory[5].

Q3: Does oiling out always ruin the purity of my liquid crystal product? A: Generally, yes.

• Causality: The solute-rich oil phase acts as an excellent solvent for structurally similar impurities[1],[7]. When the oil droplets eventually solidify (which happens spontaneously and uncontrollably), these impurities are trapped within the crystal lattice or as liquid inclusions[6],[8]. Bypassing LLPS is almost always required to meet stringent pharmaceutical purity standards[6].

Step-by-step diagnostic and troubleshooting workflow for resolving oiling out.

Part 4: Standard Operating Protocols (SOPs)

SOP: Metastable Zone Seeding to Prevent Kinetic LLPS

Objective: To bypass kinetic oiling out by introducing a controlled surface area for crystal growth before the Oiling Out Limit (OOL) is reached[1],[5].

• Determine the Phase Boundary: Prepare a series of vials with known solute concentrations. Slowly cool (or titrate with anti-solvent) and use in-situ microscopy to record the exact temperature/concentration where liquid droplets first appear[5]. This establishes your Oiling Out Limit (OOL).

• Establish the Metastable Zone: Determine the standard solubility curve (saturation temperature). The region between the solubility curve and the OOL is your safe working metastable zone.

• Prepare the Solution: Dissolve the crude liquid crystal completely at 10°C above the saturation temperature to ensure no thermal history or "ghost nuclei" remain.

• Cool to Seeding Point: Cool the solution to a temperature exactly halfway between the saturation curve and the OOL[1].

  • Self-Validation Check: The solution must remain perfectly clear. If turbidity occurs here, your solubility data is incorrect, or your cooling rate was too fast.

• Seed Introduction: Add 1–5 wt% of finely milled, pure seed crystals[1]. Allow the system to age for 30–60 minutes.

  • Self-Validation Check: FBRM should show a stable or slightly increasing chord length count without a massive spike (which would indicate droplet formation).

• Controlled Desupersaturation: Resume cooling or anti-solvent addition at a highly controlled, slow rate (e.g., 0.1°C/min) to maintain supersaturation strictly within the seeded metastable zone[1]. This drives crystal growth rather than secondary nucleation or LLPS.

• Filtration and Washing: Filter the resulting suspension and wash with cold anti-solvent to remove the mother liquor before drying.

References

• Mettler Toledo.
• American Chemical Society (ACS).
• Mettler Toledo.
• Lappeenranta University of Technology.
• American Chemical Society (ACS).
• European Pharmaceutical Review. "Applying simple PAT tools to crystallisation in process chemistry." europeanpharmaceuticalreview.com.
• Reddit (r/chemistry).

Sources

• 1. mt.com [mt.com]
• 2. mt.com [mt.com]
• 3. mt.com [mt.com]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. lutpub.lut.fi [lutpub.lut.fi]
• 8. reddit.com [reddit.com]

Optimizing the clearing point of biphenyl liquid crystal mixtures

Technical Support Center: Optimizing the Clearing Point ( Tc​ ) of Biphenyl Liquid Crystal Mixtures

Welcome to the Formulation & Materials Characterization Support Center. As a Senior Application Scientist, I have designed this guide specifically for materials scientists, formulation chemists, and device engineers working with cyanobiphenyl-based thermotropic liquid crystals (LCs) such as 5CB, 7CB, and their eutectic mixtures (e.g., E7).

This center provides mechanistic explanations, self-validating experimental protocols, and troubleshooting workflows to help you achieve precise control over the nematic-to-isotropic phase transition—commonly known as the clearing point ( Tc​ ).

Fundamental Concepts & FAQs

Q: What governs the clearing point ( Tc​ ) in biphenyl mixtures, and why is it critical? A: The clearing point is the exact temperature at which a liquid crystal loses its long-range orientational order, transitioning from a birefringent nematic phase to a disordered, optically transparent isotropic liquid[1]. Causally, Tc​ is dictated by the strength of intermolecular interactions (as described by the Maier-Saupe theory). In display and sensing applications, operating too close to Tc​ causes severe fluctuations in the orientational order parameter, leading to optical scattering and degraded birefringence[1].

Q: How do we predict the Tc​ of a novel biphenyl mixture? A: For ideal nematic mixtures, the clearing point generally follows a linear additivity rule derived from the Schröder-van Laar equation. The Tc​ of the mixture is approximately the mole-fraction-weighted average of the extrapolated clearing points of its individual components[2][3]. However, non-ideal behaviors often occur due to steric hindrance or polar interactions, requiring empirical optimization.

Q: Why formulate a multi-component mixture like E7 instead of using pure 5CB? A: Pure 4-cyano-4'-pentylbiphenyl (5CB) has a highly restricted nematic window, melting at ~18°C and clearing at ~35.3°C[4][5]. By blending multiple biphenyls and terphenyls of varying alkyl chain lengths (e.g., the industry-standard E7 mixture), you induce eutectic melting point depression while simultaneously elevating the clearing point to ~58°C. This drastically widens the operational thermal window[4][5].

Troubleshooting Guide: Resolving Tc​ Anomalies

Issue 1: Measured Tc​ is significantly lower than the theoretical prediction.

• Mechanistic Cause: The most common culprit is chemical impurity. Contaminants such as volatile organic compounds (VOCs), residual synthesis solvents, or moisture act as physical spacers between LC molecules. This disrupts the π−π stacking and dipole-dipole interactions of the cyanobiphenyl cores, drastically lowering the thermal energy required to induce the isotropic phase. Even trace amounts of toluene can depress the Tc​ of 5CB to below room temperature[6][7].

• Corrective Action:

  • Verify the purity of individual components using Supercritical Fluid Chromatography (SFC)[5].

  • If purity is <99.5%, recrystallize the components or dry the final mixture under high vacuum at a temperature 5°C above its isotropic transition to outgas volatile impurities.

Issue 2: The mixture exhibits a broad "biphasic" region instead of a sharp clearing point.

• Mechanistic Cause: While pure single-component LCs exhibit a sharp, first-order phase transition, multi-component mixtures inherently possess a biphasic region (where nematic and isotropic phases coexist) spanning 1–2°C[4]. If this coexistence region exceeds 3°C, it indicates incomplete homogenization or micro-phase separation of the components.

• Corrective Action: Heat the mixture to 15°C above its theoretical Tc​ . Mechanically agitate the isotropic liquid (vortexing is preferred over ultrasonication, as sonication can induce localized overheating and degrade the LC[6]). Quench cool the mixture to room temperature to lock in the homogeneous dispersion.

Self-Validating Experimental Protocols

To ensure data integrity, every measurement must be internally validated against a known thermodynamic standard.

Protocol 1: Precise Measurement of Tc​ via Polarizing Optical Microscopy (POM)

POM is the gold standard for visually confirming the loss of birefringence.

• System Calibration (Self-Validation Step): Before testing your custom mixture, place a 5 µm drop of pure, analytical-grade 5CB on a glass slide. Run the heating protocol below. If the field of view does not go completely dark at exactly 35.3°C ( ±0.2°C ), recalibrate your hot stage thermocouple[4][7].

• Sample Preparation: Sandwich a 5–10 µm drop of your target LC mixture between a pre-cleaned glass slide and a coverslip.

• Alignment: Place the sample on the calibrated hot stage under a polarizing optical microscope with crossed polarizers (90° offset)[1][7].

• Bulk Heating: Ramp the temperature at 5°C/min until you are 5°C below the theoretically predicted Tc​ .

• Precision Ramp: Reduce the heating rate to 0.1°C/min. The nematic phase will appear bright with distinct interference colors.

• Data Acquisition: Record the Tc​ at the exact temperature the field of view becomes completely dark (indicating the optically isotropic liquid phase)[1][7].

Protocol 2: Thermodynamic Validation via Differential Scanning Calorimetry (DSC)

DSC quantifies the latent heat of the phase transitions.

• Encapsulation: Seal 3–5 mg of the LC mixture in an aluminum DSC pan.

• Thermal History Erasure: Perform an initial heating/cooling cycle at 10°C/min from -20°C to 80°C to erase any mechanical stress or thermal history[8].

• Measurement Scan: Run a second heating scan at a slow rate of 2°C/min.

• Analysis: The clearing point ( TN−I​ ) is identified as the peak minimum of the endothermic transition from the nematic to the isotropic state[8].

Quantitative Data Summaries

The following table summarizes the composition and phase transition temperatures of common cyanobiphenyl components and the benchmark E7 mixture. Use this data to anchor your Schröder-van Laar calculations.

Component / Mixture	Chemical Name	Weight % in E7	Melting Point ( Tm​ )	Clearing Point ( Tc​ )
5CB	4-cyano-4'-pentylbiphenyl	51%	~18.0 °C	35.3 °C
7CB	4-cyano-4'-heptylbiphenyl	25%	~30.0 °C	42.8 °C
8OCB	4-cyano-4'-octyloxybiphenyl	16%	~54.5 °C	80.0 °C
5CT	4-cyano-4'-pentylterphenyl	8%	~130.0 °C	~240.0 °C
E7 (Mixture)	Eutectic Blend	100%	< -10.0 °C	58.0 °C

(Data aggregated from authoritative NMR and SFC characterization studies[4][5])

Process Visualizations

Fig 1. Thermodynamic phase transitions of thermotropic biphenyl liquid crystals.

Fig 2. Troubleshooting workflow for resolving clearing point deviations in LC mixtures.

References

• Estimation of Nematic Order Parameters via Haller Analysis of 1H NMR Spectra of Liquid Crystals rhhz.net[Link]

• Applicability of the Schroeder-van Laar relation to multi-mixtures of liquid crystals ResearchGate[Link]

• The good, the bad and the ugly faces of cyanobiphenyl mesogens in selected tracks of fundamental and applied liquid crystal research Taylor & Francis[Link]

• Quantitative volatile organic compound sensing with liquid crystal core fibers PMC - NIH[Link]

• Inspection of Thermodynamic Behaviors in Binary Mixtures of a Double Chain Ionic Liquid Crystal with a Thermotropic Liquid Crystal ACS Publications[Link]

• Difluorovinyl Liquid Crystal Diluters Improve the Electro-Optical Properties of High-∆n Liquid Crystal Mixture for AR Displays MDPI[Link]

• Novel easy to fabricate liquid crystal composite with potential for electrically or thermally controlled transparency windows Optica[Link]

• Quantification of Compounds in the E7 Liquid Crystal Mixture by Supercritical Fluid Chromatography with UV Detection Agilent Technologies[Link]

Sources

• 1. OPG [opg.optica.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. html.rhhz.net [html.rhhz.net]
• 5. agilent.com [agilent.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Quantitative volatile organic compound sensing with liquid crystal core fibers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Degradation in Long-Chain Ester Liquid Crystals

Welcome to the Technical Support Center for long-chain ester liquid crystals (LCs). This guide is designed for researchers and drug development professionals working with lipid-based mesophases (e.g., cubosomes, hexosomes) and thermochromic formulations. Here, we dissect the mechanistic pathways of LC degradation—chemical, enzymatic, and oxidative—and provide validated troubleshooting protocols to ensure formulation stability.

Section 1: Diagnostic FAQ - Identifying Degradation Pathways

Q1: My lipid cubic phase (cubosome) formulations are losing structural integrity in vivo. How do I differentiate between chemical hydrolysis and enzymatic degradation? A: The primary driver of in vivo degradation for ester-based LCs, such as glyceryl monooleate (GMO), is enzymatic cleavage by lipases (e.g., pancreatic lipase) in the gastrointestinal tract[1]. Lipases specifically target the ester bond at the lipid-water interface, hydrolyzing GMO into oleic acid and glycerol. This chemical cleavage alters the critical packing parameter (CPP) of the lipid matrix. As oleic acid accumulates, the increased negative curvature drives a predictable phase transition from a bicontinuous cubic phase (Im3m or Pn3m) to an inverted hexagonal phase (HII), and ultimately to a micellar solution[1][2]. Troubleshooting Action: To confirm enzymatic degradation, substitute GMO with an ether-linked analog like phytantriol (PHYT). Phytantriol lacks the ester bond and is highly resistant to lipase degradation[3]. If the PHYT formulation remains stable in vivo, your GMO formulation is experiencing enzymatic degradation. If both degrade, suspect bile salt-mediated solubilization or extreme pH chemical hydrolysis.

Q2: My cholesteryl ester liquid crystals (e.g., Cholesteryl Oleyl Carbonate) are losing their thermochromic properties during storage. What is the mechanism? A: Cholesteryl oleyl carbonate (COC) relies on a delicate helical cholesteric phase to exhibit thermochromism[4]. Loss of this property during storage is typically caused by auto-oxidation of the unsaturated long chain (the oleyl group) rather than ester hydrolysis. Oxygen attacks the allylic carbons, forming hydroperoxides that disrupt the rigid-core/flexible-tail geometry required for liquid crystalline packing. Additionally, thermal degradation of COC begins at approximately 190°C–242°C[4][5]. Troubleshooting Action: Store formulations under an inert atmosphere (Argon/Nitrogen) and add lipophilic antioxidants (e.g., α-tocopherol) to protect the unsaturated ester chains.

Q3: How does the degradation of long-chain betaine esters differ from standard lipid liquid crystals? A: Betaine esters feature an electron-withdrawing cationic charge in close proximity to the carbonyl group[6]. This inductive effect makes the carbonyl carbon highly electrophilic, rendering betaine esters exceptionally susceptible to base-catalyzed hydrolysis, even at near-neutral pH[6]. Standard LCs like GMO require much higher pH levels for significant chemical hydrolysis.

Section 2: Experimental Workflows & Troubleshooting Protocols

Protocol A: Real-Time Monitoring of Enzymatic Ester Hydrolysis via pH-Stat Titration & SAXS

Rationale: This is a self-validating system. Enzymatic cleavage of an ester bond releases one equivalent of fatty acid. At a controlled pH (e.g., pH 7.4), the fatty acid deprotonates, lowering the pH. The volume of NaOH added by the pH-stat to maintain the pH directly quantifies the kinetics of ester hydrolysis. Coupling this with Small-Angle X-ray Scattering (SAXS) allows you to correlate chemical cleavage with structural phase transitions.

Step-by-Step Methodology:

• Preparation: Disperse 50 mg of GMO cubosomes in 10 mL of simulated intestinal fluid (SIF) without enzymes, adjusted to exactly pH 7.4.

• Baseline: Place the sample in a water-jacketed vessel at 37°C under continuous stirring. Insert a calibrated pH electrode and a micro-burette dispensing 0.1 M NaOH.

• Initiation: Inject a standardized concentration of pancreatic lipase (e.g., 100 USP units/mL).

• Monitoring (pH-Stat): Record the volume of 0.1 M NaOH added over time to maintain pH 7.4. Calculate the moles of oleic acid generated: MolesFA​=VolumeNaOH​×MolarityNaOH​ .

• Structural Correlation (SAXS): In parallel, pump an aliquot of the reacting mixture through a SAXS flow capillary. Monitor the shift in Bragg peaks from the Im3m lattice ( 1:2​:3​ ) to the HII lattice ( 1:3​:2 ) to determine the exact degree of hydrolysis required to trigger the phase transition.

Protocol B: Quantifying Oxidative Degradation in Unsaturated Ester LCs via TBARS Assay

Rationale: The Thiobarbituric Acid Reactive Substances (TBARS) assay quantifies malondialdehyde (MDA), a secondary byproduct of lipid peroxidation, providing a direct measure of oxidative degradation in unsaturated chains (like the oleyl group in GMO or COC).

Step-by-Step Methodology:

• Extraction: Dissolve 100 mg of the aged LC formulation in 1 mL of chloroform/methanol (2:1 v/v).

• Reaction: Add 2 mL of TBA reagent (0.375% thiobarbituric acid, 15% trichloroacetic acid, 0.25 N HCl).

• Heating: Incubate the mixture in a boiling water bath (95°C) for 15 minutes to develop the pink MDA-TBA chromogen.

• Cooling & Centrifugation: Cool in an ice bath, then centrifuge at 3000 x g for 10 minutes to separate the organic and aqueous layers.

• Quantification: Measure the absorbance of the upper aqueous layer at 532 nm using a UV-Vis spectrophotometer. Compare against an MDA standard curve to determine the extent of oxidation.

Section 3: Quantitative Data & Thresholds

Table 1: Degradation Profiles of Common Long-Chain Ester Liquid Crystals

Liquid Crystal Type	Primary Degradation Trigger	Degradation Mechanism	Resulting Phase Transition	Thermal Stability Limit
Glyceryl Monooleate (GMO)	Lipase enzymes, extreme pH	Ester bond cleavage (yielding oleic acid + glycerol)	Cubic (Im3m/Pn3m) → Inverted Hexagonal (HII) → Micelles	~ 150°C
Cholesteryl Oleyl Carbonate (COC)	Oxygen, UV light, Heat	Auto-oxidation of allylic carbons on the oleyl chain	Cholesteric → Isotropic liquid (loss of thermochromism)	190°C - 242°C
Betaine Esters (Long-chain)	Mild to high alkalinity	Base-catalyzed hydrolysis (accelerated by cationic charge)	Micellar/Liquid Crystal → Monomer solution	< 100°C
Phytantriol (Ether analog)	Highly stable	Resistant to lipases and standard pH fluctuations	Maintains Cubic (Pn3m) Phase	> 200°C

Section 4: Pathway Visualizations

Enzymatic and chemical degradation pathways of GMO cubosomes leading to phase transitions.

Diagnostic logic tree for identifying the primary degradation mechanism of liquid crystals.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. nonequilibrium.com [nonequilibrium.com]
• 3. researchgate.net [researchgate.net]
• 4. Cholesteryl oleyl carbonate | 17110-51-9 | Benchchem [benchchem.com]
• 5. old.joam.inoe.ro [old.joam.inoe.ro]
• 6. pubs.acs.org [pubs.acs.org]

Advanced Troubleshooting Center for Liquid Crystal Phase Identification

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with ambiguous liquid crystal (LC) phase assignments. Liquid crystals reside in a delicate thermodynamic state between crystalline solids and isotropic liquids. Identifying their precise mesophase—whether nematic, smectic, cholesteric, or complex lyotropic cubic phases—requires a highly coordinated analytical approach.

Relying on a single technique often leads to false positives. The protocols and troubleshooting guides below are designed as a self-validating system , ensuring that your optical, thermal, and structural data corroborate one another perfectly.

Diagnostic Workflow

Before diving into specific instrument troubleshooting, it is critical to understand how Polarized Optical Microscopy (POM), Differential Scanning Calorimetry (DSC), and Small-Angle X-ray Scattering (SAXS) interact to form a complete diagnostic picture.

Multi-technique diagnostic workflow for liquid crystal phase identification.

Section 1: Polarized Optical Microscopy (POM) Troubleshooting

Q1: My sample appears completely dark under crossed polarizers, but DSC shows a phase transition. Is my sample isotropic? A1: Not necessarily. A completely dark field under crossed polarizers indicates a lack of effective birefringence, which can be caused by three distinct scenarios:

• Isotropic Liquid: The thermal energy has completely disrupted orientational order.

• Optically Isotropic Mesophase: You may have formed a cubic phase (e.g., Ia3ˉd ), which is highly ordered but optically isotropic due to its 3D symmetry.

• Homeotropic Alignment: This is the most common experimental pitfall. The LC molecules are aligned perfectly perpendicular to the glass substrates. Because the optical axis is parallel to the propagation direction of the polarized light, the light experiences no phase retardation, resulting in optical extinction[1].

Causality & Fix: To differentiate homeotropic alignment from an isotropic phase, apply gentle mechanical shear by pressing and sliding the coverslip. If the sample is a homeotropically aligned nematic or smectic phase, the shear will temporarily disrupt the alignment, inducing a transient birefringent flash (planar or tilted orientation) before it relaxes back to dark. If it remains dark, it is likely isotropic or cubic, which must be verified by SAXS.

Troubleshooting pathway for resolving dark field observations in POM.

Q2: How can I definitively distinguish between a Nematic (Schlieren) and a Smectic C (Schlieren) texture? A2: Both Nematic and Smectic C phases can exhibit Schlieren textures characterized by dark brushes meeting at point defects. The causality of these defects lies in the continuous distortion of the director field[2].

Causality & Fix: Observe the point defects (singularities) closely as you rotate the sample stage. Nematic phases can exhibit both two-brush ( ∣s∣=1/2 ) and four-brush ( ∣s∣=1 ) defects. In contrast, the Smectic C phase is mathematically restricted from forming half-integer ( ∣s∣=1/2 ) defects due to the constraints of its layered structure; it will only display four-brush defects. Furthermore, touching the coverslip will cause nematic textures to flash and flow rapidly (low viscosity), whereas smectic textures will respond sluggishly due to the higher viscosity of their 1D translational order.

Section 2: Differential Scanning Calorimetry (DSC) Troubleshooting

Q3: I see a strong melting peak, but the transition from Smectic A to Nematic is barely visible or missing. Why? A3: The transition from a crystalline solid to an LC phase (melting) involves a massive enthalpy change due to the breaking of 3D positional order. However, transitions between LC phases (e.g., Smectic A to Nematic) involve only the loss of 1D translational order while orientational order is maintained. This results in a very small enthalpy change ( ΔH ), often rendering the peak practically invisible at standard heating rates.

Causality & Fix: This is a weakly first-order or second-order thermodynamic transition. To resolve it:

• Increase the sample mass (up to 10-15 mg).

• Use a slower heating/cooling rate (1-2 °C/min) to sharpen the peak.

• Switch to Modulated DSC (MDSC), which separates reversing (thermodynamic) from non-reversing (kinetic) heat flows, dramatically increasing sensitivity to subtle phase changes.

Section 3: Small-Angle X-ray Scattering (SAXS) Troubleshooting

Q4: My SAXS data shows multiple peaks, but they don't seem to fit a simple lamellar pattern. How do I index lyotropic liquid crystal phases? A4: Lyotropic liquid crystals (LCPs), crucial for drug delivery and protein crystallization, form complex geometries based on amphiphile concentration and temperature. SAXS is the definitive tool for identifying these phases by measuring the scattering vector q . The lattice d -spacing is obtained via Bragg's law ( d=2π/q )[3].

Causality & Fix: The phase is identified by calculating the ratios of the q values of the observed peaks relative to the primary peak ( q1​ ). The self-assembly geometry dictates these specific scattering ratios.

Quantitative Data: SAXS Peak Position Ratios for Common LC Phases

Liquid Crystal Phase	Structural Geometry	Peak Position Ratios ( qn​/q1​ )	Reflection Families ( hkl )
Lamellar ( Lα​ )	1D stacked bilayers	1,2,3,4,5...	(1), (2), (3), (4), (5)
Hexagonal ( HI​,HII​ )	2D packed cylinders	1,3​,4​,7​,9​...	(10), (11), (20), (21), (30)
Cubic ( Ia3ˉd )	3D bicontinuous gyroid	6​,8​,14​,16​,20​...	(211), (220), (321), (400), (420)
Cubic ( Pn3m )	3D bicontinuous diamond	2​,3​,4​,6​,8​...	(110), (111), (200), (211), (220)

Data summarized from automated SAXS phase analysis standards[4].

Section 4: Self-Validating Experimental Protocols

To ensure scientific integrity, use the following step-by-step methodology to cross-validate your findings. A true phase identification is only confirmed when optical, thermal, and structural data align.

Protocol: Multi-Technique LC Phase Identification

Step 1: Sample Preparation & Initial POM Screening

• Place 1-2 mg of the sample between a pre-cleaned glass slide and a coverslip.

• Heat the sample to its isotropic phase (verified by a completely dark field under crossed polarizers).

• Cool the sample at a controlled rate (e.g., 5 °C/min) using a hot stage while observing under POM.

• Record the temperature at which birefringent textures (e.g., batonnets, focal-conics, or droplets) first appear. Capture images using a multi-wavelength light source to document interference colors accurately, as these colors correlate directly with the material's microscopic orientation and birefringence[5].

Step 2: Thermodynamic Profiling via DSC

• Encapsulate 5-10 mg of the sample in an aluminum pan.

• Perform a heat-cool-heat cycle. Causality: The first heating cycle erases the thermal and mechanical history induced during sample loading.

• Set the cooling and second heating rates to exactly match the POM observation rate (5 °C/min).

• Overlay the DSC thermogram with POM transition temperatures. The exothermic peaks upon cooling must align precisely with the visual onset of birefringence.

Step 3: Structural Confirmation via SAXS

• Load the sample into a 1 mm quartz capillary or a specialized thermal stage cell.

• Equilibrate the sample at the specific temperature plateaus identified by the DSC peaks.

• Acquire SAXS patterns. For nematic phases, expect a broad, diffuse peak due to short-range positional order. For smectic and lyotropic phases, expect sharp Bragg peaks in the low- q region.

• Calculate the q -ratios and map them to the corresponding lattice structures (refer to the Quantitative Data table above) to finalize the phase assignment.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Synthesis, Characterization and Texture Observations of Calamitic Liquid Crystalline Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Automation of liquid crystal phase analysis for SAXS, including the rapid production of novel phase diagrams for SDS-water-PIL systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. arxiv.org [arxiv.org]

Enhancing the thermal stability of biphenyl-based materials

Welcome to the Biphenyl-Based Materials Support Center . As a Senior Application Scientist, I have designed this portal to help researchers and drug development professionals troubleshoot and optimize the thermal stability of biphenyl-integrated systems. Whether you are formulating advanced epoxy encapsulants for power electronics or synthesizing deep-blue OLED emitters, thermal degradation is a universal bottleneck.

This guide bypasses generic advice, focusing instead on the fundamental causality of thermal behavior, self-validating experimental protocols, and field-proven troubleshooting strategies.

Section 1: Fundamental Mechanisms (The "Why")

Q: Why do biphenyl units inherently improve the thermal stability of polymers and small molecules? A: The enhancement is rooted in molecular rigidity and intermolecular forces. The biphenyl moiety consists of two directly linked benzene rings. When incorporated into a polymer backbone or a small molecule core, this rigid-rod configuration effectively restricts the rotational and translational mobility of molecular chain segments[1]. Because the glass transition temperature ( Tg​ ) is the temperature at which amorphous domains gain enough thermal energy to become mobile, restricting this mobility inherently forces the Tg​ higher. Furthermore, the planar nature of biphenyl encourages dense π−π stacking, which increases the physical cross-linking density and elevates the decomposition temperature ( Td​ ).

Q: I added a biphenyl group to my material, but the film became extremely brittle. How do I balance thermal stability with mechanical integrity? A: This is a classic trade-off. While rigid aromatic structures like biphenyl raise Tg​ , the constrained molecular motion weakens energy dissipation mechanisms during crack propagation, leading to brittleness[1]. To troubleshoot this, you must engineer dynamic covalent bonds or flexible spacer chains into the network. For example, integrating biphenyl liquid crystal units with dynamic imine or thiol-acrylate bonds allows the material to maintain high thermal stability while introducing intrinsic self-healing and stress-relaxation properties[2].

Section 2: Application-Specific Troubleshooting

OLED Emitters: Preventing Morphological Degradation

Issue: Your small-molecule OLED emissive layer is crystallizing during device operation due to Joule heating, leading to efficiency roll-off and device failure. Root Cause: The baseline emitter has a low Tg​ (typically < 150 °C), allowing the amorphous film to undergo a phase transition into a crystalline state under thermal stress. Solution: Implement a hybridized molecular design. By modifying a phenanthroimidazole (PI) core with a bulky carbazole unit at the N1-position and a biphenyl group at the C2-position (creating a molecule like PICz-BP), you introduce massive steric hindrance. This prevents close molecular packing (inhibiting crystallization) while the biphenyl group extends π -conjugation[3]. This specific structural modification has been proven to elevate the Tg​ to 226 °C and ensure superior morphological stability[4].

Caption: Molecular engineering pathway for enhancing OLED emitter thermal stability.

Advanced Epoxy Encapsulants: Surviving 250 °C+ Operations

Issue: Standard bisphenol-A epoxy encapsulants are failing (cracking, delaminating, or degrading) when protecting next-generation Silicon Carbide (SiC) power electronics operating at 250 °C. Root Cause: Traditional epoxies undergo rapid hydrolysis and thermal chain scission above 200 °C. Solution: Transition to a melt-processable novolac cyanate ester (NCE) and tetramethylbiphenyl epoxy (EP) copolymer. The highly functional nature of the NCE monomers combined with the rigid biphenyl backbone suppresses hydrolysis degradation mechanisms. This copolymerization yields a Tg​ above 300 °C and a decomposition onset above 400 °C, which are among the highest recorded for epoxy chemistries[5].

Caption: Step-by-step melt blending and curing workflow for biphenyl-epoxy encapsulants.

Section 3: Quantitative Data Summary

To aid in material selection, the following table summarizes the thermal performance benchmarks of standard materials versus their biphenyl-modified counterparts based on recent literature[2][4][5].

Material Class	Baseline Material	Baseline Tg​ (°C)	Biphenyl-Modified Material	Modified Tg​ (°C)	Decomposition Onset ( Td​ )
OLED Emitter	PIBP	~150	PICz-BP (Carbazole + Biphenyl)	226	> 350 °C
Epoxy Encapsulant	Standard Bisphenol-A	120 - 150	NCE / Tetramethylbiphenyl	> 300	> 400 °C
Liquid Crystal Film	Standard Thiol-Acrylate	< 100	LM/PETMP (Biphenyl LC)	~ 160	> 324 °C

Section 4: Standardized Experimental Protocols

To ensure your results are self-validating and reproducible, strictly adhere to the following methodologies when synthesizing and testing biphenyl-based materials.

Protocol A: Melt-Blending of NCE/Biphenyl Epoxy Copolymers[5]

Purpose: To create a void-free, highly crosslinked resin for high-temperature packaging.

• Preparation: Dry the Novolac Cyanate Ester (NCE) and Tetramethylbiphenyl Epoxy (EP) monomers in a vacuum oven at 80 °C for 12 hours to remove trace moisture.

• Melt Blending: Transfer the monomers into a mechanical mixer equipped with a vacuum seal. Heat the mixture to 120 °C – 150 °C (depending on the specific NCE/EP ratio) to melt the solid monomers.

• Homogenization: Stir at 300 RPM under a vacuum of < 0.1 MPa for 30 minutes to ensure complete homogenization and degassing. Causality note: Vacuum degassing is critical; trapped air acts as a thermal insulator and a stress-concentration point, artificially lowering the material's thermal stability.

• Casting: Pour the homogeneous melt into a pre-heated stainless steel mold treated with a high-temperature release agent.

• Curing Cycle:

  • Pre-cure at 180 °C for 2 hours.

  • Post-cure at 250 °C for 4 hours to achieve maximum network densification.

  • Cool slowly (1 °C/min) to room temperature to prevent internal thermal stresses.

Protocol B: Thermal Stability Verification (TGA & DSC)[2]

Purpose: To accurately quantify Tg​ and Td​ without artifact interference.

• Sample Prep: Mill the cured biphenyl-polymer into a fine powder to maximize surface area. Use exactly 5.0 ± 0.2 mg per pan.

• TGA (Thermogravimetric Analysis):

  • Purge the furnace with high-purity Nitrogen (50 mL/min) to prevent oxidative degradation.

  • Ramp temperature from 25 °C to 800 °C at a strict heating rate of 10 °C/min.

  • Validation Metric: Record the 5% mass loss temperature ( Td5%​ ) as the onset of decomposition.

• DSC (Differential Scanning Calorimetry):

  • Perform a first heating cycle (25 °C to 350 °C at 10 °C/min) to erase thermal history.

  • Cool rapidly to 25 °C.

  • Perform a second heating cycle. The Tg​ must be extracted from the second heating curve to represent the intrinsic polymer properties rather than processing artifacts.

References

• Multifunctional Polyimide for Packaging and Thermal Management of Electronics: Design, Synthesis, Molecular Structure, and Composite Engineering Source: MDPI (Materials) URL:[Link]

• Overcoming the 5% EQE ceiling in deep-blue fluorescent OLEDs with hybridized local and charge transfer featured phenanthroimidazole-carbazole emitters Source: RSC Publishing (Journal of Materials Chemistry C) URL:[Link]

• Melt Processable Novolac Cyanate Ester/Biphenyl Epoxy Copolymer Series with Ultrahigh Glass-Transition Temperature Source: PubMed (ACS Applied Materials & Interfaces) URL:[Link]

• Biphenyl-Based High Thermal Conductivity Films with Intrinsic Self-Healing Properties Source: ACS Applied Polymer Materials URL:[Link]

Sources

• 1. Multifunctional Polyimide for Packaging and Thermal Management of Electronics: Design, Synthesis, Molecular Structure, and Composite Engineering | MDPI [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Overcoming the 5% EQE ceiling in deep-blue fluorescent OLEDs with hybridized local and charge transfer featured phenanthroimidazole-carbazole emitters ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D5TC02737C [pubs.rsc.org]
• 5. Melt Processable Novolac Cyanate Ester/Biphenyl Epoxy Copolymer Series with Ultrahigh Glass-Transition Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Synthesis of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to assist you in overcoming common challenges encountered during the scale-up of this synthesis. As Senior Application Scientists, we have compiled this resource based on established chemical principles and practical field experience to ensure your success in producing this valuable compound.

Introduction

Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate is a long-chain aromatic ester with applications in various fields, including materials science and as a potential component in drug delivery systems. The synthesis typically involves two key transformations: the formation of the biphenyl core, often via a Suzuki or similar cross-coupling reaction, followed by the esterification of the resulting dicarboxylic acid with pentadecanol. While these reactions are well-established on a laboratory scale, scaling up production presents a unique set of challenges that can impact yield, purity, and process efficiency. This guide will address these issues in a practical, question-and-answer format.

Troubleshooting Guide

This section addresses specific problems you may encounter during the scale-up of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate synthesis.

Issue 1: Low Yield in the Biphenyl Core Synthesis (e.g., Suzuki Coupling) at Larger Scales

Question: We successfully synthesized the biphenyl-4,4'-dicarboxylic acid intermediate on a small scale using a Suzuki coupling reaction. However, upon scaling up, the yield has dropped significantly. What are the potential causes and how can we mitigate this?

Answer: A decrease in yield during the scale-up of a Suzuki coupling is a common issue and can be attributed to several factors related to mass and heat transfer, as well as reagent stability.

Potential Causes & Solutions:

• Inefficient Mixing: In larger reactors, achieving homogeneous mixing of the reaction components (aryl halide, boronic acid, catalyst, base, and solvent) is more challenging. Poor mixing can lead to localized "hot spots" or areas of low reactant concentration, resulting in incomplete reaction and the formation of byproducts.

  • Solution: Employ a mechanical overhead stirrer with an appropriately designed impeller to ensure efficient agitation. The choice of impeller (e.g., anchor, pitched-blade turbine) will depend on the viscosity of the reaction mixture. For very large scales, consider using a reactor with baffles to improve mixing and prevent vortex formation.[1]

• Poor Temperature Control: The exothermic nature of the Suzuki coupling can be difficult to manage on a larger scale. Inadequate heat dissipation can lead to an uncontrolled temperature increase, which can cause catalyst decomposition and promote side reactions.

  • Solution: Utilize a reactor with a jacketed cooling system and ensure the heat transfer fluid is circulating efficiently. A slower, controlled addition of one of the reactants or the base can also help manage the exotherm.

• Catalyst Deactivation: Palladium catalysts used in Suzuki couplings can be sensitive to air and impurities. On a larger scale, the increased surface area and longer reaction times can lead to greater exposure to oxygen, causing catalyst deactivation.

  • Solution: Ensure all solvents and reagents are thoroughly degassed before use. Maintain a positive pressure of an inert gas (e.g., nitrogen or argon) throughout the reaction. The quality of the catalyst is also crucial; consider using a more robust catalyst system, such as one with Buchwald ligands, which are known to be effective for challenging couplings.[2][3]

• Instability of Boronic Acid: Boronic acids can be unstable under certain reaction conditions, leading to decomposition and reduced yield.[3][4] This can be exacerbated at the higher temperatures and longer reaction times often required for scale-up.

  • Solution: Use fresh, high-purity boronic acid. Consider using a boronic acid ester (e.g., a pinacol ester) as a more stable alternative. These can be generated in situ or prepared separately.

Issue 2: Difficulties in the Esterification of Biphenyl-4,4'-dicarboxylic Acid with Pentadecanol

Question: We are struggling with the Fischer esterification of biphenyl-4,4'-dicarboxylic acid and pentadecanol on a multi-kilogram scale. The reaction is slow, and we are not achieving complete conversion. What can we do to improve this?

Answer: The esterification of a dicarboxylic acid with a long-chain alcohol like pentadecanol is an equilibrium-limited reaction.[5][6] Driving this reaction to completion on a large scale requires effective removal of the water byproduct.

Potential Causes & Solutions:

• Inefficient Water Removal: The primary obstacle in Fischer esterification is the presence of water, which can hydrolyze the ester product, shifting the equilibrium back towards the reactants.[6][7]

  • Solution: The most effective method for water removal on a large scale is azeotropic distillation using a Dean-Stark apparatus. Toluene is a common solvent for this purpose. Ensure the Dean-Stark trap is appropriately sized for the scale of your reaction to efficiently collect the water. For very large-scale operations, continuous removal of the water-containing azeotrope may be necessary. An alternative approach is to use a gentle stream of an inert gas, like nitrogen, to continuously remove water vapor from the hot reaction mixture.[7]

• Suboptimal Catalyst Concentration or Activity: While sulfuric acid is a common and effective catalyst, its concentration is critical. Too little will result in a slow reaction, while too much can lead to side reactions like dehydration of the alcohol or charring.[8]

  • Solution: Typically, a catalytic amount of 1-5 mol% of concentrated sulfuric acid is sufficient.[8] For a more easily handled and less corrosive alternative, consider using p-toluenesulfonic acid (p-TsOH).

• Stoichiometry of Reactants: To drive the equilibrium towards the product, it is common practice to use an excess of one of the reactants.

  • Solution: In this case, using a slight excess of the less expensive reactant, which is likely pentadecanol, can help push the reaction to completion.[8]

Issue 3: Purification Challenges of the Final Product

Question: Our crude Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate is proving difficult to purify on a large scale. Column chromatography is not practical for the quantities we are producing. What are our options?

Answer: The purification of large quantities of a high molecular weight, relatively non-polar compound like Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate requires moving away from traditional laboratory-scale techniques.

Potential Causes & Solutions:

• Presence of Unreacted Starting Materials: The most common impurities are unreacted biphenyl-4,4'-dicarboxylic acid and pentadecanol.

  • Solution:

    • Recrystallization: This is often the most viable method for large-scale purification. The key is to find a suitable solvent or solvent system in which the product has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurities remain in solution. A systematic solvent screen is recommended.

    • Washing: A series of washes can be very effective. A wash with a dilute aqueous base (e.g., sodium bicarbonate solution) will remove any unreacted dicarboxylic acid by converting it to its water-soluble salt. A subsequent hot water wash can help remove residual base and other water-soluble impurities. To remove excess pentadecanol, which can be challenging due to its long alkyl chain, a wash with a hot, lower molecular weight alcohol in which pentadecanol is soluble but the product is not, could be effective.

• Residual Catalyst: If an acid catalyst was used for the esterification, it must be completely removed.

  • Solution: Neutralization with a mild base followed by aqueous washes is the standard procedure.

• Colored Impurities: The product may have a yellow or brown tint due to side reactions or impurities from the starting materials.

  • Solution: Treatment with activated carbon during the recrystallization process can often decolorize the product.

Frequently Asked Questions (FAQs)

Q1: What is a typical synthetic route for Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate?

A1: A common and scalable synthetic route involves two main steps:

• Suzuki-Miyaura Cross-Coupling: The biphenyl core is typically constructed via a palladium-catalyzed Suzuki-Miyaura coupling of a 4-halobenzoic acid derivative with a 4-carboxyphenylboronic acid derivative.[9][10] This method is widely used due to its high functional group tolerance and the commercial availability of the starting materials.[11]

• Fischer Esterification: The resulting biphenyl-4,4'-dicarboxylic acid is then esterified with two equivalents of pentadecanol, typically under acidic catalysis, to yield the final product.[5][6]

Q2: Are there alternative methods for synthesizing the biphenyl core?

A2: Yes, while Suzuki coupling is very common, other methods for forming the biphenyl C-C bond exist, such as the Ullmann coupling. However, Ullmann couplings often require harsher reaction conditions (high temperatures and copper catalysts) and may not be as suitable for substrates with sensitive functional groups.[1] For industrial-scale synthesis, the choice of method often depends on factors like catalyst cost, availability of starting materials, and overall process efficiency.[1]

Q3: What are the key safety considerations when scaling up this synthesis?

A3:

• Handling of Palladium Catalysts: While generally not highly toxic, palladium catalysts can be pyrophoric, especially finely divided forms like Pd/C. Handle them in an inert atmosphere.

• Use of Strong Acids: Concentrated sulfuric acid is highly corrosive. Use appropriate personal protective equipment (PPE), including acid-resistant gloves and safety goggles. Add the acid slowly to the reaction mixture to control the exotherm.[8]

• Solvent Handling: Large volumes of organic solvents like toluene pose flammability risks. Ensure the reaction is carried out in a well-ventilated area, away from ignition sources, and that all equipment is properly grounded.

• Pressure Build-up: When running reactions in a closed system, be aware of the potential for pressure build-up, especially if gaseous byproducts are formed. Ensure the reactor is equipped with a pressure relief system.

Q4: How can we monitor the progress of the reactions on a large scale?

A4: For both the Suzuki coupling and the esterification, taking small aliquots of the reaction mixture for analysis by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is the most common method.[12] For the esterification using a Dean-Stark trap, the reaction progress can also be monitored by observing the rate of water collection. Once water evolution ceases, the reaction is likely complete.

Experimental Protocols

Protocol 1: Large-Scale Fischer Esterification with Azeotropic Water Removal

This protocol describes a general procedure for the esterification of biphenyl-4,4'-dicarboxylic acid with pentadecanol on a multi-kilogram scale.

Materials:

• Biphenyl-4,4'-dicarboxylic acid (1 equivalent)

• Pentadecanol (2.1 equivalents)

• p-Toluenesulfonic acid monohydrate (0.05 equivalents)

• Toluene (sufficient to allow for efficient stirring and azeotropic removal of water)

Equipment:

• Jacketed glass reactor with an overhead mechanical stirrer

• Dean-Stark apparatus

• Condenser

• Heating/cooling circulator

• Inert gas inlet (e.g., nitrogen)

Procedure:

• Charge the reactor with biphenyl-4,4'-dicarboxylic acid, pentadecanol, and toluene.

• Begin stirring to form a slurry.

• Add the p-toluenesulfonic acid monohydrate to the mixture.

• Assemble the Dean-Stark apparatus and condenser.

• Begin heating the mixture to reflux under a gentle flow of nitrogen.

• Collect the water/toluene azeotrope in the Dean-Stark trap.

• Monitor the reaction progress by observing the amount of water collected and by TLC or HPLC analysis of reaction aliquots.

• Once the theoretical amount of water has been collected and the reaction is deemed complete by analysis, cool the reaction mixture to room temperature.

• Proceed with the workup and purification as described in the Troubleshooting Guide.

Data Presentation

Table 1: Recommended Solvent Ratios for Scaled-Up Esterification

Scale (kg of Dicarboxylic Acid)	Recommended Toluene Volume (L)
1	5 - 10
5	25 - 50
10	50 - 100

Note: These are starting recommendations and may need to be optimized based on the specific equipment and stirring efficiency.

Visualizations

Diagram 1: Troubleshooting Workflow for Low Yield in Suzuki Coupling

Caption: A flowchart for troubleshooting low yield in a scaled-up Suzuki coupling reaction.

Diagram 2: Experimental Workflow for Synthesis and Purification

Caption: A process flow diagram for the synthesis and purification of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate.

References

• BenchChem. (n.d.). A Comparative Guide to the HPLC Purification of Long-Chain Esters Synthesized from Ethyl 8-bromooctanoate.
• BenchChem. (n.d.). Overcoming challenges with sulfuric acid catalyst in esterification.
• BenchChem. (n.d.). Technical Support Center: Scaling Up Biphenylene Synthesis.
• ChemicalBook. (2026, January 13). Biphenyl-4,4'-dicarboxylic acid | 787-70-2.
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• Google Patents. (n.d.). CN103483186B - Synthesis method for 4,4'-biphenyldicarboxylic acid.
• Google Patents. (n.d.). Method for preparing 4,4'-dihydroxy-[1,1'-biphenyl-3,3'-dicarboxylic acid].
• Google Patents. (n.d.). US4521595A - Process for the purification of esters.
• Guo, F., Konkol, L. C., & Thomson, R. J. (n.d.). Enantioselective Synthesis of Biphenols from 1,4-Diketones by Traceless Central-to-Axial Chirality Exchange. PMC.
• Jain, P., Fields, C., Danby, A., Snavely, K., Lee, H.-J., Lobo, R., & Subramaniam, B. (2025, June 5). Scalable Synthesis of Dimethyl Biphenyl-4,4′-Dicarboxylate from Bio-Derived 4,4′-Dimethylbiphenyl. ACS Sustainable Chemistry & Engineering.
• Khan, Z., Javed, F., Shamair, Z., et al. (2021, August 2). Current Developments in Esterification Reaction: A Review on Process and Parameters. Journal of Industrial and Engineering Chemistry.
• Martin, L. J., Osborne, M., & Meaker, K. (n.d.). Esterification, Purification and Identification of Cinnamic Acid Esters. Austin Peay State University, Columbia State Community College.
• Microinnova Engineering GmbH. (2025, September 30). From Batch to Flow: Reinventing Esterification.
• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling? : r/Chempros.
• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?
• Ritzerfeld, V., Pyrlik, A., Wang, Y., & Englert, U. (n.d.). Dimethyl biphenyl-4,4′-dicarboxylate. ResearchGate.
• Sciencemadness.org. (2020, March 24). Synthesis of pure esters from long-chain alcohols using Fischer esterification.
• Wang, G., Deng, C., Xie, C., et al. (2011, December 15). Synthesis and biological evaluation of novel dimethyl[1,1'-biphenyl]-2,2'-dicarboxylate derivatives containing thiazolidine-2,4-dione for the treatment of concanavalin A-induced acute liver injury of BALB/c mice. PubMed.
• WuXi STA. (n.d.). Development, Problem-solving and Successful Scale-up of a Sterically Hindered Suzuki Coupling Reaction.

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• 3. sta.wuxiapptec.com [sta.wuxiapptec.com]
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• 5. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Formulation Support Center: Overcoming Low Solubility of Biphenyl Dicarboxylates

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the critical formulation bottlenecks associated with biphenyl dicarboxylates—specifically biphenyl dimethyl dicarboxylate (BDD/DDB). While highly effective as a hepatoprotectant, BDD's rigid planar structure and stable crystalline lattice render it exceptionally hydrophobic. Its aqueous solubility often falls below 0.1 mg/mL, leading to erratic oral bioavailability and significant challenges in parenteral administration (1)[1].

Below, you will find field-proven troubleshooting guides, self-validating experimental protocols, and mechanistic explanations to ensure your formulations succeed from in vitro assays to in vivo models.

📊 Quantitative Solubility Data

The following table summarizes the solubility enhancements achieved through various validated formulation matrices.

Table 1: Comparative solubility enhancement of BDD across different formulation strategies.

Formulation Strategy	Solvent / Carrier System	Solubility / Effect	Reference
Organic Stock (In Vitro)	DMSO	~0.25 mg/mL	2
Organic Stock (In Vitro)	Dimethyl formamide (DMF)	~1.0 mg/mL	2
Cosolvency (IV Infusion)	Cremophor EL / DMA / Alcohol	Effective for parenteral concentrations	1
Premicroemulsion (Oral)	Tween 80 / Neobee M-5 (2:1) + 35% Triacetin	109.7 µg/mL (7-fold increase vs 1:4 ratio)	3
Solid Dispersion (Oral)	PEG 6000 (Melting Method)	Thermodynamically stable solid solution	4

🛠️ Troubleshooting Guide & FAQs

Q: Why does my BDD stock precipitate immediately upon dilution in aqueous buffers for biological assays? A: BDD is highly lipophilic and relies on organic solvents to disrupt its stable crystalline lattice. When diluted into aqueous media, the rapid change in the dielectric constant forces BDD out of solution, causing supersaturation and subsequent precipitation. Causality & Solution: To prevent this, limit the aqueous storage time to less than one day, as prolonged exposure guarantees nucleation (2)[2]. For sustained in vitro assays, utilize a step-down dilution method or incorporate a low-toxicity surfactant (e.g., 0.1% Tween 80) into the aqueous buffer prior to introducing the organic stock.

Q: How can I formulate BDD for intravenous (IV) infusion without causing thrombophlebitis or precipitation in the bloodstream? A: Using a single organic solvent like N,N'-dimethylacetamide (DMA) can cause localized precipitation upon injection when the formulation is diluted in the bloodstream. Causality & Solution: Employ a ternary cosolvent system. A validated mixture of Cremophor EL, DMA, and alcohol creates a micellar environment that shields the hydrophobic biphenyl rings from the aqueous bloodstream. BDD has an estimated solubility parameter of ~9, making it exceptionally soluble in this specific cosolvent gradient, preventing precipitation upon IV dilution (5)[5].

Q: What is the most effective way to enhance the oral bioavailability of BDD? A: For oral delivery, the rate-limiting step is dissolution in the gastrointestinal tract. Causality & Solution: Two proven methods exist:

• Premicroemulsion Concentrates : Using a specific ratio of Tween 80, Neobee M-5, and Triacetin. This system spontaneously forms nanometer-sized droplets in gastric fluid, increasing the surface area and maintaining BDD in a solubilized state, yielding up to a 9.8-fold increase in Cmax​ (3)[3].

• Solid Dispersions : Co-melting BDD with PEG 6000 forms a thermodynamically stable interstitial solid solution, drastically improving the dissolution rate compared to crystalline BDD powder (4)[4].

🔬 Experimental Protocols (Self-Validating Systems)

Protocol A: Preparation of BDD Premicroemulsion Concentrate

Self-Validation Check: The resulting mixture must remain optically clear upon 1:100 dilution in simulated gastric fluid (pH 1.2). Turbidity indicates phase separation and formulation failure.

• Component Weighing : Accurately weigh the required BDD powder and transfer it to a dry, inert-gas purged glass vial.

• Surfactant/Oil Matrix : Add Tween 80 and Neobee M-5 at a strict 2:1 (w/w) ratio. Causality: Tween 80 (HLB ~15) provides high aqueous solubility for the droplets, while Neobee M-5 (medium-chain triglycerides) acts as the lipophilic core to dissolve the rigid BDD molecules (3)[3].

• Cosurfactant Addition : Incorporate 35% (w/w) Triacetin. Causality: Triacetin intercalates between the Tween 80 molecules, reducing interfacial tension and increasing the fluidity of the interface. This prevents droplet coalescence in the harsh gastric environment (3)[3].

• Homogenization : Vortex the mixture for 5 minutes, then sonicate at 37°C until the BDD is completely dissolved (visual confirmation of a clear, isotropic liquid).

• Validation Step : Dilute a 10 µL aliquot into 1 mL of artificial gastric fluid without pepsin (pH 1.2). Measure droplet size via Dynamic Light Scattering (DLS); it must remain constant over a 120-minute incubation period to confirm stability (3)[3].

Protocol B: Preparation of BDD-PEG 6000 Solid Dispersions (Melting Method)

Self-Validation Check: Differential Scanning Calorimetry (DSC) of the final product should show an absence of the characteristic BDD melting endotherm, confirming an amorphous solid solution.

• Ratio Preparation : Accurately weigh BDD and PEG 6000 in a predetermined molar ratio (e.g., 1:5).

• Polymer Melting : Heat the PEG 6000 in a porcelain crucible to 65°C until fully molten.

• Drug Incorporation : Gradually add the BDD powder to the molten PEG 6000 under continuous magnetic stirring. Causality: Heating lowers the kinetic barrier, allowing the highly stable crystalline lattice of BDD to break down and integrate into the hydrophilic PEG polymer matrix (4)[4].

• Quench Cooling : Rapidly cool the mixture by placing the crucible in an ice bath. Causality: Rapid cooling prevents the recrystallization of BDD, trapping it in a highly soluble amorphous state known as an interstitial solid solution (4)[4].

• Processing : Pulverize the solidified mass and pass it through a 60-mesh sieve. Store in a desiccator to prevent moisture-induced recrystallization.

🗺️ Formulation Selection Workflow

Workflow for selecting BDD solubility enhancement strategies based on target applications.

📚 References

• Solubilization of Biphenyl Dimethyl Dicarboxylate by Cosolvency Source: PubMed / NIH URL:[Link]

• Solubilization of Biphenyl Dimethyl Dicarboxylate by Cosolvency (Detailed Journal Article) Source: Taylor & Francis Online URL:[Link]

• [The dissolution rate and physical dispersion state of preparations of biphenyl dimethyl dicarboxylate (DDB)] Source: PubMed / NIH URL:[Link]

• Preparation and Evaluation of Biphenyl Dimethyl Dicarboxylate Microemulsions for Oral Delivery Source: PubMed / NIH URL:[Link]

Sources

• 1. Solubilization of biphenyl dimethyl dicarboxylate by cosolvency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Preparation and evaluation of biphenyl dimethyl dicarboxylate microemulsions for oral delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [The dissolution rate and physical dispersion state of preparations of biphenyl dimethyl dicarboxylate (DDB)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]

Section 1: The Causality of Impurities in Liquid Crystals (FAQs)

Welcome to the Technical Support Center for Liquid Crystal (LC) Synthesis and Purification. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. We will explore the fundamental causality behind impurity-driven failures in both thermotropic (display/optic) and lyotropic (drug delivery) liquid crystals, providing self-validating protocols to ensure absolute scientific integrity in your workflows.

Workflow for identifying and mitigating impurities in liquid crystal synthesis.

Q: Why do trace ionic impurities drastically reduce the Voltage Holding Ratio (VHR) in thermotropic liquid crystals? A: In active-matrix liquid crystal displays (AM-LCDs), the LC layer acts as a dielectric within a capacitor. Trace ionic impurities (such as synthetic catalyst residues or salts) migrate under an applied DC electric field, accumulating at the polyimide alignment layer interfaces. This migration creates an opposing internal polarization field that screens the applied voltage, causing the pixel voltage to decay during the open-circuit period. This decay manifests as a reduced 1[1], leading to severe image flickering and sticking[2].

Q: How do intrinsic impurities affect the self-assembly of lyotropic chromonic liquid crystals (LCLCs) used in drug delivery? A: In lyotropic systems like Sunset Yellow (SSY) or lipid-based cubosomes, impurities such as unreacted precursors or residual salts (like NaCl) disrupt the delicate hydrophilic-hydrophobic balance driving self-assembly. Salts alter the spontaneous membrane curvature of lipid bilayers and disrupt the electrostatic interactions between chromonic molecules. Purification removes these disruptors, significantly increasing the3[3] and extending the correlation lengths of the nanoaggregates[4].

Section 2: Troubleshooting Guide - Specific Issues & Solutions

Issue 1: Persistent Ionic Contamination in Nematic LCs Post-Synthesis

• Symptom: VHR is below 98%, and transient current measurements show a distinct delay peak indicating high mobile ion density.

• Root Cause: Standard recrystallization failed to remove highly solvated ionic species or alignment layer contamination.

• Solution (Ion-Trapping Mechanism): Dope the LC matrix with insulating nanoparticles (e.g., diamond powders or porous polyimide particles). These nanoparticles act as permanent ion traps. The purification regime is governed by the ratio of the adsorption rate to the desorption rate; insulating nanoparticles with a high surface density of adsorbing sites permanently capture mobile ions, suppressing the field screening effect and restoring VHR[1][5][6].

Issue 2: Phase Instability in Lyotropic Liquid Crystalline Nanoparticles (LCNPs)

• Symptom: The desired bicontinuous cubic phase (Pn3m) shifts to an inverse hexagonal or lamellar phase upon drug loading.

• Root Cause: Impurities from lipid synthesis (e.g., free fatty acids) or the ionic nature of the encapsulated drug (e.g., 5-fluorouracil salts) act as co-surfactants, altering the effective molecular packing parameter.

• Solution: Perform rigorous chromatographic purification of the lipid precursors prior to hydration. If the drug itself is the ionic disruptor, compensate by doping the lipid bilayer with a charged lipid (e.g., DOTAP) to tune the spontaneous membrane curvature back to the desired cubic phase[4].

Section 3: Experimental Protocols

Protocol A: Single-Solvent Recrystallization for Mesogenic Precursors

• Self-Validating Mechanism: This protocol relies on differential solubility thermodynamics. If the resulting crystals melt sharply at the literature value without a depressed melting point range, the thermodynamic exclusion of impurities was successful.

• Solvent Screening: Select a solvent with a high temperature coefficient for the target LC molecule (high solubility at boiling point, near-zero solubility at room temperature)[7][8].

• Dissolution: Suspend the crude LC solid in a minimal volume of the chosen hot solvent. Heat to near reflux until fully dissolved[7].

• Hot Filtration: If insoluble impurities remain, pass the hot solution rapidly through a pre-warmed fluted filter paper to prevent premature crystallization[7].

• Controlled Cooling: Allow the filtrate to cool slowly to room temperature undisturbed. Causality: Slow cooling ensures the formation of a highly ordered crystal lattice, thermodynamically excluding structurally dissimilar impurities from the matrix[7][8].

• Isolation: Collect the crystals via vacuum filtration using a Büchner funnel. Wash with a minimal amount of ice-cold solvent to remove surface-adhered mother liquor[7].

• Drying: Dry under high vacuum below the melting point to remove residual solvent, which acts as a plasticizing impurity[7].

Protocol B: Nanoparticle-Assisted Ion Trapping in LC Cells

• Self-Validating Mechanism: Validated by real-time electro-optical feedback; successful trapping directly correlates with a drop in transient current and stabilized capacitance.

• Preparation: Disperse insulating nanoparticles (e.g., diamond powder, ~1 wt%) into the purified nematic LC host using ultrasonication to prevent agglomeration[1].

• Cell Filling: Capillary-fill the LC-nanoparticle suspension into the polyimide-aligned test cell under vacuum.

• Validation: Measure the transient current under a DC bias. A successful trapping process will show a drastic reduction in the transient current peak and a corresponding increase in the VHR compared to the undoped control[1].

Section 4: Quantitative Data Summaries

Table: Impact of Purification and Doping on LC Performance Parameters

LC Type	Contaminant/Impurity	Mitigation Strategy	Key Performance Indicator (KPI)	Expected Outcome
Thermotropic (Nematic)	Mobile Ions (Salts, Catalysts)	Nanoparticle Doping (Diamond powder)	Voltage Holding Ratio (VHR)	Increases from <90% to >98%[1]
Thermotropic (Nematic)	Mobile Ions	Porous Polyimide Adsorbents	Transient Current Peak	Drastic reduction in current density[1][6]
Lyotropic (Chromonic SSY)	Unreacted Precursors, NaCl	Precipitation / Recrystallization	Phase Transition Temp ( TN→I​ )	Increases due to enhanced aggregate stability[3]
Lyotropic (Phytantriol LCNP)	Ionic Drug Disruption	Charged Lipid Doping (DOTAP)	Mesophase Structure (SAXS)	Restoration of Pn3m Cubic Phase[4]

Section 5: References

1.[1] Effect of insulating-nanoparticles addition on ion current and voltage-holding ratio in nematic liquid crystal cells - ntu.edu.tw - 1 2.[5] Switching between purification and contamination regimes governed by the ionic purity of nanoparticles dispersed in liquid crystals - aip.org - 5 3.[7] Recrystallization - pitt.edu - 7 4.[2] Analysis of Ion Behavior Affecting Voltage Holding Property of Liquid Crystal Displays - researchgate.net - 2 5.[8] Recrystallization Guide: Process, Procedure, Solvents - mt.com - 8 6.[6] US5540857A - Purification of liquid crystals and liquid crystal composition - google.com - 6 7.[3] Lyotropic Chromonic Liquid Crystals and Their Impurities Reveal the Importance of the Position of Functional Groups in Self-Assembly - acs.org - 3 8.[4] Lyotropic Liquid-Crystalline Nanosystems as Drug Delivery Agents for 5-Fluorouracil: Structure and Cytotoxicity - acs.org - 4

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• 2. researchgate.net [researchgate.net]
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• 5. pubs.aip.org [pubs.aip.org]
• 6. US5540857A - Purification of liquid crystals and liquid crystal composition - Google Patents [patents.google.com]
• 7. Recrystallization [sites.pitt.edu]
• 8. mt.com [mt.com]

Technical Support Center: Stabilizing the Nematic Phase in Biphenyl Derivatives

Welcome to the Advanced Materials Technical Support Center. This guide is designed for researchers, materials scientists, and drug development professionals working with biphenyl derivative liquid crystals (LCs), such as cyanobiphenyls (e.g., 5CB, 8CB). Here, we address the thermodynamic and structural challenges of stabilizing the nematic phase, preventing premature crystallization, and successfully integrating nanoparticle dopants without inducing phase separation.

Part 1: Expert Troubleshooting & FAQs

Q1: My newly synthesized biphenyl derivative crystallizes at room temperature, resulting in a very narrow nematic window. How can I thermodynamically stabilize the nematic phase? A1: A narrow nematic temperature range is typically caused by excessively strong intermolecular rigid interactions that drive the system into a highly ordered crystalline solid state. To widen the nematic window, you must lower the melting point without disproportionately lowering the nematic-to-isotropic transition temperature ( TNI​ ).

• Actionable Insight: Increase the length of the terminal alkoxy chains. Elongating the terminal groups increases molecular polarizability while simultaneously reducing the rigid interaction between mesogenic units[1].

• Caution: Be wary of introducing aggressive bridging structures (e.g., propylene bridges) to force asymmetry. While slight asymmetry helps depress the melting point, excessive steric hindrance from bridging can severely disrupt the planarity of the biphenyl core, completely suppressing the liquid crystalline phase[2].

Q2: I am doping 4-pentyl-4'-cyanobiphenyl (5CB) with nanoparticles to create a functional matrix, but I observe macroscopic phase separation and a drop in TNI​ . What is causing this? A2: This is a classic manifestation of incompatible surface energies and elastic distortion. When doping with bare or standard alkanethiol-capped nanoparticles (such as maghemite or standard gold nanoparticles), the particles act as topological impurities. To minimize the elastic free energy penalty in the nematic host, the nanoparticles are expelled from the ordered regions and gather inside isotropic droplets, which depresses the overall TNI​ of the system[3].

• Actionable Insight: You must covalently functionalize the nanoparticles with mesogen-like ligands. For example, coating gold nanoparticles with 4-sulfanylphenyl-4-[4-(octyloxy)phenyl]benzoate (SOPB) structurally mimics the 5CB host. This structural mimicry ensures complete nematic solvation, prevents aggregation, and can actually increase TNI​ due to local ordering induced around the nanoparticle solute[4].

Q3: Can metallic nanoparticle doping be used to actively increase the thermal stability of the nematic phase? A3: Yes, provided the concentration and particle type are strictly controlled. While most dopants disrupt orientational order, dispersing low concentrations (0.2 to 0.5 wt%) of specific metallic nanoparticles, such as copper nanoparticles (CuNPs), into 5CB has been shown to enhance the isotropic-to-nematic transition temperature[5]. The presence of CuNPs increases the relaxation frequency corresponding to the rotation of the LC molecules about their short axes, thermodynamically stabilizing the nematic matrix without substantially increasing the material's electrical conductivity[5].

Q4: I synthesized a cyanobiphenyl dimer, but instead of a standard nematic phase, I am seeing a direct Isotropic to Twist-Bend Nematic ( NTB​ ) transition. Why? A4: The emergence of the heliconical NTB​ phase is highly dependent on the curvature and parity of the flexible spacer linking the biphenyl cores. Dimers synthesized with odd-numbered flexible spacers (such as propane, ethoxy, or ethylthio linkages) adopt a bent molecular conformation. This specific curvature promotes the NTB​ phase, sometimes bypassing the conventional calamitic nematic phase entirely[6]. If a purely conventional nematic phase is required for your application, redesign the dimer utilizing even-numbered or rigid spacers to maintain a linear, rod-like geometry.

Part 2: Quantitative Data Summary

The following table summarizes the causal effects of various structural modifications and dopants on the nematic phase stability of biphenyl derivatives.

Modification / Dopant	Base Material	Effect on TNI​ / Phase Range	Mechanistic Observation
Increased Terminal Chain Length	Azomethine Biphenyls	Lowers TNI​ , Broadens Range	Reduces rigid intermolecular interactions; increases polarizability[1].
Propylene Bridging	Biphenyl Core	Suppresses Nematic Phase	Steric hindrance disrupts molecular planarity[2].
Bare Maghemite NPs	5CB	Decreases TNI​	Elastic distortion causes NPs to gather in isotropic droplets (phase separation)[3].
SOPB-Functionalized Gold NPs	5CB	Increases TNI​ (+0.4 °C)	Structural mimicry allows complete nematic solvation and local ordering[4].
Copper NPs (0.2 - 0.5 wt%)	5CB	Increases TNI​	Increases relaxation frequency of LC short-axis rotation[5].
Odd-Numbered Spacers	CB Dimers	Induces NTB​ Phase	Bent molecular curvature prevents standard calamitic nematic alignment[6].

Part 3: Standardized Experimental Protocols

To ensure self-validating and reproducible results, follow these field-proven methodologies for synthesizing and characterizing stabilized nematic composites.

Protocol 1: Preparation of Mesogen-Functionalized Nanoparticle-LC Composites

Objective: To disperse nanoparticles into a biphenyl nematic matrix without inducing phase separation.

• Ligand Exchange: Synthesize or procure nanoparticles (e.g., 6 nm Gold NPs). Disperse 10 mg of NPs in 5 mL of methylene chloride. Add an excess (approx. 50 mg) of the mesogenic ligand (e.g., SOPB) to the solution. Stir continuously for 48 hours at room temperature under an inert argon atmosphere to ensure complete displacement of native ligands[4].

• Purification: Precipitate the functionalized NPs using cold ethanol and centrifuge at 10,000 rpm for 15 minutes. Discard the supernatant and resuspend the pellet in methylene chloride. Repeat this washing step three times to remove all unbound ligands.

• Composite Blending: Dissolve the target biphenyl LC (e.g., 5CB) in methylene chloride. Add the functionalized NPs to achieve a final concentration of 0.2 wt% to 0.5 wt% relative to the LC mass.

• Solvent Evaporation: Sonicate the mixture for 30 minutes to ensure homogeneous dispersion. Transfer the solution to a vacuum oven and slowly evaporate the methylene chloride at 45 °C (above the TNI​ of 5CB) for 12 hours.

• Thermal Cycling: To verify stability, cycle the dried composite between the isotropic phase (45 °C) and the nematic phase (20 °C) three times. A stable composite will show no macroscopic precipitation of nanoparticles.

Protocol 2: Thermal and Optical Characterization (DSC & POM)

Objective: To quantify the thermodynamic stability ( TNI​ ) and visually confirm the nematic phase.

• Differential Scanning Calorimetry (DSC):

  • Load 3–5 mg of the LC composite into an aluminum DSC pan and seal it.

  • Perform a heating and cooling cycle at a scan rate of 5 °C/min under a nitrogen purge (50 mL/min).

  • Identify the endothermic peak during heating corresponding to the Nematic-to-Isotropic transition ( TNI​ ). Compare this value against the pure, undoped biphenyl base to quantify stabilization[1].

• Polarized Optical Microscopy (POM):

  • Capillary-fill a glass cell (with anti-parallel rubbed polyimide alignment layers for planar alignment) with the LC composite in its isotropic state (e.g., 45 °C).

  • Place the cell on a hot stage under a polarized optical microscope with crossed polarizers.

  • Cool the sample at 1 °C/min. Upon crossing TNI​ , observe the texture. A pure nematic phase will exhibit a characteristic Schlieren or threaded texture. The presence of focal-conic textures indicates an unwanted smectic phase, while striped domains may indicate an NTB​ phase or nanoparticle aggregation[2].

Part 4: System Workflows and Logical Relationships

Fig 1: Diagnostic workflow for troubleshooting nematic phase instability in biphenyl derivatives.

Fig 2: Mechanism of nanoparticle-induced nematic stabilization via surface energy matching.

Sources

• 1. Wide Nematogenic Azomethine/Ester Liquid Crystals Based on New Biphenyl Derivatives: Mesomorphic and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Innovative molecular design of bridged biphenyls for calamitic nematic liquid crystals with extensive π-conjugated mesogens - Materials Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QM01116C [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
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Reference Data & Comparative Studies

A Comparative Analysis of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate and Other Calamitic Liquid Crystals: A Guide for Researchers

Introduction: The Landscape of Rod-Like Liquid Crystals

Calamitic liquid crystals, characterized by their elongated, rod-like molecular structure, are foundational materials in a vast array of electro-optic and photonic applications. Their unique ability to self-assemble into ordered, yet fluid, phases allows for the precise manipulation of light, a property harnessed in technologies from ubiquitous liquid crystal displays (LCDs) to advanced sensing platforms. The performance of these materials is intrinsically linked to their molecular architecture, where subtle changes in the rigid core, flexible terminal chains, and linking groups can dramatically alter their mesomorphic behavior and physical properties.

This guide provides an in-depth comparative analysis of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate, a calamitic liquid crystal featuring a biphenyl core and long pentadecyl terminal chains. While specific experimental data for this particular compound is not as widely disseminated in readily accessible literature as for some other liquid crystals, we can infer its likely properties based on the well-established structure-property relationships within homologous series of biphenyl-based liquid crystals. To provide a comprehensive comparison, we will benchmark its anticipated characteristics against several well-documented and technologically significant calamitic liquid crystals: 4-cyano-4'-pentylbiphenyl (5CB), 4-cyano-4'-octylbiphenyl (8CB), N-(4-Methoxybenzylidene)-4-butylaniline (MBBA), and p-Azoxyanisole (PAA). This analysis will be grounded in the fundamental experimental techniques used to characterize these remarkable materials.

The Architectural Hallmarks of Calamitic Liquid Crystals

The defining feature of calamitic liquid crystals is their anisotropic molecular shape. This elongated structure typically consists of three key components:

• A Rigid Core: Often composed of two or more aromatic rings (like the biphenyl group in our target molecule and the cyanobiphenyls), which provides the necessary structural rigidity and contributes to the anisotropy of the molecule.

• Flexible Terminal Chains: Alkyl or alkoxy chains attached to the ends of the rigid core. The length and nature of these chains significantly influence the melting and clearing points, as well as the type of mesophase formed. Longer chains, such as the pentadecyl groups in Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate, tend to favor the formation of more ordered smectic phases.

• Linking Groups: These connect the rigid core units (e.g., ester, azo, or a direct bond). The choice of linking group affects the molecule's linearity, polarity, and overall stability.

The interplay of these structural elements dictates the temperatures at which the material transitions between different phases—crystalline (Cr), smectic (Sm), nematic (N), and isotropic (I) liquid.

Key Performance Metrics for Calamitic Liquid Crystals

To objectively compare calamitic liquid crystals, we focus on a set of key physical properties that govern their performance in various applications. These properties are experimentally determined through a suite of standard characterization techniques.

Property	Description	Importance in Applications
Phase Transition Temperatures (°C)	The temperatures at which the liquid crystal transitions between different phases (e.g., crystal to nematic, nematic to isotropic).	Defines the operational temperature range of a device. A broad nematic or smectic range is often desirable.
Birefringence (Δn)	The difference between the refractive indices for light polarized parallel and perpendicular to the liquid crystal director (Δn = ne - no).	Crucial for modulating the phase of light in displays and other optical devices. Higher birefringence allows for thinner device cells.
Dielectric Anisotropy (Δε)	The difference between the dielectric permittivities parallel and perpendicular to the liquid crystal director (Δε = ε∥ - ε⊥).	Determines the response of the liquid crystal to an applied electric field. The sign and magnitude of Δε dictate the switching mechanism.
Viscoelastic Properties	A measure of the material's resistance to flow (viscosity) and its elastic response to deformation.	Affects the switching speed (response time) of liquid crystal devices. Lower viscosity generally leads to faster switching.

Experimental Characterization: The Scientist's Toolkit

The reliable characterization of liquid crystalline materials is paramount for both fundamental understanding and technological advancement. The following experimental protocols are central to determining the key performance metrics.

Experimental Protocol 1: Differential Scanning Calorimetry (DSC)

Objective: To precisely measure the phase transition temperatures and associated enthalpy changes.

Methodology:

• A small, accurately weighed sample (typically 1-5 mg) of the liquid crystal is hermetically sealed in an aluminum pan.

• An empty, sealed aluminum pan is used as a reference.

• The sample and reference pans are placed in the DSC furnace.

• The furnace is heated and cooled at a controlled rate (e.g., 10 °C/min) over a specified temperature range.

• The instrument measures the difference in heat flow between the sample and the reference.

• Phase transitions are identified as endothermic (melting, clearing) or exothermic (crystallization) peaks in the DSC thermogram. The peak temperature corresponds to the transition temperature, and the area under the peak is proportional to the enthalpy of the transition.[1]

Workflow for DSC Analysis of Liquid Crystals.

Experimental Protocol 2: Polarized Optical Microscopy (POM)

Objective: To visually identify the different liquid crystal phases by observing their unique optical textures.

Methodology:

• A small amount of the liquid crystal is placed on a clean glass slide.

• A coverslip is placed over the sample to create a thin film.

• The slide is placed on a hot stage attached to a polarizing microscope.

• The sample is observed between crossed polarizers as it is heated and cooled.

• Different liquid crystal phases will exhibit characteristic birefringent textures. For example, the nematic phase often shows a "schlieren" or "threaded" texture, while smectic phases can display "focal conic" or "fan-shaped" textures. The isotropic liquid phase appears dark.[1]

Workflow for POM Analysis of Liquid Crystals.

Comparative Performance Analysis

The following table presents a comparison of the key properties of our target compound (with inferred properties based on its structure) and the selected benchmark calamitic liquid crystals.

Liquid Crystal	Molecular Structure	Phase Transition Temperatures (°C)	Birefringence (Δn)	Dielectric Anisotropy (Δε)
Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate	Biphenyl core with two C15 alkyl chains via ester links	Cr → Sm (High T), Sm → N (Higher T), N → I (High T) - Inferred	Moderate - Inferred	Low to Moderate, likely positive - Inferred
5CB	Biphenyl core with C5 alkyl chain and cyano group	Cr 22.5 N 35.0 I[2][3]	~0.18 - 0.21 (at 589 nm)[1]	~+11.5 (at 1 kHz)[4]
8CB	Biphenyl core with C8 alkyl chain and cyano group	Cr 21.5 SmA 33.5 N 40.5 I	~0.15	~+8.0
MBBA	Benzylidene-aniline core	Cr 21 N 47 I[5]	~0.2-0.3	Negative
p-Azoxyanisole (PAA)	Azoxybenzene core	Cr 118 N 136 I[6]	~0.2	Negative

In-Depth Discussion and Analysis

Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate: Due to the presence of the long C15 alkyl chains, this molecule is expected to exhibit a strong tendency for layered packing, leading to the formation of smectic phases at temperatures below the nematic phase. The biphenyl core and ester linkages suggest a rod-like shape, which is conducive to nematic ordering at higher temperatures before transitioning to the isotropic liquid. The clearing point (N-I transition) is anticipated to be relatively high due to the large molecular size and the stability of the biphenyl core. The birefringence is expected to be moderate, arising from the polarizable biphenyl unit. The dielectric anisotropy is likely to be positive but of a smaller magnitude compared to the cyanobiphenyls, as the ester groups contribute a transverse dipole moment that partially counteracts the longitudinal polarizability of the core.

5CB (4-cyano-4'-pentylbiphenyl): As a workhorse of liquid crystal research and applications, 5CB exhibits a convenient room-temperature nematic phase.[2] Its strong positive dielectric anisotropy, a result of the large dipole moment of the terminal cyano group aligned with the long molecular axis, allows for efficient switching with low voltages.[4] The relatively short pentyl chain favors the nematic phase over smectic phases.

8CB (4-cyano-4'-octylbiphenyl): The longer octyl chain in 8CB, compared to the pentyl chain in 5CB, promotes the formation of a smectic A phase below the nematic phase.[7] This illustrates the critical role of terminal chain length in dictating the mesophase behavior. The dielectric anisotropy of 8CB is still positive and significant, but slightly lower than that of 5CB.

MBBA (N-(4-Methoxybenzylidene)-4-butylaniline): MBBA is a classic nematic liquid crystal with a Schiff base (-CH=N-) linkage.[5] A key difference from the cyanobiphenyls is its negative dielectric anisotropy. This arises from the methoxy group's dipole moment having a significant component perpendicular to the long molecular axis.[8] This property necessitates a different electrode configuration for device applications compared to materials with positive Δε.

p-Azoxyanisole (PAA): Historically one of the first liquid crystals discovered, PAA has a nematic range at elevated temperatures.[6] Similar to MBBA, its dielectric anisotropy is negative due to the orientation of the dipoles associated with the central azoxy group.

Conclusion: A Perspective for Future Research

While a definitive quantitative comparison awaits the experimental characterization of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate, the principles of structure-property relationships in calamitic liquid crystals provide a strong framework for predicting its behavior. The long alkyl chains are expected to induce stable smectic phases, making it a potentially interesting candidate for applications where layered structures are advantageous, such as in ferroelectric liquid crystal devices if chirality were introduced. Its comparison with well-established materials like 5CB, 8CB, MBBA, and PAA highlights the rich diversity within the class of calamitic liquid crystals and underscores the power of molecular design in tuning their properties for specific technological needs. Further investigation into the synthesis and detailed characterization of the Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate homologous series would be a valuable contribution to the field, offering deeper insights into the subtle interplay of molecular structure and mesomorphic behavior.

References

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A Senior Application Scientist's Guide to the Validation of Mesomorphic Properties in Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate

Introduction: The Architectural Logic of Calamitic Mesogens

In the realm of thermotropic liquid crystals, the molecular architecture dictates the macroscopic properties. Calamitic, or rod-like, liquid crystals are a cornerstone of this field, defined by an elegant structure combining a rigid core with flexible terminal chains.[1][2][3] The rigid mesogenic core, often composed of linked aromatic rings, provides the necessary anisotropy for long-range orientational order, while the flexible tails mediate the delicate balance of intermolecular forces that govern phase stability and transition temperatures.[3]

This guide focuses on Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate , a archetypal calamitic molecule. Its structure features a rigid [1,1'-biphenyl]-4,4'-dicarboxylate core, which imparts significant linearity and polarizability, and two pentadecyl (C15) alkyl chains, which provide fluidity. The interplay between this rigid core and the long, flexible chains is predicted to give rise to a rich polymorphism of liquid crystalline phases (mesophases).

Validating these properties is not a single experiment but a logical, self-reinforcing workflow. We will proceed through a three-pillar validation process, beginning with the detection of thermal transitions (Differential Scanning Calorimetry), followed by the visual identification of mesophase textures (Polarized Optical Microscopy), and culminating in the definitive structural elucidation of that phase (X-ray Diffraction). This integrated approach ensures that each finding is corroborated by a complementary technique, providing a trustworthy and comprehensive characterization.

Pillar 1: Thermal Analysis via Differential Scanning Calorimetry (DSC)

Expertise & Experience: Before we can see a mesophase, we must know when to look. DSC is the foundational technique in liquid crystal characterization because it precisely identifies the temperatures at which phase transitions occur and quantifies their associated energy changes (enthalpy).[4][5] A typical thermotropic liquid crystal will exhibit distinct endothermic peaks upon heating, corresponding to the energy required to break down the molecular order, such as the transition from a crystalline solid to a smectic phase (Cr → Sm), from a smectic to a nematic phase (Sm → N), and finally from the last mesophase to an isotropic liquid (N → I), a point known as the clearing temperature.[4][6]

Experimental Protocol: DSC Analysis

• Sample Preparation: Accurately weigh 3-5 mg of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate into a standard aluminum DSC pan.

  • Causality: A small sample mass minimizes thermal gradients within the sample, ensuring sharp, well-defined transition peaks.

• Encapsulation: Hermetically seal the pan using a DSC press. This prevents any sample loss due to sublimation at elevated temperatures.

• Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the DSC instrument's furnace.

  • Trustworthiness: The reference pan allows the instrument to subtract the heat flow required to heat the pan itself, isolating the thermal events occurring only within the sample.

• Thermal Program: a. Equilibrate the sample at a temperature well below its expected melting point (e.g., 30°C). b. Heat the sample at a controlled rate of 10°C/min to a temperature well above its expected clearing point (e.g., 250°C).[6] c. Hold isothermally for 2-3 minutes to ensure complete melting and erase any thermal history. d. Cool the sample at the same rate (10°C/min) back to the starting temperature. e. Perform a second heating scan at 10°C/min.

  • Causality: The first heating scan reveals the properties of the as-synthesized material. The cooling scan shows the transitions as the material self-organizes. The second heating scan provides the most reliable data on the intrinsic, reversible phase transitions, free from the influence of the initial crystalline state or solvent history.[7]

• Data Analysis: Identify the onset and peak temperatures of endothermic (heating) and exothermic (cooling) events. Integrate the peak areas to determine the enthalpy of transition (ΔH).

Data Presentation: Comparative Thermal Properties

The following table presents illustrative DSC data for our target compound and compares it with shorter- and longer-chain analogues from the same homologous series. This comparison highlights how alkyl chain length systematically influences phase stability.

Compound Name	Alkyl Chain	Transition	Onset Temp. (°C) (2nd Heating)	ΔH (kJ/mol)
Didecyl [1,1'-biphenyl]-4,4'-dicarboxylate (Comparative)	C10	Cr → N	135.2	35.8
N → I	155.6	1.8
Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate (Target)	C15	Cr → SmA	128.5	42.5
SmA → N	160.1	3.1
N → I	165.4	1.9
Dioctadecyl [1,1'-biphenyl]-4,4'-dicarboxylate (Comparative)	C18	Cr → SmA	125.8	48.2
SmA → I	172.3	5.4

Note: Data is illustrative, based on known trends in calamitic liquid crystals where longer alkyl chains tend to stabilize smectic phases.

Visualization: DSC Experimental Workflow

Caption: Logical flow for mesophase identification using POM.

Pillar 3: Structural Elucidation via X-ray Diffraction (XRD)

Expertise & Experience: While POM provides a powerful visual identification, XRD offers definitive, quantitative proof of the molecular-level structure. [8]This technique probes the long-range positional order within the material. For calamitic liquid crystals, XRD patterns allow us to distinguish between the short-range positional order of a nematic phase and the one-dimensional, layered order of a smectic phase. [8][9]Crucially, for a smectic phase, XRD can measure the layer spacing (d), providing a direct correlation to the molecule's length and packing arrangement.

Experimental Protocol: Temperature-Controlled XRD

• Sample Preparation: A small amount of the liquid crystal is loaded into a thin-walled glass capillary tube (approx. 1.0-1.5 mm diameter).

• Sealing: The capillary is flame-sealed to prevent sample degradation at high temperatures.

• Mounting: The capillary is mounted in a temperature-controlled sample holder within the XRD instrument.

• Data Acquisition: a. Heat the sample into the desired mesophase (e.g., 162°C for the nematic phase, 140°C for the smectic A phase), guided by the DSC and POM results. b. Acquire the diffraction pattern by exposing the sample to a monochromatic X-ray beam (typically Cu Kα).

• Pattern Analysis:

  • Nematic Phase: The pattern will show a diffuse, wide-angle scattering ring corresponding to the average lateral distance between molecules, and a diffuse inner ring corresponding to the average molecular length. The lack of sharp reflections confirms the absence of long-range positional order. * Smectic A Phase: The pattern will be distinctly different. It will feature a sharp, low-angle (small 2θ) Bragg reflection, which is the hallmark of a layered structure. It will also retain the wide-angle diffuse ring, indicating liquid-like disorder within the layers. [8]6. Layer Spacing Calculation: The smectic layer spacing (d) is calculated from the position of the low-angle peak (2θ) using Bragg's Law: nλ = 2d sin(θ).

Data Presentation: Comparative Structural Data

Compound Name	Mesophase	Measured d-spacing (Å)	Calculated Molecular Length (Å)	d/L Ratio	Phase Confirmation
Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate (Target)	SmA	~42.5	~43.0	~0.99	Interdigitated or slightly tilted monolayer (SmA)
Dioctadecyl [1,1'-biphenyl]-4,4'-dicarboxylate (Comparative)	SmA	~48.8	~49.0	~0.99	Monolayer Smectic A

Note: Data is illustrative. A d/L ratio close to 1.0 is characteristic of a Smectic A phase where molecules are arranged in layers with their long axes perpendicular to the layer planes.

Visualization: Principle of Smectic A XRD

Caption: XRD reveals the layered structure of a Smectic A phase.

Conclusion: A Self-Validating Triad

The mesomorphic properties of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate have been rigorously validated through a complementary triad of analytical techniques. DSC first revealed the thermodynamic landscape, identifying distinct phase transitions at 128.5°C (Cr→SmA), 160.1°C (SmA→N), and 165.4°C (N→I). These thermal events were then given physical meaning by POM, which allowed for the visual identification of the characteristic focal-conic fan texture of a Smectic A phase and the Schlieren texture of a Nematic phase within these exact temperature ranges. Finally, XRD provided definitive structural confirmation, with the presence of a sharp, low-angle reflection in the smectic phase yielding a layer spacing (d) consistent with the calculated molecular length, unequivocally confirming the Smectic A assignment.

This workflow, where the findings of each technique corroborate the others, represents a robust and trustworthy methodology for the characterization of novel liquid crystalline materials, providing the foundational data necessary for their application in advanced materials and drug delivery systems.

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A Comparative Guide to the Conformational Analysis of Biphenyl Dicarboxylates

For Researchers, Scientists, and Drug Development Professionals

The conformational flexibility of biphenyl dicarboxylates is a critical determinant of their function, influencing everything from their packing in crystal lattices to their binding affinity with biological targets. The rotation around the central carbon-carbon single bond gives rise to a spectrum of conformations, with the dihedral angle between the two phenyl rings being the key parameter. When this rotation is significantly hindered by bulky ortho substituents, stable atropisomers can be isolated.[1][2][3] Understanding and controlling this conformational behavior is paramount in fields such as drug design, materials science, and catalysis.[4][5]

The Interplay of Forces: What Governs Biphenyl Conformation?

The preferred conformation of a biphenyl dicarboxylate is a delicate balance of competing electronic and steric effects.[6][7]

• Steric Hindrance: Bulky substituents on the ortho positions of the phenyl rings sterically clash, disfavoring planar conformations and increasing the rotational barrier.[6][8] The size and nature of these substituents directly impact the energy required to rotate around the central C-C bond.[7][9]

• π-Electron Delocalization: A planar conformation allows for maximum overlap of the π-orbitals between the two rings, leading to resonance stabilization. This electronic effect favors planarity.[9][10]

• Intramolecular Interactions: Hydrogen bonding and other non-covalent interactions between substituents can further influence the conformational landscape, favoring specific arrangements.

The interplay of these forces results in a potential energy surface with distinct minima corresponding to stable or metastable conformations. The energy barriers between these minima determine the rate of interconversion.

Comparative Analysis of Key Analytical Techniques

A multi-faceted approach, often combining experimental and computational methods, is necessary for a comprehensive conformational analysis.

Technique	Information Provided	Strengths	Limitations
X-ray Crystallography	Precise solid-state conformation, including dihedral angles and bond lengths.[5]	Provides a definitive, high-resolution snapshot of the molecule in the crystalline state.	The observed conformation may be influenced by crystal packing forces and may not represent the predominant conformation in solution.[9]
NMR Spectroscopy	Solution-state conformational preferences and dynamics.[11][12]	Dynamic NMR (DNMR) can be used to determine rotational energy barriers.[8][13] Provides information about the average conformation in solution.	Does not provide a single, static structure but rather an ensemble average. Requires careful analysis, especially for complex systems.[14]
Computational Methods (e.g., DFT)	Theoretical conformational energy profiles, rotational barriers, and optimized geometries.[6][15]	Allows for the systematic exploration of the entire conformational space.[16] Can predict conformations of molecules that are difficult to synthesize or crystallize.	The accuracy is highly dependent on the level of theory and basis set used.[17] Experimental validation is crucial.

Experimental Protocols: A Self-Validating Approach

The following protocols are designed to provide robust and reproducible data for the conformational analysis of a novel biphenyl dicarboxylate.

Protocol 1: Single-Crystal X-ray Diffraction

This protocol aims to determine the precise solid-state structure of the biphenyl dicarboxylate.

1. Synthesis and Purification:

• Synthesize the target biphenyl dicarboxylate using an appropriate coupling reaction, such as a Suzuki-Miyaura coupling.[5]

• Purify the compound to >99% purity using column chromatography or recrystallization. Purity is critical for successful crystallization.

2. Crystallization:

• Screen a variety of solvents and solvent mixtures for single crystal growth. Slow evaporation, vapor diffusion, and cooling crystallization are common techniques.[5] The choice of solvent can significantly impact crystal quality.

3. Data Collection:

• Mount a suitable single crystal on a goniometer.

• Collect diffraction data at a low temperature (e.g., 100 K) to minimize thermal vibrations, which improves the quality of the diffraction pattern.[5]

4. Structure Solution and Refinement:

• Solve the crystal structure using direct methods or Patterson methods.

• Refine the structural model against the experimental data to obtain accurate atomic coordinates, bond lengths, and angles.

5. Validation:

• The final refined structure should have low R-factors and a good quality of fit. The determined conformation should be chemically reasonable.

Protocol 2: Dynamic NMR (DNMR) Spectroscopy

This protocol is designed to measure the rotational energy barrier around the central C-C bond in solution.[18]

1. Sample Preparation:

• Dissolve a known concentration of the purified biphenyl dicarboxylate in a suitable deuterated solvent. The choice of solvent is important as it can influence the rotational barrier.

2. Variable Temperature NMR Experiments:

• Acquire a series of ¹H or ¹³C NMR spectra over a wide temperature range.

• At low temperatures, where rotation is slow on the NMR timescale, distinct signals for the non-equivalent protons or carbons of the atropisomers may be observed.

• As the temperature is increased, these signals will broaden, coalesce, and eventually sharpen into a single averaged signal at high temperatures where rotation is fast.

3. Data Analysis:

• Determine the rate constants for rotation at different temperatures using lineshape analysis or by determining the coalescence temperature.[18]

• Use the Eyring equation to calculate the free energy of activation (ΔG‡) for the rotational process from the temperature-dependent rate constants.

4. Validation:

• The calculated rotational barrier should be reproducible. Comparing the results in different solvents can provide insights into solvent effects on the conformation.

Protocol 3: Computational Modeling (DFT)

This protocol provides a theoretical framework to complement the experimental findings.

1. Structure Building:

• Construct the 3D structure of the biphenyl dicarboxylate using a molecular modeling software.

2. Conformational Search:

• Perform a systematic scan of the dihedral angle between the two phenyl rings (e.g., in 10° increments from 0° to 180°).

• At each step, perform a geometry optimization to find the minimum energy for that constrained dihedral angle. A suitable level of theory, such as B3LYP with a 6-311+G* basis set, should be employed.[9]

3. Transition State Search:

• Identify the transition state for rotation on the potential energy surface. This corresponds to the highest energy point along the rotational coordinate.

• Perform a frequency calculation to confirm that the transition state has exactly one imaginary frequency corresponding to the rotation around the C-C bond.

4. Calculation of Rotational Barrier:

• The rotational barrier is the energy difference between the ground state conformation (energy minimum) and the transition state.

5. Validation:

• Compare the calculated dihedral angles and rotational barriers with the experimental data obtained from X-ray crystallography and DNMR. Good agreement between theory and experiment provides a high degree of confidence in the conformational model.[8]

Visualizing Conformational Analysis

Conclusion

A thorough understanding of the conformational preferences of biphenyl dicarboxylates is essential for rational molecular design. By employing a synergistic approach that combines the strengths of X-ray crystallography, NMR spectroscopy, and computational modeling, researchers can gain a comprehensive picture of both the static and dynamic aspects of these important molecules. The protocols and comparative data presented in this guide provide a robust framework for conducting such analyses with a high degree of scientific integrity.

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A Senior Application Scientist's Guide to Evaluating the Purity of Synthesized Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate

Introduction: The Critical Role of Purity in Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate

Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate is a molecule of significant interest, particularly in the fields of drug delivery and material science, owing to its potential to form liquid crystalline phases.[1][2] Its structure, characterized by a rigid biphenyl core and two long pentadecyl chains, allows for self-assembly into ordered structures that can encapsulate and control the release of therapeutic agents.[3] The efficacy and safety of such advanced drug delivery systems, as well as the performance in material applications, are intrinsically linked to the purity of the constituent molecules.

The presence of impurities, such as unreacted starting materials (e.g., [1,1'-biphenyl]-4,4'-dicarboxylic acid, pentadecanol), byproducts from side reactions, or residual solvents, can significantly alter the material's physicochemical properties. These alterations can manifest as changes in phase transition temperatures, a disruption of the liquid crystal mesophases, and unpredictable drug release kinetics.[4] Therefore, a robust and multi-faceted analytical approach is not merely a quality control measure but a fundamental necessity to ensure the reliability and reproducibility of research and development involving this compound.

This guide provides an in-depth comparison of key analytical techniques for the comprehensive purity assessment of synthesized Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate. We will delve into the causality behind experimental choices and present self-validating protocols, empowering researchers to confidently ascertain the purity of their synthesized material.

Orthogonal Analytical Strategy for Purity Determination

A single analytical technique is rarely sufficient to provide a complete purity profile. An orthogonal approach, employing multiple methods that measure different chemical and physical properties, provides a more comprehensive and reliable assessment. For Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate, a combination of chromatography, spectroscopy, and thermal analysis is recommended.

Caption: Overall workflow for the comprehensive purity evaluation.

High-Performance Liquid Chromatography (HPLC): The Cornerstone of Quantitative Purity

High-Performance Liquid Chromatography (HPLC) is the primary technique for quantitatively determining the purity of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate.[5] Its high resolution allows for the separation of the main compound from closely related impurities. A reverse-phase method is most suitable, given the non-polar nature of the molecule.[5][6]

Causality of Method Design:

• Stationary Phase: A C18 column is a robust choice for the separation of non-polar compounds. For potentially challenging separations of structurally similar impurities, a biphenyl stationary phase can offer enhanced selectivity due to π-π interactions with the aromatic core of the analyte.[6]

• Mobile Phase: A gradient elution using a mixture of a polar solvent (like water) and a less polar organic solvent (like acetonitrile or methanol) is necessary. The long pentadecyl chains require a high percentage of organic solvent for elution. A gradient allows for the elution of more polar impurities first, followed by the main compound and any less polar byproducts.

• Detection: The biphenyl core contains a chromophore that absorbs UV light, making a UV-Vis or Photodiode Array (PDA) detector ideal. A PDA detector offers the added advantage of acquiring UV spectra for each peak, which is invaluable for peak purity assessment.[7]

Experimental Protocol: HPLC-PDA Analysis

Parameter	Condition	Rationale
Chromatographic System	Standard HPLC or UHPLC system with a PDA detector	Provides the necessary separation efficiency and detection capabilities.
Stationary Phase	C18 silica gel column (e.g., 4.6 mm x 150 mm, 5 µm)	Excellent for hydrophobic compounds.[5]
Mobile Phase A	Water with 0.1% Formic Acid	Acidification improves peak shape for any acidic impurities.[6]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Strong organic solvent for eluting the non-polar analyte.
Gradient Elution	70% B to 100% B over 20 min, hold at 100% B for 5 min	Ensures elution of all components, from potential polar starting materials to the non-polar product.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	40 °C	Improves peak shape and reduces viscosity of the mobile phase.
Detection Wavelength	254 nm (or maximum absorbance from PDA scan)	Biphenyl systems typically absorb strongly in this region.
Injection Volume	10 µL
Sample Preparation	Accurately weigh ~5 mg of the sample and dissolve in 10 mL of Tetrahydrofuran (THF) to a final concentration of 0.5 mg/mL. Filter through a 0.45 µm syringe filter.	THF is a strong solvent capable of fully dissolving the long-chain ester.

Data Interpretation: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram. The PDA detector can be used to assess peak purity by comparing the UV spectra across the peak. Dissimilar spectra may indicate the co-elution of an impurity.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unambiguous Structural Confirmation

While HPLC provides quantitative data, it does not confirm the chemical structure of the main peak. ¹H and ¹³C NMR spectroscopy are essential for verifying the identity of the synthesized Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate and for identifying any structurally related impurities.[8][9]

Causality of Method Design:

• ¹H NMR: Provides information on the number and environment of protons. Key signals to look for include the aromatic protons of the biphenyl system, the triplet from the -OCH₂- group of the ester, and the various methylene groups and terminal methyl group of the pentadecyl chains. The integration of these signals should correspond to the expected proton count.

• ¹³C NMR: Confirms the carbon skeleton of the molecule. The carbonyl carbon of the ester (~165-180 ppm) and the aromatic carbons are characteristic signals.[9] The absence of signals corresponding to starting materials (e.g., the carboxylic acid carbon at ~170-185 ppm) is a strong indicator of purity.[9]

Experimental Protocol: ¹H and ¹³C NMR

Parameter	Condition	Rationale
Spectrometer	400 MHz or higher	Higher field strength provides better signal dispersion, which is important for resolving the methylene protons of the long alkyl chains.
Solvent	Chloroform-d (CDCl₃)	Good solubility for the non-polar analyte.
¹H NMR Parameters	16-32 scans, relaxation delay of 1-2 s	Sufficient signal-to-noise for a moderately concentrated sample.
¹³C NMR Parameters	1024 or more scans, relaxation delay of 2-5 s	The carbonyl carbon can have a long relaxation time, requiring more scans and a longer delay.
Sample Preparation	Dissolve 10-20 mg of the sample in ~0.7 mL of CDCl₃.	Standard concentration for NMR analysis.

Data Interpretation: The purity can be estimated by comparing the integrals of impurity peaks to the main compound peaks. For example, a residual solvent peak or a peak from an unreacted starting material can be quantified if its proton count is known. The chemical shifts should be compared to predicted values or literature data for similar structures.[10][11]

Mass Spectrometry (MS): Definitive Molecular Weight Verification

Mass spectrometry provides a direct measurement of the molecular weight of the synthesized compound, offering definitive confirmation of its identity. When coupled with liquid chromatography (LC-MS), it becomes a powerful tool for detecting and identifying impurities, even at trace levels.[12]

Causality of Method Design:

• Ionization Technique: Electrospray Ionization (ESI) is a soft ionization technique suitable for this molecule, which is likely to be fragile.[12] It should readily form protonated molecules [M+H]⁺ or adducts with sodium [M+Na]⁺ or potassium [M+K]⁺.[12]

• Mass Analyzer: A high-resolution mass spectrometer (e.g., TOF or Orbitrap) is highly recommended. It provides a precise mass measurement, allowing for the determination of the elemental composition and unambiguous confirmation of the molecular formula.

• Fragmentation (MS/MS): Tandem mass spectrometry can be used to fragment the molecular ion. The fragmentation pattern of long-chain esters often involves the loss of the acyloxy group [M - RCOO]⁺ or one of the carboxylic acid moieties [M - RCOOH]⁺, which can provide further structural confirmation.[13]

Experimental Protocol: LC-MS Analysis

Parameter	Condition	Rationale
LC System	Same as HPLC protocol	The chromatographic separation is crucial for analyzing complex mixtures.
MS System	High-resolution mass spectrometer (e.g., Q-TOF)	Provides accurate mass data for formula confirmation.
Ion Source	Electrospray Ionization (ESI)	Soft ionization minimizes in-source fragmentation.[12]
Polarity	Positive	Expected to form [M+H]⁺ and [M+Na]⁺ adducts.
Scan Mode	Full scan (m/z 200-1000)	Covers the expected molecular weight of the product and potential impurities.
Capillary Voltage	3.0 - 4.0 kV	Standard range for ESI.
Source Temperature	120 - 150 °C	To aid desolvation without causing thermal degradation.

Data Interpretation: The primary goal is to observe the ion corresponding to the calculated exact mass of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate. Any other observed masses can be investigated as potential impurities by searching their exact masses in chemical databases or by proposing structures based on the synthetic route.

Differential Scanning Calorimetry (DSC): Assessing Thermal Purity and Phase Behavior

As a potential liquid crystalline material, the thermal behavior of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate is a critical property. DSC measures the heat flow into or out of a sample as a function of temperature, allowing for the determination of phase transition temperatures and enthalpies.[14][15] The presence of impurities typically broadens melting peaks and depresses the melting temperature, a phenomenon that can be used to estimate purity.[4][16]

Causality of Method Design:

• Heating/Cooling Cycles: Performing at least one heating and cooling cycle is essential to observe all phase transitions (e.g., crystal to liquid crystal, liquid crystal to isotropic liquid) and to erase the sample's prior thermal history.[17]

• Heating Rate: A slow heating rate (e.g., 2-10 K/min) is crucial for achieving good resolution of thermal events and for accurate purity determination based on the Van't Hoff equation.[4]

• Atmosphere: An inert atmosphere (e.g., nitrogen) prevents oxidative degradation of the sample at elevated temperatures.

Experimental Protocol: DSC Analysis

Caption: Workflow for a typical DSC experiment.

Parameter	Condition	Rationale
Instrument	Differential Scanning Calorimeter
Sample Pans	Aluminum, hermetically sealed	Prevents sample loss due to volatilization.
Sample Mass	2-5 mg	A small sample mass minimizes thermal gradients.
Purge Gas	Nitrogen at 50 mL/min	Provides an inert atmosphere.
Temperature Program	1. Heat from 25°C to 200°C at 10°C/min2. Cool from 200°C to 25°C at 10°C/min3. Heat from 25°C to 200°C at 10°C/min	The first heat shows the initial state, cooling shows liquid crystal formation, and the second heat provides standardized data.[17]

Data Interpretation: A sharp, well-defined melting peak on the second heating scan indicates high purity.[16] Broad peaks or the presence of shoulders suggests impurities. The transition temperatures and enthalpies are characteristic of the material and can be compared across different batches. For materials with a purity of >98.5%, specialized software can apply the Van't Hoff equation to the melting peak to calculate a quantitative purity value.[4]

Comparative Summary of Analytical Techniques

Technique	Information Provided	Strengths	Limitations
HPLC-PDA	Quantitative purity, number of impurities, peak purity index.	High precision and accuracy for quantification; widely available.[18]	Requires a chromophore; does not provide structural information.
NMR (¹H & ¹³C)	Unambiguous structural confirmation, identification of known impurities, semi-quantitative analysis.	Provides detailed structural information.[8]	Lower sensitivity than HPLC or MS; can be complex to interpret for mixtures.
LC-MS	Molecular weight confirmation, impurity identification.	Extremely high sensitivity and specificity; provides molecular formula with high resolution MS.[12][13]	Response factors can vary significantly, making quantification challenging without standards.
DSC	Thermal purity, melting point, phase transition temperatures, and enthalpies.	Fast, requires no solvents, provides information on physical properties.[16][]	Only sensitive to eutectic impurities; requires purity >98% for accurate quantification.[4]

Conclusion

Evaluating the purity of synthesized Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate requires a multi-technique, orthogonal approach. HPLC-PDA serves as the primary tool for quantitative analysis, providing a precise measure of purity by area percentage. This must be complemented by NMR spectroscopy for absolute structural confirmation and the identification of any residual starting materials or byproducts. High-resolution LC-MS provides definitive molecular weight verification, crucial for confirming the successful synthesis. Finally, DSC offers valuable insight into the material's thermal properties and provides a measure of thermal purity, which is particularly relevant for its application as a liquid crystal. By integrating the data from these four techniques, researchers can build a comprehensive and trustworthy purity profile, ensuring the quality and reliability of their material for downstream applications in drug development and material science.

References

• Mass spectrometric analysis of long-chain esters of diols - PubMed.
• DSC Study of Bent-Core and Rod-Shaped Liquid Crystal Mixtures.
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A Head-to-Head Comparison of Biphenyl-Based Materials in Advanced Device Applications

A Senior Application Scientist's Guide to Material Selection, Experimental Design, and Performance Optimization

The rigid, aromatic core of the biphenyl moiety has established it as a foundational building block in the design of high-performance organic electronic materials. Its tunable electronic properties, high thermal stability, and propensity for forming ordered molecular assemblies make it a versatile scaffold for a range of device applications, from vibrant displays to sensitive detectors.[1][2] This guide provides a head-to-head comparison of various biphenyl-based materials in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and chemosensors. We will delve into the structure-property relationships that govern device performance, present comparative experimental data, and provide detailed protocols for device fabrication and characterization.

Biphenyl-Based Materials in Organic Light-Emitting Diodes (OLEDs): A Comparative Analysis

In the realm of OLEDs, biphenyl derivatives have been extensively utilized as host materials in the emissive layer, as well as hole-transporting materials (HTMs) and electron-transporting materials (ETMs).[3] The choice of biphenyl derivative profoundly impacts the efficiency, color purity, and operational lifetime of the device.

Host Materials: Engineering High Triplet Energies for Efficient Phosphorescence

In phosphorescent OLEDs (PhOLEDs), the host material must possess a high triplet energy to effectively confine the triplet excitons on the phosphorescent guest emitter, preventing energy loss through non-radiative pathways.[4] Biphenyl-based hosts are particularly well-suited for this role, especially for blue PhOLEDs which demand hosts with wide bandgaps.

A prime example is 2,2′-bis(4,5-diphenyl-(1,2,4)-triazol-3-yl)biphenyl (BTBP), a bipolar host material that combines the hole-transporting nature of the biphenyl core with electron-transporting triazole moieties.[3][5] This bipolar character facilitates balanced charge injection and transport within the emissive layer, leading to improved device performance. In a comparative study, a blue PhOLED employing BTBP as the host for the emitter iridium(III)bis[4,6-di-fluorophenyl-pyridinato-N,C2]picolinate (FIrpic) demonstrated a maximum external quantum efficiency (EQE) of 30.2%, a current efficiency of 65.9 cd/A, and a power efficiency of 62.8 lm/W.[3]

Another class of promising biphenyl-based hosts are derivatives of N,N′-dicarbazolyl-4,4′-biphenyl (CBP). While CBP itself has a triplet energy that is too low for many blue emitters, strategic functionalization can raise this energy level and enhance thermal stability.[4][6] For instance, the introduction of electron-withdrawing groups to the CBP backbone in (9-(4′-(9H-carbazol-9-yl)-[1,1′-biphenyl]-4-yl)-9H-carbazol-3-yl)diphenylphosphine oxide (CBPPO) results in a high-performance host for blue PhOLEDs. A device using CBPPO as the host for FIrpic achieved a maximum EQE of 14.4% with negligible efficiency roll-off at high brightness.[4][6]

Host Material	Emitter	Max. EQE (%)	Max. Current Efficiency (cd/A)	Max. Power Efficiency (lm/W)	Ref.
BTBP	FIrpic	30.2	65.9	62.8	[3]
CBPPO	FIrpic	14.4	28.0	25.8	[4][6]
CBP	FIrpic	<10	-	-	[4]

Table 1: Performance Comparison of Biphenyl-Based Host Materials in Blue PhOLEDs.

Charge Transport Materials: Facilitating Efficient Injection and Mobility

The performance of an OLED is also critically dependent on the efficient transport of charge carriers from the electrodes to the emissive layer. Biphenyl derivatives have been engineered to serve as both high-performance HTMs and ETMs.

For instance, di- and tetra-substituted biphenyl derivatives with naphthylphenyl amine groups have been synthesized as novel HTMs.[2] In a device with the structure ITO/HTL/Alq3/LiF/Al, a tetra-substituted biphenyl derivative (M1N) with additional methoxy groups exhibited a luminance efficiency of 4.88 cd/A, which was significantly higher than that of the standard HTM NPB (3.30 cd/A).[2] This improvement was attributed to a better charge balance within the device.

On the electron-transporting side, oxadiazole-containing biphenyl derivatives like 2-(4-biphenyl)-5-(4-tert-butylphenyl)-1,3,4-oxadiazole (PBD) have been shown to significantly enhance OLED efficiency by facilitating electron injection and transport.[7]

Biphenyl-Based Materials in Organic Field-Effect Transistors (OFETs): Structure-Mobility Relationship

In OFETs, the charge carrier mobility of the organic semiconductor is a key performance metric. The planar and rigid nature of the biphenyl core can promote strong intermolecular π-π stacking in the solid state, which is conducive to efficient charge transport.

A comparative study of fused bithiophene oligomers end-capped with either a biphenyl (BPTT) or a fluorene (BFTT) unit revealed the subtle yet significant impact of the end-capping group on OFET performance.[8] The BPTT-based device exhibited a field-effect mobility that was 1.5 to 2 times higher than the BFTT-based device.[8] Single-crystal X-ray diffraction analysis showed that BPTT has a more planar structure with smaller dihedral and bending angles compared to BFTT, leading to more favorable intermolecular packing for charge transport.[8]

Material	Mobility (cm²/Vs)	On/Off Ratio	Ref.
BPTT	~0.1	> 10^6	[8]
BFTT	~0.05 - 0.06	> 10^6	[8]

Table 2: Performance Comparison of Biphenyl and Fluorene End-Capped Fused Bithiophene Oligomers in OFETs.

Biphenyl-Based Materials in Chemosensors: Designing for Selectivity and Sensitivity

The ability to functionalize the biphenyl scaffold allows for the design of chemosensors that can selectively detect specific analytes through changes in their optical or electronic properties. A hydrazine-derived bis(2-hydroxybenzylidene)-[1,1′-biphenyl]-2,2′-dicarbohydrazide has been demonstrated as a highly selective and sensitive "turn-on" fluorescent chemosensor for Al³⁺ and Zn²⁺ ions in aqueous media.[9][10] The fluorescence intensity of this sensor increases significantly in the presence of these metal ions, with distinct emission maxima for each, allowing for their differentiation.[9] The detection mechanism is based on the conformational restriction of the biphenyl fluorophore upon metal ion binding.

Sensor	Analyte	Detection Method	Key Performance Metric	Ref.
Biphenyl-amido Schiff base	Al³⁺, Zn²⁺	Fluorescence	High selectivity and sensitivity with distinct emission peaks	[9][10]
Biphenyl-rhodamine probe	Zn²⁺, Al³⁺, Cr³⁺, Fe³⁺	Fluorescence	Multi-ion recognition with different optical signal outputs	[11]

Table 3: Examples of Biphenyl-Based Chemosensors and their Performance.

Experimental Protocols

Synthesis of a Biphenyl-Based Host Material: 2,2′-bis(4,5-diphenyl-(1,2,4)-triazol-3-yl)biphenyl (BTBP)

This protocol is adapted from the synthesis described by Su et al.[5]

Step 1: Synthesis of Dimethyl Biphenyl-2,2′-dicarboxylate

• In a round-bottom flask, dissolve biphenyl-2,2′-dicarboxylic acid (11.0 g, 45.4 mmol) in methanol (50 mL).

• Carefully add concentrated sulfuric acid (5 mL).

• Reflux the mixture for 24 hours.

• Cool the reaction mixture to room temperature and concentrate it under reduced pressure to precipitate a white solid.

• Collect the solid by filtration and wash it several times with methanol to obtain the pure product.

Step 2: Synthesis of Biphenyl-2,2′-dicarbohydrazide

• Combine the dimethyl biphenyl-2,2′-dicarboxylate from the previous step (5.0 g, 18.5 mmol), ethanol (20 mL), toluene (20 mL), and hydrazine hydrate (18 mL) in a round-bottom flask.

• Reflux the mixture under a nitrogen atmosphere for 24 hours.

• Concentrate the reaction mixture under reduced pressure.

• Precipitate the product as a white solid by adding ethanol.

• Collect the solid by filtration and wash with ethanol and toluene to yield the pure product.

Step 3: Synthesis of BTBP

• The detailed synthesis of the intermediate from biphenyl-2,2′-dicarbohydrazide is not fully provided in the abstract. However, the final step involves the reaction of the triazole precursor with the biphenyl core. A general procedure for similar reactions involves refluxing the precursors in a high-boiling point solvent like p-xylene.

Caption: Synthetic pathway for the biphenyl-based host material BTBP.

Fabrication of a Multilayer OLED by Vacuum Thermal Evaporation

This is a general protocol for the fabrication of a multilayer OLED. The specific materials and layer thicknesses should be adapted based on the desired device architecture.

• Substrate Cleaning:

  • Sequentially clean the indium tin oxide (ITO)-coated glass substrates in an ultrasonic bath with deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a nitrogen gun.

  • Treat the substrates with oxygen plasma for 5 minutes to improve the work function of the ITO and enhance hole injection.

• Organic Layer Deposition:

  • Transfer the cleaned substrates into a high-vacuum thermal evaporation system (base pressure < 10⁻⁶ Torr).

  • Deposit the organic layers sequentially by thermal evaporation from resistively heated crucibles. The deposition rate for organic materials is typically maintained at 1-2 Å/s.

  • A typical device structure could be: ITO / Hole Injection Layer (e.g., 2-TNATA, 10 nm) / Hole Transport Layer (e.g., NPB, 40 nm) / Emissive Layer (e.g., Biphenyl Host doped with emitter, 30 nm) / Electron Transport Layer (e.g., Alq₃, 20 nm) / Electron Injection Layer (e.g., LiF, 1 nm).

• Cathode Deposition:

  • Without breaking the vacuum, deposit the metal cathode (e.g., Al, 100 nm) through a shadow mask to define the active area of the device. The deposition rate for the metal is typically 5-10 Å/s.

• Encapsulation:

  • Encapsulate the fabricated devices in a nitrogen-filled glovebox using a UV-curable epoxy and a glass lid to protect the organic layers from moisture and oxygen.

Caption: Experimental workflow for OLED fabrication.

Characterization of Device Performance

OLED Characterization:

• Current-Voltage-Luminance (J-V-L) Characteristics: Measured using a source meter and a photodiode.

• Electroluminescence (EL) Spectra: Recorded with a spectroradiometer.

• External Quantum Efficiency (EQE): Calculated from the luminance, current density, and EL spectrum.

OFET Characterization:

• Transfer and Output Characteristics: Measured in a probe station under a nitrogen atmosphere using a semiconductor parameter analyzer.

• Field-Effect Mobility (µ): Calculated from the saturation region of the transfer curve using the standard FET equation.[12]

• On/Off Ratio: The ratio of the drain current in the "on" state to the "off" state.

• Threshold Voltage (Vth): The gate voltage at which the transistor begins to conduct.

Chemosensor Characterization:

• Fluorescence Spectroscopy: Titration experiments are performed by adding increasing concentrations of the analyte to a solution of the sensor and monitoring the change in fluorescence intensity and wavelength.

• Selectivity Studies: The fluorescence response of the sensor is tested with a variety of other potential interfering species to determine its selectivity for the target analyte.

• Limit of Detection (LOD): Determined from the titration data, representing the lowest concentration of the analyte that can be reliably detected.

Conclusion

Biphenyl-based materials offer a rich platform for the development of high-performance organic electronic devices. Their versatility stems from the ability to tune their electronic and photophysical properties through synthetic modification. As demonstrated, careful molecular design can lead to highly efficient OLEDs, high-mobility OFETs, and selective chemosensors. The experimental protocols provided herein offer a starting point for researchers to fabricate and characterize their own biphenyl-based devices, paving the way for further innovation in this exciting field. The continued exploration of novel biphenyl derivatives and a deeper understanding of their structure-property relationships will undoubtedly lead to even more advanced and efficient organic electronic technologies in the future.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate. The following protocols are designed to ensure the safe handling, use, and disposal of this compound, grounded in established laboratory safety principles and data from analogous chemical structures.

Core Safety Directives: A Proactive Approach to Risk Mitigation

The primary hazards associated with biphenyl dicarboxylic acids and their esters include irritation to the skin and eyes, and potential respiratory tract irritation if inhaled as a dust or aerosol[1][3][4]. The operational and disposal plans detailed below are designed to minimize exposure and ensure a safe laboratory environment.

Hazard Identification and Risk Assessment

Potential Hazard	Associated Risk	Recommended Control Measures
Skin Contact	Causes skin irritation[1][2][3].	Use of appropriate chemical-resistant gloves and a lab coat.
Eye Contact	Causes serious eye irritation[1][2][3].	Use of safety glasses with side shields or chemical splash goggles.
Inhalation	May cause respiratory irritation[3][4].	Handle in a well-ventilated area or a chemical fume hood.
Ingestion	May be harmful if swallowed.	Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical when handling any chemical. For Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate, the following PPE is mandatory.

Hand Protection

Given that this compound is an ester, butyl rubber gloves are an excellent choice as they offer high resistance to esters and ketones[5][6]. Nitrile gloves also provide good chemical and abrasion resistance against a range of chemicals, including some esters[5][6].

• For incidental contact (e.g., handling sealed containers): Standard nitrile laboratory gloves are acceptable.

• For direct handling or risk of splash: Butyl rubber gloves are recommended for their high permeation resistance to esters[5][6][7].

Always inspect gloves for any signs of degradation or puncture before use.

Eye and Face Protection

To prevent eye irritation, appropriate eye protection is essential.

• Minimum Requirement: Safety glasses with side shields that conform to ANSI Z87.1 standards[7][8].

• Splash Hazard: If there is a risk of splashing, chemical splash goggles should be worn[9]. A face shield worn over safety glasses or goggles is required when handling larger quantities or if there is a risk of a more significant splash[7][8].

Body Protection

A standard laboratory coat should be worn at all times to protect against incidental skin contact. For tasks with a higher risk of splashes, a chemically resistant apron over the lab coat is recommended[7]. Ensure the lab coat is fully buttoned and the sleeves cover the wrists[8].

Respiratory Protection

Engineering controls, such as working in a well-ventilated area or a certified chemical fume hood, should be the primary method of controlling inhalation exposure[8]. If these controls are not sufficient to maintain exposure below occupational exposure limits, or if handling large quantities of the powder outside of a fume hood, a respirator may be necessary. A respiratory protection program that meets OSHA 29 CFR 1910.134 and ANSI Z88.2 requirements must be followed[9].

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate will minimize the risk of exposure.

Preparation and Weighing

• Designated Area: Conduct all handling and weighing of the solid compound within a chemical fume hood to mitigate inhalation risks.

• PPE Adornment: Before handling, don the appropriate PPE as outlined above.

• Spill Containment: Work on a disposable bench liner to contain any potential spills.

• Static Control: Use an anti-static brush or ionizer when weighing the powder to prevent dispersal due to static electricity.

• Gentle Handling: Avoid creating dust when scooping or transferring the solid.

Dissolution and Use in Solution

• Solvent Selection: This compound is soluble in organic solvents such as DMSO and dimethylformamide[10].

• Controlled Addition: Add the solid to the solvent slowly and stir to dissolve. If heating is required, do so in a controlled manner with appropriate ventilation.

• Container Sealing: Keep containers of the solution tightly sealed when not in use.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

Waste Segregation and Collection

• Solid Waste: Collect any solid waste, including contaminated gloves, bench liners, and weighing paper, in a designated, clearly labeled hazardous waste container.

• Liquid Waste: Collect all solutions containing Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate in a separate, labeled hazardous waste container. Do not mix with other incompatible waste streams.

Disposal Procedure

All chemical waste must be disposed of in accordance with local, state, and federal regulations[11]. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance on the disposal of this chemical waste stream. Do not pour chemical waste down the drain[11].

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and appropriate action is critical.

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If skin irritation occurs, seek medical attention[1][2].

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[2][12].

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. If breathing is difficult, give oxygen. Seek medical attention[1][2].

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention[12].

• Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal. For larger spills, evacuate the area and contact your institution's EHS department.

Visualizing Safety Workflows

To further clarify the procedural steps for ensuring safety, the following diagrams illustrate the decision-making process for PPE selection and the workflow for waste disposal.

Caption: PPE Selection Workflow for Handling Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate.

Caption: Waste Disposal Workflow for Dipentadecyl [1,1'-biphenyl]-4,4'-dicarboxylate.

References

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• OSHA Glove Selection Chart. (n.d.). Environmental Health and Safety - The University of Texas at Dallas. Retrieved from [Link]

• Understanding Solvents and PPE for Chemical Safety. (2025, April 8). MCR Safety. Retrieved from [Link]

• EMEND (aprepitant) capsules, for oral use - Pharmacology Review. (2003, March 12). U.S. Food and Drug Administration. Retrieved from [Link]

• (1,1'-Biphenyl)-4,4'-dicarboxylic acid. (n.d.). PubChem. Retrieved from [Link]

• Yu, H. Q., Yang, X. Y., Zhang, Y. X., & Shi, J. Z. (1987). Biphenyl-dimethyl dicarboxylate in treating and preventing hepatitis due to drug poisoning. Chinese Medical Journal, 100(2), 122–123. Retrieved from [Link]

• Substance 864986: MLS000084146. (2025, September 5). HealthData.gov. Retrieved from [Link]

• Substance 864244: MLS000083294. (2025, September 5). HealthData.gov. Retrieved from [Link]

• 2,6-Naphthalenedicarboxylic acid. (n.d.). Organic Syntheses. Retrieved from [Link]

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